1,4-Dithiane, 1-oxide

• CAS: 19087-70-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1,4-Dithiane 1-Oxide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic methodologies for producing 1,4-dithiane 1-oxide, a valuable heterocyclic intermediate in organic synthesis. The document delves into the core principles of selective thioether oxidation, detailing the mechanisms, experimental protocols, and comparative advantages of the most effective synthetic routes. Emphasis is placed on the causality behind experimental choices, ensuring protocols are presented as self-validating systems. Key topics include the highly selective oxidation using sodium metaperiodate and the versatile application of hydrogen peroxide-based systems. Furthermore, this guide addresses the stereochemical and conformational aspects of the target molecule and provides practical insights into its characterization and purification, serving as an essential resource for professionals in chemical and pharmaceutical development.

Introduction and Strategic Importance

1,4-Dithiane 1-oxide is a saturated heterocyclic compound featuring a six-membered ring containing two sulfur atoms at positions 1 and 4, with one of them oxidized to a sulfoxide.[1] This molecule serves as a versatile building block in complex organic synthesis. The sulfoxide moiety not only influences the conformational properties of the dithiane ring but also provides a reactive site for further functionalization, such as in Pummerer-type reactions or as a chiral auxiliary in asymmetric synthesis.[2]

The primary challenge in its synthesis lies in the chemoselective mono-oxidation of the parent 1,4-dithiane.[3] The two sulfur atoms are electronically equivalent, and uncontrolled oxidation can readily lead to a mixture of the starting material, the desired monosulfoxide, and the over-oxidized 1,4-dithiane 1,4-dioxide.[4] Therefore, achieving high yields of the target compound requires a nuanced understanding of oxidant reactivity and precise control of reaction conditions. This guide focuses on robust and reproducible methods to navigate this synthetic challenge.

Caption: The challenge in synthesizing 1,4-dithiane 1-oxide is achieving selective mono-oxidation.

Foundational Principles: Selective Thioether Oxidation

The conversion of a thioether to a sulfoxide is a fundamental transformation in organic chemistry. The sulfur atom in a thioether is nucleophilic and susceptible to attack by electrophilic oxygen sources. The resulting sulfoxide is less nucleophilic than the starting thioether, but still susceptible to further oxidation to the corresponding sulfone under many conditions.

The key to synthesizing 1,4-dithiane 1-oxide is to employ an oxidation system that exhibits a significant rate difference between the first oxidation (thioether to sulfoxide) and the second oxidation (sulfoxide to sulfone or disulfoxide). This selectivity can be achieved by:

• Choice of Oxidant: Mild and selective oxidants are preferred.

• Stoichiometry Control: Using approximately one equivalent of the oxidant is crucial.

• Temperature Management: Reactions are often run at low temperatures (e.g., 0 °C) to moderate reactivity and prevent over-oxidation.

Key Synthetic Methodologies

Sodium Metaperiodate (NaIO₄) Oxidation

The use of sodium metaperiodate is one of the most reliable and widely employed methods for the selective oxidation of sulfides to sulfoxides.[5][6] Its efficacy stems from its mild oxidizing power and high selectivity, which minimizes the formation of the sulfone byproduct.[7][8]

Causality and Mechanism: The oxidation proceeds via a one-step electrophilic oxygen transfer from the periodate ion (IO₄⁻) to the sulfur atom of the dithiane.[9][10] Computational studies support a mechanism where the oxygen atom of the periodate attacks the sulfide perpendicularly to the C-S-C plane, forming a polar transition state.[9][11] This direct oxygen transfer mechanism avoids harsh radical intermediates, contributing to the clean nature of the reaction. The reaction kinetics are typically first-order with respect to both the sulfide and the periodate.[10][12]

Caption: Mechanism of sulfide oxidation using sodium metaperiodate.

Experimental Protocol: Sodium Metaperiodate Oxidation

• Dissolution: Dissolve 1,4-dithiane (1.0 eq) in a suitable solvent mixture, typically methanol/water (e.g., 1:1 v/v), in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the exothermicity and prevent over-oxidation.

• Reagent Preparation: In a separate flask, dissolve sodium metaperiodate (1.0-1.1 eq) in a minimum amount of water.

• Addition: Add the aqueous NaIO₄ solution dropwise to the stirred dithiane solution over 30-60 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of starting material.

• Workup: Upon completion, a white precipitate of sodium iodate (NaIO₃) will have formed. Filter the reaction mixture to remove the precipitate.

• Extraction: Concentrate the filtrate under reduced pressure to remove most of the methanol. Extract the remaining aqueous solution multiple times with a suitable organic solvent (e.g., dichloromethane or chloroform).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Hydrogen Peroxide (H₂O₂) Oxidation

Hydrogen peroxide is an inexpensive and environmentally benign ("green") oxidant, as its only byproduct is water.[13] However, its use for selective mono-oxidation of thioethers often requires careful control or catalysis, as uncatalyzed reactions can be slow or lead to over-oxidation.[14]

A. Uncatalyzed H₂O₂ in Acetic Acid

A simple and effective transition-metal-free method involves using aqueous hydrogen peroxide in glacial acetic acid.[13]

Causality and Mechanism: In this system, acetic acid acts as both a solvent and a catalyst. It protonates hydrogen peroxide to form a more electrophilic oxidizing species, which then reacts with the nucleophilic sulfur atom. This method provides excellent yields for a variety of sulfoxides with high selectivity.[13]

Experimental Protocol: H₂O₂ in Acetic Acid

• Setup: To a solution of 1,4-dithiane (1.0 eq) in glacial acetic acid in a round-bottom flask, add 30% aqueous hydrogen peroxide (1.1-1.2 eq) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature. The reaction time can vary from a few hours to overnight.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching & Neutralization: Carefully cool the reaction mixture in an ice bath and slowly neutralize the acetic acid with a saturated aqueous solution of sodium bicarbonate or dilute sodium hydroxide.

• Extraction and Purification: Extract the product with dichloromethane, dry the combined organic layers over Na₂SO₄, and purify as described previously.

B. Lewis Acid-Catalyzed H₂O₂ Oxidation

The use of a Lewis acid catalyst, such as scandium(III) triflate (Sc(OTf)₃), can significantly enhance the rate and chemoselectivity of H₂O₂ oxidations.[15]

Causality and Mechanism: The Lewis acid coordinates to the hydrogen peroxide, increasing its electrophilicity and facilitating the oxygen transfer to the sulfide. This catalytic approach allows the reaction to proceed efficiently under mild, neutral conditions with minimal over-oxidation.[15]

Experimental Protocol: Sc(OTf)₃-Catalyzed H₂O₂ Oxidation

• Setup: Dissolve 1,4-dithiane (1.0 eq) and a catalytic amount of Sc(OTf)₃ (e.g., 1-5 mol%) in a suitable solvent like acetonitrile.

• Addition: Add 30% aqueous hydrogen peroxide (1.1 eq) dropwise at room temperature.

• Reaction & Workup: Stir until completion (monitored by TLC), then perform an aqueous workup followed by extraction and purification as detailed in the protocols above.

Comparison of Synthetic Methods

Feature	Sodium Metaperiodate (NaIO₄)	Hydrogen Peroxide (H₂O₂)
Selectivity	Excellent for mono-oxidation.[8]	Good to excellent, often catalyst-dependent.[13][15]
Reaction Conditions	Mild (0 °C to RT).	Mild (RT), can be catalyzed.
Byproducts	Solid NaIO₃ (easily filtered).	Water (environmentally benign).[13]
Cost	Moderate.	Low.
Handling	Standard laboratory procedure.	Caution with concentrated H₂O₂; potential for exotherm.
Workup	Simple filtration and extraction.	Neutralization and extraction.

Structural Confirmation and Conformation

The successful synthesis of 1,4-dithiane 1-oxide must be confirmed through standard analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy will show a downfield shift for the protons and carbons alpha to the sulfoxide group compared to the parent dithiane due to the electron-withdrawing effect of the oxygen atom.

• Infrared (IR) Spectroscopy: A characteristic strong absorption band for the S=O stretch will be present, typically in the range of 1030-1060 cm⁻¹.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the mass of C₄H₈OS₂ (136.2 g/mol ) should be observed.[1]

Conformational Analysis: Like cyclohexane, 1,4-dithiane exists predominantly in a chair conformation.[16] For 1,4-dithiane 1-oxide, the sulfoxide oxygen can occupy either an axial or an equatorial position. Computational and experimental studies on related six-membered ring sulfoxides, such as thiane-1-oxide, show a strong preference for the oxygen atom to be in the axial position.[16] This preference is attributed to favorable stereoelectronic interactions.

General Experimental Workflow

The synthesis of 1,4-dithiane 1-oxide, regardless of the specific oxidant, follows a consistent workflow that ensures reproducibility and product purity.

Caption: A generalized workflow for the synthesis and purification of 1,4-dithiane 1-oxide.

Conclusion

The synthesis of 1,4-dithiane 1-oxide is a well-established process that hinges on the principles of selective thioether oxidation. Sodium metaperiodate stands out as a superior reagent for this transformation, offering excellent selectivity and operational simplicity. Alternatively, hydrogen peroxide-based systems, particularly when used with acetic acid or a Lewis acid catalyst, present a cost-effective and environmentally friendly approach. By carefully controlling stoichiometry and temperature, and by following robust workup and purification protocols, researchers can reliably produce high-purity 1,4-dithiane 1-oxide for its diverse applications in modern organic synthesis.

References

• Ruff, F., Fábián, A., Farkas, Ö., & Kucsman, Á. (2009). Mechanism for the Oxidation of Sulfides and Sulfoxides with Periodates: Reactivity of the Oxidizing Species. European Journal of Organic Chemistry, 2009(20), 3349-3358. [Link]

• Ji, W. S., et al. (2025). Selective Catalytic Aerobic Photooxidation of Thioethers to Sulfoxides. Synlett. (Note: This is a future-dated article from the search results, used for general context on sulfoxide synthesis). [Link]

• Hoque, M. A., et al. (2024). Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms. Journal of the American Chemical Society. [Link]

• Matteucci, M., Bhalay, G., & Bradley, M. (2003). Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3. Organic Letters, 5(2), 235-237. [Link]

• Ruff, F., & Kucsman, Á. (1985). Mechanism of the oxidation of sulphides with sodium periodate. Journal of the Chemical Society, Perkin Transactions 2, (5), 683-687. [Link]

• Sci-Hub. (n.d.). Mechanism for the Oxidation of Sulfides and Sulfoxides with Periodates: Reactivity of the Oxidizing Species. European Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. [Link]

• Wells, J. R., et al. (2004). Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst. Dalton Transactions, (1), 125-131. [Link]

• Allinger, N. L., & Kao, J. (1976). Conformational analysis CXIV. Molecular mechanics studies of sulfoxides. Tetrahedron, 32(5), 529-535. [Link]

• Cheméo. (n.d.). Chemical Properties of 1,4-Dithiane-1-oxide (CAS 19087-70-8). [Link]

• van der Vlugt, P. J., & van der Marel, G. A. (2023). 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures. Beilstein Journal of Organic Chemistry, 19, 137-164. [Link]

• Pearson. (n.d.). How does sodium periodate function in the oxidation of sulfides to sulfoxides? [Link]

• Semantic Scholar. (n.d.). Mechanism of the oxidation of sulphides with sodium periodate. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 519636, 1,4-Dithiane, 1-oxide. [Link]

• Etkind, M. A., & Swager, T. M. (2021). The Properties, Synthesis, and Materials Applications of 1,4-Dithiins and Thianthrenes. Angewandte Chemie International Edition, 60(41), 22214-22234. [Link]

• ResearchGate. (n.d.). Competitive oxidation of dithiane-derived monosulfoxides. [Link]

• Organic Syntheses. (2011). Org. Synth., 88, 342. [Link]

• Wikipedia. (n.d.). Dithiane. [Link]

• Baciocchi, E., et al. (2004). Synthesis of Sulfoxides by the Hydrogen Peroxide Induced Oxidation of Sulfides Catalyzed by Iron Tetrakis(pentafluorophenyl)porphyrin: Scope and Chemoselectivity. The Journal of Organic Chemistry, 69(10), 3586-3590. [Link]

• Etkind, M. A. (2020). The Synthesis and Application of 1,4-Dithiins, Thianthrenes, and Other Sulfur-Rich Scaffolds. DSpace@MIT. [Link]

• Page, P. C. B., et al. (1994). Synthesis of r-(+)-1,3-dithiane 1-oxide. Tetrahedron: Asymmetry, 5(7), 1163-1164. [Link]

• Kupwade, R. V. (2019). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. International Journal of Chemical and Physical Sciences, 8(1), 1-15. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 272078, 1,4-Dithiane 1,4-dioxide. [Link]

• Harrison, C. R., & Hodge, P. (1982). Oxidation Reactions using Sodium Metaperiodate Supported on Silica-Gel. Journal of the Chemical Society, Perkin Transactions 1, 509-511. [Link]

• ResearchGate. (n.d.). Synthesis and extractive power of alkyl-substituted 1,4-dithiane derivatives. [Link]

• Organic Syntheses. (n.d.). 1s-(−)-1,3-dithiane 1-oxide. [Link]

• Karunakaran, C., & Kamatchi, S. P. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules, 12(3), 504-509. [Link]

• ResearchGate. (n.d.). 1,4-Dioxepanes, 1,4-Oxathiepanes, and 1,4-Dithiepanes. [Link]

• ResearchGate. (n.d.). Effect of 1,3-dithiane, 1,4-dithiane, and 1,3-dithiane-1-oxide on human... [Link]

• Cook, M. J., & Tonge, A. P. (1974). Conformational analysis of 1,3-dithian 1-oxides. Journal of the Chemical Society, Perkin Transactions 2, (7), 767-772. [Link]

• Google Patents. (n.d.). Process for the preparation of pure 2,5-dihydroxy-1,4-dithiane.

Sources

• 1. 1,4-Dithiane, 1-oxide | C4H8OS2 | CID 519636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dithiane - Wikipedia [en.wikipedia.org]
• 4. 1,4-Dithiane 1,4-dioxide | C4H8O2S2 | CID 272078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. atamankimya.com [atamankimya.com]
• 6. calibrechem.com [calibrechem.com]
• 7. How does sodium periodate function in the oxidation of sulfides t... | Study Prep in Pearson+ [pearson.com]
• 8. Sodium Meta‑Periodate: Oxidizing Power for Fine‑Chem & Pharma - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Mechanism of the oxidation of sulphides with sodium periodate - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. Sci-Hub: are you are robot? [sci-hub.sg]
• 12. semanticscholar.org [semanticscholar.org]
• 13. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions [mdpi.com]
• 14. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3 [organic-chemistry.org]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Properties of 1,4-Dithiane 1-Oxide

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 1,4-dithiane 1-oxide, a heterocyclic sulfoxide of significant interest in synthetic and medicinal chemistry. This document delves into the synthesis, structural features, spectroscopic signature, and chemical reactivity of this molecule. Detailed experimental protocols for its preparation and key transformations are provided, alongside a thorough analysis of its conformational preferences and electronic characteristics. This guide is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of 1,4-dithiane 1-oxide and its potential applications.

Introduction

1,4-Dithiane 1-oxide, a derivative of the saturated heterocycle 1,4-dithiane, belongs to the class of sulfoxides, which are compounds containing a sulfinyl group (S=O).[1] The introduction of a single oxygen atom onto one of the sulfur atoms of the 1,4-dithiane ring profoundly influences its stereochemistry, reactivity, and potential as a ligand in coordination chemistry.[2] The polarity of the S=O bond and the chirality at the sulfur center (for asymmetrically substituted derivatives) make sulfoxides valuable intermediates in organic synthesis. This guide will explore the fundamental chemical properties of 1,4-dithiane 1-oxide, providing a foundation for its application in complex molecular design and synthesis.

Molecular Structure and Conformational Analysis

The structural properties of 1,4-dithiane 1-oxide are crucial to understanding its reactivity. The molecule consists of a six-membered ring containing two sulfur atoms at positions 1 and 4, with one of the sulfur atoms oxidized to a sulfoxide.

Conformational Preferences

Computational and spectroscopic studies have indicated that, similar to other six-membered sulfoxides, 1,4-dithiane 1-oxide predominantly adopts a chair conformation .[3] Of the two possible chair conformers, the one with the sulfinyl oxygen in an axial position is generally considered to be the more stable. This preference is a result of a combination of steric and electronic factors, including gauche interactions and dipole-dipole interactions within the ring system.

Synthesis of 1,4-Dithiane 1-Oxide

The most common and direct route to 1,4-dithiane 1-oxide is the selective oxidation of the parent thioether, 1,4-dithiane. The key challenge in this synthesis is to prevent over-oxidation to the corresponding sulfone (1,4-dithiane 1,1-dioxide or 1,4-dithiane 1,4-dioxide). A variety of oxidizing agents can be employed, with careful control of stoichiometry and reaction conditions being paramount.

Oxidation with Sodium Metaperiodate

Sodium metaperiodate (NaIO₄) is a mild and selective oxidizing agent for the conversion of sulfides to sulfoxides.[4][5] The reaction is typically carried out in a protic solvent mixture, such as methanol-water, at or below room temperature. The insolubility of the sodium iodate (NaIO₃) byproduct in the reaction medium can help in monitoring the reaction progress.

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1,4-dithiane (1.0 eq) in a mixture of methanol and water (e.g., 1:1 v/v).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Oxidant: Slowly add a solution of sodium metaperiodate (1.0-1.1 eq) in water to the cooled solution of 1,4-dithiane. The addition should be portion-wise or via a dropping funnel to maintain the temperature below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the starting material is consumed, filter the reaction mixture to remove the precipitated sodium iodate.

• Extraction: Concentrate the filtrate under reduced pressure to remove the methanol. Extract the aqueous residue with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Oxidation with Hydrogen Peroxide

Hydrogen peroxide (H₂O₂) is another common and environmentally benign oxidant for sulfide oxidation. The reaction is often catalyzed by an acid or a metal complex to enhance its efficiency and selectivity.

• Dissolution: Dissolve 1,4-dithiane (1.0 eq) in a suitable solvent such as acetic acid or a mixture of acetone and water.

• Addition of Oxidant: Cool the solution to 0 °C and add a stoichiometric amount of 30% aqueous hydrogen peroxide (1.0-1.1 eq) dropwise.

• Reaction Control: Maintain the reaction temperature at or below room temperature. The reaction can be exothermic, so careful monitoring and cooling are necessary.

• Reaction Monitoring: Follow the disappearance of the starting material by TLC.

• Work-up: After the reaction is complete, quench any excess hydrogen peroxide by the addition of a reducing agent, such as a saturated aqueous solution of sodium sulfite.

• Extraction and Purification: Neutralize the reaction mixture with a base (e.g., sodium bicarbonate) and extract the product with an organic solvent. Dry the organic layer, concentrate, and purify the product as described in the previous protocol.

Spectroscopic Characterization

The identity and purity of 1,4-dithiane 1-oxide are confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 1,4-dithiane 1-oxide is more complex than that of the parent 1,4-dithiane due to the presence of the sulfoxide group, which introduces asymmetry. The protons on the carbons adjacent to the sulfoxide (α-protons) and the unoxidized sulfur (β-protons) will exhibit distinct chemical shifts. The axial and equatorial protons will also be magnetically non-equivalent, leading to complex splitting patterns. Generally, the protons α to the sulfoxide are deshielded and appear at a lower field compared to those in 1,4-dithiane (which typically show a singlet around 2.85 ppm in CDCl₃).[6]

• ¹³C NMR: In the carbon NMR spectrum, the carbons α to the sulfoxide group will be deshielded and appear at a lower field compared to the carbons adjacent to the sulfide group. The parent 1,4-dithiane shows a single peak around 29.14 ppm in CDCl₃.[6] For 1,4-dithiane 1-oxide, two distinct signals for the non-equivalent carbons are expected.

Infrared (IR) Spectroscopy

The most characteristic feature in the IR spectrum of 1,4-dithiane 1-oxide is the strong absorption band corresponding to the S=O stretching vibration. This band typically appears in the region of 1030-1070 cm⁻¹ .[3] The exact position of this band can be influenced by the conformation of the molecule and any intermolecular interactions.

Mass Spectrometry (MS)

The mass spectrum of 1,4-dithiane 1-oxide will show a molecular ion peak (M⁺) corresponding to its molecular weight (136.24 g/mol ).[7] Common fragmentation patterns may include the loss of the oxygen atom, the ethylene fragment, or other ring fragments.

Spectroscopic Data Summary
Technique	Key Features
¹H NMR	Complex multiplets for ring protons, deshielded protons α to the S=O group.
¹³C NMR	Two distinct signals for the non-equivalent ring carbons.
IR	Strong S=O stretching band around 1030-1070 cm⁻¹.
Mass Spec	Molecular ion peak at m/z = 136.

Chemical Reactivity

The chemical reactivity of 1,4-dithiane 1-oxide is dominated by the sulfoxide functional group. It can undergo further oxidation, reduction back to the sulfide, and participate in rearrangements. The lone pair of electrons on the oxygen atom also allows it to act as a ligand in coordination chemistry.

Further Oxidation to Sulfones

1,4-dithiane 1-oxide can be further oxidized to form either 1,4-dithiane 1,1-dioxide or 1,4-dithiane 1,4-dioxide, depending on the reaction conditions and the oxidant used. Stronger oxidizing agents or an excess of the oxidant used for the initial oxidation will favor the formation of the sulfone.

Reduction to 1,4-Dithiane

The sulfoxide group can be reduced back to the corresponding sulfide using various reducing agents.

• Sodium Borohydride: Sodium borohydride (NaBH₄) in combination with certain additives can effectively reduce sulfoxides. For example, a mixture of ferric chloride and sodium borohydride has been shown to be an efficient system for this transformation.[8][9]

• Lithium Aluminium Hydride: Lithium aluminium hydride (LiAlH₄) is a powerful reducing agent that can readily reduce sulfoxides to sulfides.[10][11] However, its high reactivity necessitates careful handling and anhydrous conditions.

• Setup: In a round-bottom flask, dissolve 1,4-dithiane 1-oxide (1.0 eq) in a suitable solvent like ethanol or a mixture of THF and water.

• Addition of Catalyst: Add a catalytic amount of ferric chloride hexahydrate.

• Addition of Reducing Agent: Cool the mixture to 0 °C and add sodium borohydride (excess, e.g., 2-4 eq) portion-wise.

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: Carefully quench the reaction with dilute hydrochloric acid. Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude 1,4-dithiane.

Pummerer Rearrangement

The Pummerer rearrangement is a characteristic reaction of sulfoxides bearing an α-hydrogen.[12] When treated with an acylating agent, such as acetic anhydride, the sulfoxide is converted into an α-acyloxy thioether. This reaction proceeds through a thionium ion intermediate and is a powerful tool for the functionalization of the carbon atom adjacent to the sulfur.

Sources

• 1. Dithiane - Wikipedia [en.wikipedia.org]
• 2. 1,4-Dithiane, 1-oxide | C4H8OS2 | CID 519636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Rapid reduction of sulfones to sulfides using LiAlH4–TiCl4 - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. calibrechem.com [calibrechem.com]
• 5. Sodium Meta‑Periodate: Oxidizing Power for Fine‑Chem & Pharma - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. 1,4-Dithiane | C4H8S2 | CID 10452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,4-Dithiane-1-oxide [webbook.nist.gov]
• 8. Reduction of Sulfoxides with Combined Reducing Agent Ferric Chloride/Sodium Borohydride [cjcu.jlu.edu.cn]
• 9. tandfonline.com [tandfonline.com]
• 10. Reductions with metal alkoxyaluminium hydrides - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Discovery and History of 1,4-Dithiane Derivatives

Abstract

This technical guide provides a comprehensive overview of the discovery, history, synthesis, and applications of 1,4-dithiane derivatives. These sulfur-containing heterocyclic compounds have emerged as versatile building blocks in organic synthesis, finding utility in a wide range of fields from medicinal chemistry to materials science. This document delves into the historical context of their discovery, details key synthetic methodologies with mechanistic insights, and explores their diverse applications, supported by quantitative data and experimental protocols. The guide is intended for researchers, scientists, and professionals in drug development and materials science who seek a deeper understanding of this important class of molecules.

Introduction: The Emergence of 1,4-Dithianes

1,4-Dithiane is a six-membered saturated heterocycle containing two sulfur atoms at opposing positions.[1] Its derivatives represent a class of organosulfur compounds that have garnered significant interest due to their unique chemical properties and synthetic versatility. Unlike their more commonly known 1,3-dithiane isomers, which are celebrated for their role in "umpolung" chemistry, 1,4-dithianes offer a different reactivity profile, serving as valuable C2-synthons. This guide will trace the historical development of 1,4-dithiane chemistry, from its early beginnings to its current status as a key scaffold in modern organic synthesis.

A Historical Perspective: Unraveling the Timeline of Discovery

The history of 1,4-dithiane derivatives is intrinsically linked to the broader development of organosulfur chemistry, which saw significant advancements in the 19th and 20th centuries.[2][3] While the parent 1,4-dithiane has been known for some time, the synthesis and characterization of its functionalized derivatives have been a more recent endeavor.

A pivotal moment in the history of functionalized 1,4-dithianes was the synthesis of 2,5-dihydroxy-1,4-dithiane, first reported in the mid-20th century.[4] This compound, a stable dimer of the otherwise unstable 2-mercaptoacetaldehyde, proved to be a game-changer, providing a safe and accessible source for this versatile bifunctional reagent.[5] This discovery opened the door to the synthesis of a vast array of new heterocyclic systems.

Key Historical Milestones:

• 19th Century: Foundational work in organosulfur chemistry lays the groundwork for the synthesis of heterocyclic compounds.[3]

• Mid-20th Century: The first synthesis of 2,5-dihydroxy-1,4-dithiane is achieved, providing a key building block for further derivatization.[4]

• Late 20th Century: The Parham cyclization emerges as a powerful tool for the synthesis of various heterocyclic systems, with applications extending to sulfur-containing rings.

• 21st Century: 1,4-Dithiane derivatives gain prominence in materials science for the development of high refractive index polymers and in medicinal chemistry as scaffolds for novel therapeutic agents.

Synthetic Methodologies: Crafting the 1,4-Dithiane Core

The synthesis of the 1,4-dithiane ring system can be achieved through several strategic approaches. The choice of method often depends on the desired substitution pattern and the scale of the reaction.

Classical Synthesis of 1,4-Dithiane

The parent 1,4-dithiane is most commonly synthesized via the alkylation of 1,2-ethanedithiol with a suitable 1,2-dielectrophile, such as 1,2-dibromoethane.[1]

Experimental Protocol: Synthesis of 1,4-Dithiane

• Materials: 1,2-ethanedithiol, 1,2-dibromoethane, a suitable base (e.g., sodium hydroxide), and a solvent (e.g., ethanol).

• Procedure:

  • Dissolve 1,2-ethanedithiol in ethanol in a round-bottom flask equipped with a reflux condenser.

  • Slowly add a solution of sodium hydroxide in ethanol to the flask.

  • To the resulting solution, add 1,2-dibromoethane dropwise with stirring.

  • Reflux the reaction mixture for several hours.

  • After cooling, the product can be isolated by extraction and purified by distillation or recrystallization.

The Parham Cyclization for Substituted 1,4-Dithianes

The Parham cyclization is a powerful method for the formation of cyclic compounds, including sulfur heterocycles.[6][7] This reaction involves an intramolecular cyclization of an aryllithium species onto a tethered electrophile. While traditionally used for carbo- and nitrogen-containing heterocycles, its principles can be adapted for the synthesis of substituted 1,4-dithianes. A key strategy involves the ring expansion of a 1,3-dithiolane, which proceeds through a 1,2-sulfur migration via a cyclic sulfonium intermediate.

Mechanism of the Parham-type Ring Expansion:

The reaction is initiated by the formation of a β-haloalkylsulfide, which then undergoes an intramolecular nucleophilic attack by the sulfur atom to form a cyclic sulfonium ion. This intermediate then undergoes ring opening and elimination of a halide to yield the unsaturated 1,4-dithiane ring.

Experimental Workflow: Parham-type Ring Expansion

Sources

• 1. Dithiane - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. DE3149653A1 - Process for the preparation of pure 2,5-dihydroxy-1,4-dithiane - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]

1,4-Dithiane 1-Oxide: Physicochemical Profiling, Stereoelectronic Architecture, and Synthetic Methodologies

Executive Summary

1,4-Dithiane 1-oxide (CAS 19087-70-8) is a saturated, six-membered cyclic sulfoxide that serves as a critical model compound in physical organic chemistry and drug development. Because the sulfur atom in the sulfoxide moiety is a stereogenic center, the molecule exhibits fascinating conformational dynamics. This whitepaper provides an in-depth technical analysis of its physical characteristics, the stereoelectronic forces governing its conformational equilibrium, and field-proven synthetic protocols for its selective preparation.

Physicochemical Profiling

Understanding the baseline physical properties of 1,4-dithiane 1-oxide is essential for downstream solvent selection, purification, and analytical characterization. The molecule is a crystalline solid at ambient conditions, characterized by high polarity due to the localized dipole moment of the S=O bond.

Table 1: Core Physical and Chemical Characteristics

Property	Value	Causality / Context
Molecular Formula	C₄H₈OS₂	Standard cyclic dithioether mono-oxide.
Molecular Weight	136.2 g/mol	Computed standard mass .
CAS Registry Number	19087-70-8	Unique identifier for the 1-oxide derivative.
Melting Point	125–126 °C	Indicates a highly ordered crystalline lattice driven by intermolecular dipole-dipole interactions between S=O groups .
Physical State	Solid	At standard temperature and pressure (298 K, 1 atm).
Solubility Profile	Soluble in DCM, CHCl₃, Acetone	The polar S=O bond enhances solubility in polar aprotic and halogenated solvents compared to the parent 1,4-dithiane.

Stereoelectronic Architecture: The Axial Preference

The conformational analysis of cyclic heterocycles typically relies on steric hindrance, where bulky substituents prefer the equatorial position to minimize 1,3-diaxial repulsive interactions. However, 1,4-dithiane 1-oxide defies this classical steric model.

Extensive theoretical and experimental NMR studies demonstrate that the conformational equilibrium of 1,4-dithiane 1-oxide heavily favors the axial conformer over the equatorial conformer .

The Causality of Axial Stabilization

This counterintuitive preference is driven by hyperconjugation (a stereoelectronic effect). In the axial conformation, the lone pair of electrons on the sulfur atom ( LPS1​ ) is perfectly aligned to donate electron density into the adjacent carbon-carbon antibonding orbital ( σC2−C3∗​ ).

This LPS1​→σC2−C3∗​ orbital interaction provides significant thermodynamic stabilization. The energetic payoff of this electron delocalization completely overrides the steric penalty incurred by placing the oxygen atom in the axial position. Conversely, in the closely related molecule 1,3-dithiane 1-oxide, repulsive interactions between the lone pairs on the sulfur and oxygen atoms force the molecule into an equatorial preference. The unique 1,4-heteroatom spacing in 1,4-dithiane 1-oxide is what isolates and highlights this specific hyperconjugative stabilization.

Conformational equilibrium of 1,4-dithiane 1-oxide highlighting stereoelectronic stabilization.

Synthetic Workflows & Methodologies

The synthesis of 1,4-dithiane 1-oxide requires the controlled mono-oxidation of the parent 1,4-dithiane. Alternatively, it can be synthesized via the addition-cyclization of divinyl sulfoxide with sodium sulfide .

For laboratory-scale preparation, oxidation is preferred. The primary challenge in this workflow is chemoselectivity : preventing the over-oxidation of the sulfoxide into a sulfone (1,4-dithiane 1,1-dioxide). To achieve this, Sodium Periodate (NaIO₄) is utilized as the oxidant at 0 °C. The causality behind this choice is kinetic: NaIO₄ oxidizes sulfides to sulfoxides rapidly, but the subsequent oxidation of the electron-deficient sulfoxide to a sulfone is kinetically sluggish, allowing for easy isolation of the mono-oxide.

Protocol: Controlled Mono-Oxidation of 1,4-Dithiane

Reagents: 1,4-Dithiane (1.0 eq), Sodium Periodate (1.05 eq), Methanol, Deionized Water.

Step-by-Step Methodology:

• Solvent Preparation: Dissolve 10.0 mmol of 1,4-dithiane in 30 mL of a 1:1 mixture of Methanol/H₂O in a round-bottom flask.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C. Rationale: Low temperatures suppress the activation energy required for secondary over-oxidation.

• Oxidant Addition: Dissolve 10.5 mmol (1.05 eq) of NaIO₄ in 15 mL of H₂O. Add this solution dropwise to the reaction mixture over 30 minutes via an addition funnel under vigorous magnetic stirring.

• Reaction Maturation: Maintain stirring at 0 °C for 2 hours. A white precipitate of Sodium Iodate (NaIO₃) will begin to form as the periodate is reduced.

• Workup: Filter the reaction mixture through a Celite pad to remove the insoluble NaIO₃ byproduct. Extract the aqueous filtrate with Dichloromethane (3 x 20 mL).

• Isolation: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a mixture of ethanol and hexane to yield pure 1,4-dithiane 1-oxide as white crystals.

Protocol Validation & Quality Control (Self-Validating System)

To ensure the integrity of the synthesis, the protocol must be validated in real-time using the following metrics:

• TLC Monitoring: Run a Thin-Layer Chromatography plate (Eluent: 5% MeOH in DCM). The starting material (1,4-dithiane) is highly non-polar and will migrate near the solvent front. The target sulfoxide will have a significantly lower Rf​ value. The absence of a baseline spot confirms no sulfone formation.

• Melting Point Verification: The recrystallized product must exhibit a sharp melting point at 125–126 °C . A depressed or broad melting range indicates residual starting material or over-oxidized sulfone impurities.

• Infrared (IR) Spectroscopy: Confirm the presence of a strong, sharp absorption band between 1030–1060 cm⁻¹ , which is the characteristic stretching frequency of the S=O bond.

Reaction pathway for the controlled mono-oxidation of 1,4-dithiane to the 1-oxide.

References

• National Center for Biotechnology Information. "1,4-Dithiane, 1-oxide". PubChem Compound Summary for CID 519636.[Link]

• LookChem. "1,4-Dithiane, 1-oxide (CAS 19087-70-8) Basic Information and Properties". [Link]

• Gauze, G. F., Tormena, R., Basso, E. A., & Tormena, C. "Stereoelectronic interactions and their effects on conformational preference for 1,3-dithiane-1-oxide and 1,4-dithiane-1-oxide. A theoretical and experimental study." Chemical Physics Letters (2006).[Link]

• Kurkutov, E. O., et al. "Oxidation and halogenation of divinyl selenide. first synthesis of divinyl selenoxide." Russian Journal of Organic Chemistry (2016). [Link]

Protocols & Analytical Methods

Application Note: Chemoselective Oxidation of 1,4-Dithiane to Sulfoxides and Sulfones

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Overview

1,4-Dithiane is a cyclic thioether widely utilized as a versatile C2-building block in the synthesis of complex molecular architectures, optical polymers, and pharmaceutical intermediates[1]. A critical transformation in utilizing 1,4-dithiane is the controlled oxidation of its thioether linkages, which can be precisely tuned to yield either sulfoxides (e.g., 1,4-dithiane 1,4-dioxide) or sulfones (e.g., 1,4-dithiane 1,1,4,4-tetraoxide)[2].

The Causality of Chemoselectivity: The oxidation of sulfides occurs via the nucleophilic attack of the sulfur atom on an electrophilic peroxy-oxygen. The initial oxidation of 1,4-dithiane to the monosulfoxide (1,4-dithiane 1-oxide) is kinetically rapid. However, the newly formed sulfinyl (S=O) group is strongly electron-withdrawing, which significantly depletes the electron density on the sulfur atom[2]. This kinetic differentiation creates a natural barrier, allowing chemists to trap the reaction at the sulfoxide stage using mild oxidants (like H₂O₂ in acetic acid). To force the exhaustive oxidation to the sulfone state, a stronger, highly reactive oxidant such as meta-chloroperoxybenzoic acid (m-CPBA) or potassium permanganate (KMnO₄) must be used in excess to overcome the deactivated nature of the intermediate[1][3].

Furthermore, the oxidation to the disulfoxide introduces stereocenters at the sulfur atoms. Under controlled thermodynamic conditions using hydrogen peroxide in glacial acetic acid, the reaction is highly stereoselective, predominantly yielding the more stable trans-1,4-dithiane-1,4-dioxide[4].

Oxidation pathway of 1,4-dithiane to sulfoxide and sulfone derivatives.

Experimental Methodologies

The following protocols are designed as self-validating systems. By strictly controlling the equivalents of the oxidant and the solvent environment, over-oxidation is prevented in Protocol A, while complete oxidation is ensured in Protocol B.

Protocol A: Chemoselective Synthesis of trans-1,4-Dithiane-1,4-dioxide

This protocol leverages the in situ generation of peracetic acid to achieve a controlled, stereoselective oxidation to the disulfoxide[2][4].

Reagents:

• 1,4-Dithiane (1.2 g, 10 mmol)

• 30% Aqueous Hydrogen Peroxide (H₂O₂) (2.4 mL, 20 mmol)

• Glacial Acetic Acid (20 mL)

Step-by-Step Procedure:

• Solvation: Dissolve 1.2 g of 1,4-dithiane in 20 mL of glacial acetic acid in a 100 mL round-bottom flask. Causality: Acetic acid acts as both the solvent and a co-reactant, reacting with H₂O₂ to form peracetic acid, which is a superior and more controlled oxygen-transfer agent than H₂O₂ alone[2].

• Oxidant Addition: Place the flask in a room-temperature water bath. Add 2.4 mL of 30% H₂O₂ dropwise over 10 minutes. Causality: Dropwise addition mitigates the initial exothermic spike associated with the rapid first oxidation step.

• Incubation: Seal the flask loosely and stir the mixture at room temperature for 24 hours.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure (rotary evaporation) to remove the bulk of the acetic acid and water.

• Purification: Recrystallize the crude white solid from a 1:1 mixture of aqueous ethanol. Filter and dry under a vacuum to yield pure trans-1,4-dithiane-1,4-dioxide[4].

• Self-Validation: Confirm the product by taking a melting point; pure trans-1,4-dithiane-1,4-dioxide decomposes at ~252 °C. Infrared (IR) spectroscopy should reveal a sharp, strong S=O stretching band at 1014 cm⁻¹[4].

Protocol B: Exhaustive Oxidation to 1,4-Dithiane-1,1,4,4-tetraoxide

This protocol utilizes a strong peroxy acid to force the deactivated sulfoxide intermediates into the fully oxidized sulfone state[1][3].

Reagents:

• 1,4-Dithiane (1.2 g, 10 mmol)

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% active) (10.1 g, ~45 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

• Saturated Aqueous Na₂S₂O₃ and NaHCO₃

Step-by-Step Procedure:

• Preparation: Dissolve 1.2 g of 1,4-dithiane in 50 mL of anhydrous DCM. Cool the solution to 0 °C using an ice bath.

• Oxidant Addition: Add the m-CPBA in small portions over 30 minutes. Causality: A large excess (4.5 equivalents) of m-CPBA is required to overcome the extreme electron deficiency of the intermediate disulfoxide, driving the reaction to the tetraoxide[3].

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours. A white precipitate of m-chlorobenzoic acid will form as the reaction progresses.

• Quenching: Add 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir for 15 minutes to destroy any unreacted peroxides.

• Workup: Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) (3 x 30 mL) to remove the m-chlorobenzoic acid byproduct.

• Isolation: Dry the DCM layer over anhydrous MgSO₄, filter, and evaporate the solvent to yield the crude tetraoxide. Recrystallize from hot ethanol.

• Self-Validation: IR spectroscopy must show the disappearance of the 1014 cm⁻¹ band and the appearance of two distinct bands for the symmetric and asymmetric O=S=O stretches at ~1150 cm⁻¹ and ~1300 cm⁻¹.

Workflow for the controlled oxidation and isolation of 1,4-dithiane.

Quantitative Data & Analytical Characteristics

The table below summarizes the expected quantitative yields and critical analytical markers necessary for validating the success of the oxidation protocols.

Compound	Reagent System	Expected Yield	Primary IR Marker (cm⁻¹)	Melting Point (°C)
1,4-Dithiane (Starting Material)	N/A	N/A	C–S stretch (~700)	112–113
trans-1,4-Dithiane-1,4-dioxide	H₂O₂ / AcOH	> 85%	S=O stretch (1014)	~252 (Decomposes)
1,4-Dithiane-1,1,4,4-tetraoxide	m-CPBA / DCM	> 90%	O=S=O stretch (~1150, ~1300)	> 300

References

• Oxidation of Sulfides with Hydrogen Peroxide to Sulfoxides and Sulfones ResearchGate[Link]

• 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures National Center for Biotechnology Information (PMC)[Link]

• Synthesis of Polyacrylates with Pending Cyclic Alkylsulfur Groups and Efficient Conversion to Sulfoxide and Sulfone Groups Affording Refractive Index Change ResearchGate[Link]

• Molecular Complexes of Some Mono- and Dicarboxylic Acids with trans-1,4-Dithiane-1,4-dioxide ACS Publications (Crystal Growth & Design)[Link]

Sources

• 1. 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

protocol for the synthesis of peptoids using 1,4-dithiane-2,5-diol

Application Note: Advanced Protocol for the One-Pot Synthesis of Functionalized Peptoids via Ugi-4CR Using 1,4-Dithiane-2,5-diol

Strategic Overview and Mechanistic Insights

Peptoids (poly-N-substituted glycines) represent a premier class of peptidomimetics. By relocating the side chain from the α-carbon to the amide nitrogen, peptoids lack the backbone chirality and hydrogen-bond donor capacity of traditional peptides. This structural shift endows them with profound resistance to proteolytic degradation, superior biostability, and enhanced bioavailability[1].

While the solid-phase submonomer method is the traditional route for peptoid assembly[2], multicomponent reactions (MCRs)—specifically the Ugi four-component reaction (Ugi-4CR)—offer a highly efficient, solution-phase alternative. The Ugi-4CR allows for the rapid generation of highly functionalized peptoid monomers and oligomers in a single step[3].

The Role of 1,4-Dithiane-2,5-diol: A major challenge in synthesizing sulfur-containing peptoids is the extreme instability of 2-mercaptoacetaldehyde, which rapidly polymerizes under standard laboratory conditions. To circumvent this, 1,4-dithiane-2,5-diol is employed as a stable, weighable, crystalline surrogate. In protic solvents like methanol, this dimer smoothly dissociates in situ to release two equivalents of 2-mercaptoacetaldehyde. This controlled release maintains a low steady-state concentration of the reactive aldehyde, preventing polymerization while providing a bifunctional two-carbon synthon (an electrophilic aldehyde and a nucleophilic sulfhydryl group) for the Ugi-4CR[3].

Mechanistic pathway of the Ugi-4CR peptoid synthesis utilizing 1,4-dithiane-2,5-diol.

Quantitative Reaction Parameters

To ensure a self-validating and high-yielding reaction, strict adherence to stoichiometry is required. Because one mole of 1,4-dithiane-2,5-diol yields two moles of the active aldehyde, it must be added at 0.5 equivalents relative to the isocyanide.

Table 1: Optimized Reagent Stoichiometry for Ugi-4CR Peptoid Synthesis

Component	Chemical Source	Equivalents	Function / Causality
Carbonyl	1,4-Dithiane-2,5-diol	0.5 eq.	Dissociates into 1.0 eq. of 2-mercaptoacetaldehyde. Over-addition leads to unreacted aldehyde and complex purification.
Isocyanide	tert-Butyl isocyanide	1.0 eq.	Acts as the limiting reagent. Undergoes α-addition to the iminium ion.
Amine	Primary Amine (e.g., Benzylamine)	1.2 eq.	Slight excess ensures complete consumption of the transient aldehyde, driving imine formation.
Acid	Carboxylic Acid (e.g., Glycolic acid)	1.2 eq.	Protonates the imine to form the reactive iminium ion and acts as the nucleophile for the Mumm rearrangement.
Solvent	Methanol (HPLC Grade)	0.5 M	Protic environment facilitates dithiane dissociation and stabilizes the ionic intermediates.

Table 2: Comparison of Peptoid Synthesis Methodologies

Parameter	Ugi-4CR (Solution Phase)	Submonomer (Solid Phase)
Reaction Environment	One-pot, solution phase	Iterative, solid-support
Functional Group Tolerance	High (incorporates -SH, -OH directly)	Requires extensive protecting group chemistry
Scalability	Excellent (Gram to multi-gram scale)	Limited by resin loading capacity
Atom Economy	High (All 4 components incorporated)	Lower (Requires excess reagents per cycle)

Experimental Protocol

This protocol is designed as a self-validating system. Each phase includes specific observational checkpoints to verify that the chemical transformations are proceeding as intended[4].

Materials Required:

• 1,4-Dithiane-2,5-diol (CAS: 55704-78-4)

• Primary Amine (e.g., Benzylamine)

• Carboxylic Acid (e.g., 2-Hydroxyacetic acid / Glycolic acid)

• Isocyanide (e.g., tert-Butyl isocyanide)

• Methanol (Anhydrous, HPLC Grade)

• Dichloromethane (DCM), Saturated NaHCO₃, Brine, Anhydrous Na₂SO₄

Step-by-Step Methodology:

Phase 1: Aldehyde Generation and Imine Condensation

• In a clean, oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 1,4-dithiane-2,5-diol (0.5 mmol, 76.1 mg).

• Add 5.0 mL of methanol to the flask, followed immediately by the primary amine (1.2 mmol).

• Action & Causality: Stir the mixture at room temperature (20–25 °C) for 15 minutes. Why? This pre-stirring period is critical. It allows the dithiane to fully dissociate into 2-mercaptoacetaldehyde and immediately condense with the primary amine to form the imine intermediate. If subsequent reagents are added too early, the free aldehyde may undergo unwanted side reactions.

• Validation Check: The initial suspension should transition into a clear, homogenous solution, indicating complete dissociation of the dithiane dimer.

Phase 2: Iminium Activation 5. Add the carboxylic acid (1.2 mmol) to the stirring solution. 6. Action & Causality: Stir for an additional 10 minutes. Why? The acid protonates the imine, generating a highly electrophilic iminium ion. This step primes the system for the nucleophilic attack of the isocyanide.

Phase 3: Multicomponent Assembly 7. Add the isocyanide (1.0 mmol) dropwise to the reaction mixture over 2 minutes. 8. Action & Causality: Dropwise addition controls the exothermic α-addition of the isocyanide to the iminium ion, preventing the thermal polymerization of the isocyanide. 9. Seal the flask and allow the reaction to stir at room temperature for 24–48 hours. 10. Validation Check (TLC Monitoring): Monitor the reaction progress using Thin Layer Chromatography (TLC) with a Hexane:Ethyl Acetate (7:3 v/v) mobile phase. The reaction is deemed complete when the distinct spot corresponding to the isocyanide (visualized via phosphomolybdic acid stain) completely disappears, and a new, lower-Rf UV-active spot (the peptoid) emerges[4].

Phase 4: Workup and Purification 11. Once TLC confirms completion, remove the methanol solvent under reduced pressure using a rotary evaporator. 12. Redissolve the crude viscous residue in 15 mL of Dichloromethane (DCM). 13. Action & Causality: Transfer the organic layer to a separatory funnel and wash with saturated aqueous NaHCO₃ (2 × 10 mL). Why? This step is a chemical validation; it neutralizes and extracts the 0.2 mmol excess of unreacted carboxylic acid into the aqueous layer, preventing it from co-eluting with the product. 14. Wash the organic layer with brine (1 × 10 mL) to remove residual polar impurities, then dry over anhydrous Na₂SO₄. 15. Filter the drying agent and concentrate the filtrate in vacuo. 16. Purify the crude product via flash column chromatography on silica gel (gradient elution: Hexane to Hexane/Ethyl Acetate 6:4) to isolate the pure functionalized peptoid.

Step-by-step experimental workflow for the Ugi-4CR peptoid synthesis.

References

• One-Pot Approach Towards Peptoids Synthesis Using 1,4-Dithiane-2,5-Diol via Multicomponent Approach and DFT-Based Computational Analysis. PubMed (NIH). Available at: [Link]

• One-Pot Approach Towards Peptoids Synthesis Using 1,4-Dithiane-2,5-Diol via Multicomponent Approach and DFT-Based Computational Analysis. MDPI Molecules. Available at:[Link]

• One-Pot Approach Towards Peptoids Synthesis Using 1,4-Dithiane-2,5-Diol via Multicomponent Approach and DFT-Based Computational Analysis. PMC (NIH). Available at:[Link]

• Incorporation of Chemoselective Functionalities into Peptoids via Solid-Phase Submonomer Synthesis. Bioconjugate Chemistry (ACS Publications). Available at:[Link]

Sources

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. One-Pot Approach Towards Peptoids Synthesis Using 1,4-Dithiane-2,5-Diol via Multicomponent Approach and DFT-Based Computational Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Controlled Oxidation of 1,4-Dithiane to Sulfoxides and Sulfones

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic causality, stereochemical control, and self-validating experimental protocols.

Executive Summary & Strategic Utility

While 1,3-dithianes are ubiquitous in organic synthesis as acyl anion equivalents (umpolung reagents), 1,4-dithianes serve as highly versatile C2​ -building blocks for the assembly of complex molecular architectures, including lipids, carbohydrates, and carbocyclic scaffolds[1]. The synthetic utility of the 1,4-dithiane core is vastly expanded by modulating its oxidation state.

Transforming the parent thioether into its corresponding sulfoxides (mono- or di-oxidized) or sulfones (tetra-oxidized) alters the electronic properties of the ring, activating the adjacent methylene protons for deprotonation, functionalization, or subsequent elimination reactions to yield unsaturated dithiins[1]. This guide provides field-proven, self-validating protocols for the chemoselective and stereoselective oxidation of 1,4-dithiane.

Mechanistic Insights: Causality in Oxidant Selection

The oxidation of 1,4-dithiane is not a monolithic process; it is a highly tunable sequence governed by the choice of oxidant, stoichiometry, and thermodynamic vs. kinetic control. Understanding the causality behind these parameters is critical for synthetic precision.

Chemoselectivity: Sulfoxide vs. Sulfone

The oxidation of a sulfide to a sulfoxide is generally rapid and highly exothermic. However, the subsequent oxidation of the sulfoxide to a sulfone is significantly slower due to the electron-withdrawing nature of the newly formed sulfinyl group, which depletes the electron density on the sulfur atom.

• Mono-oxidation: Limiting the oxidant (e.g., m-CPBA or H2​O2​ ) to strictly 1.0 equivalent at 0 °C traps the reaction at the mono-sulfoxide stage.

• Exhaustive Oxidation: To force the sluggish sulfoxide-to-sulfone transition, highly electrophilic oxidants are required. Using H2​O2​ in the presence of acetic acid generates peracetic acid in situ, which is the active species responsible for driving the complete oxidation to the disulfone[2].

Stereoselectivity: Cis vs. Trans Di-oxidation

When oxidizing 1,4-dithiane to 1,4-dithiane-1,4-dioxide, two new stereocenters are formed, yielding either the cis or trans diastereomer.

• Product-Development Control (Cis-selective): Sodium periodate ( NaIO4​ ) oxidation proceeds via a late transition state that closely resembles the final product. Consequently, the activation energy is dictated by the thermodynamic stability of the product. This "product-development control" predominantly yields the thermodynamically more stable cis-sulfoxide[3].

• Steric Approach Control (Trans-selective): Peroxy reagents (like m-CPBA or isolated H2​O2​ ) operate under kinetic control. The oxidant attacks the sulfur atom from the least sterically hindered face, typically resulting in the trans-isomer as the major product[3].

Fig 1: Chemoselective and stereoselective oxidation pathways of 1,4-dithiane.

Quantitative Data Summary

The following table summarizes the optimized parameters for accessing each specific oxidation state of the 1,4-dithiane core.

Target Compound	Oxidant	Stoichiometry	Solvent System	Temp	Stereochemical Driver	Typical Yield
1,4-Dithiane-1-oxide	m-CPBA	1.0 eq	Dichloromethane	0 °C	Stoichiometric limitation	85–90%
cis-1,4-Dithiane-1,4-dioxide	NaIO4​	2.1 eq	Methanol / H2​O	0 °C → RT	Product-Development Control	75–80%
trans-1,4-Dithiane-1,4-dioxide	H2​O2​	2.1 eq	Acetone	0 °C → RT	Steric Approach Control	70–75%
1,4-Dithiane-1,1,4,4-tetraoxide	H2​O2​ / AcOH	5.0+ eq	Glacial Acetic Acid	90 °C	Electrophilic Peracetic Acid	>90%

Self-Validating Experimental Protocols

To ensure reproducibility and safety, the following protocols are designed as self-validating systems . Each phase contains a built-in checkpoint to verify the chemical reality of the reaction before proceeding.

Fig 2: Self-validating experimental workflow for controlled sulfide oxidation.

Protocol A: Synthesis of 1,4-Dithiane-1-oxide (Mono-oxidation)

Objective: Chemoselective oxidation of one sulfur atom without over-oxidation.

• Setup: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1,4-dithiane (10.0 mmol, 1.20 g) in anhydrous dichloromethane (DCM, 50 mL). Cool the solution to 0 °C using an ice-water bath.

• Addition: Dissolve m-CPBA (10.0 mmol, ~2.46 g assuming 70% purity) in DCM (30 mL). Add this solution dropwise via a pressure-equalizing dropping funnel over 30 minutes.

  • Self-Validation Checkpoint 1: The reaction mixture will become cloudy as m-chlorobenzoic acid (m-CBA), a byproduct, precipitates out of the cold DCM. This visual cue confirms the oxidant is reacting.

• Monitoring: Stir for an additional 2 hours at 0 °C.

  • Self-Validation Checkpoint 2: Perform TLC (Hexanes/EtOAc 1:1). Stain with KMnO4​ . The non-polar starting material spot must be completely absent, replaced by a highly polar, UV-inactive spot at the baseline.

• Quenching & Workup: Add 20 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) and stir vigorously for 10 minutes.

  • Self-Validation Checkpoint 3 (Safety): Spot the aqueous layer on KI-starch indicator paper. A lack of blue/black color validates that all residual peroxides have been successfully destroyed.

• Isolation: Filter the cold mixture to remove precipitated m-CBA. Transfer the filtrate to a separatory funnel, wash with saturated NaHCO3​ (3 x 30 mL) to remove residual acid, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield the mono-sulfoxide.

Protocol B: Diastereoselective Synthesis of cis-1,4-Dithiane-1,4-dioxide

Objective: Thermodynamic control to yield the cis-isomer[3].

• Setup: Dissolve 1,4-dithiane (10.0 mmol, 1.20 g) in a 1:1 mixture of Methanol and distilled water (60 mL). Cool to 0 °C.

• Addition: Add Sodium Periodate ( NaIO4​ , 21.0 mmol, 4.49 g) in small portions over 15 minutes to control the mild exotherm.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Self-Validation Checkpoint 1: A heavy white precipitate of sodium iodate ( NaIO3​ ) will form as the reaction progresses. The volume of precipitate serves as a direct visual proxy for reaction conversion.

• Isolation: Filter the suspension through a pad of Celite to remove the NaIO3​ salts. Wash the filter cake with hot methanol. Concentrate the filtrate under reduced pressure until water remains, then extract exhaustively with chloroform ( CHCl3​ ). Dry and evaporate to yield the cis-dioxide.

Protocol C: Exhaustive Oxidation to 1,4-Dithiane-1,1,4,4-tetraoxide

Objective: Overcoming the activation barrier of the electron-deficient sulfoxide to achieve complete disulfone formation[2].

• Setup: In a 100 mL two-neck flask equipped with a reflux condenser, dissolve 1,4-dithiane (10.0 mmol, 1.20 g) in glacial acetic acid (25 mL).

• Addition: Slowly add 30% aqueous hydrogen peroxide ( H2​O2​ , 50.0 mmol, ~5.1 mL) dropwise at room temperature.

  • Causality Note: The acetic acid reacts with the H2​O2​ to form peracetic acid, the highly active electrophile required for this transformation[2].

• Heating: Heat the mixture to 90 °C for 4 hours.

• Isolation: Allow the reaction mixture to cool slowly to room temperature, then place it in an ice bath.

  • Self-Validation Checkpoint 1: The 1,4-dithiane-1,1,4,4-tetraoxide is highly crystalline and poorly soluble in cold acetic acid. A massive crystallization event upon cooling confirms the successful formation of the disulfone.

• Filtration: Filter the white crystals, wash sequentially with cold water and cold ethanol, and dry under high vacuum.

References

• Oxidation of Sulfides with Hydrogen Peroxide to Sulfoxides and Sulfones, ResearchG
• 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures, PMC,
• Science of Synthesis: Houben-Weyl Methods of Molecular Transform

Sources

• 1. 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Analytical Techniques for the Characterization of 1,4-Dithiane 1-Oxide

Introduction and Scope

1,4-Dithiane 1-oxide is a highly versatile cyclic organosulfur compound utilized extensively as a chiral auxiliary, synthetic intermediate, and stereochemical model in drug development. The mono-oxidation of the 1,4-dithiane ring generates a stereocenter at the sulfur atom, resulting in complex conformational dynamics. Unlike its structural isomer, 1,3-dithiane 1-oxide (which prefers an equatorial sulfoxide), 1,4-dithiane 1-oxide exhibits a distinct thermodynamic preference for the axial conformation [1].

Accurate characterization of this axial-equatorial equilibrium is critical for predicting its reactivity and coordination behavior. This application note provides an in-depth, self-validating analytical framework combining Nuclear Magnetic Resonance (NMR) spectroscopy, Vibrational Spectroscopy (FT-IR/Raman), and Density Functional Theory (DFT) to rigorously characterize the structural and stereoelectronic properties of 1,4-dithiane 1-oxide.

Theoretical Grounding: The Causality of Conformational Preference

As a fundamental principle of analytical chemistry, experimental design must be driven by the molecule's intrinsic physical chemistry. The conformational equilibrium of 1,4-dithiane 1-oxide cannot be understood through steric bulk alone; it is governed by subtle stereoelectronic effects .

According to Natural Bond Orbital (NBO) analyses, the axial conformer is stabilized by powerful hyperconjugative interactions [1]. Specifically, electron density from the adjacent carbon-hydrogen ( σCH​ ) bonds is donated into the anti-bonding orbital of the sulfur-oxygen bond ( σS=O∗​ ). Furthermore, the axial orientation minimizes unfavorable dipole-dipole repulsions that are present in the equatorial form.

To create a self-validating analytical system , our protocols do not merely measure spectral peaks; they actively perturb these stereoelectronic interactions (e.g., via solvent polarity changes) and measure the resulting shifts in conformer populations, corroborating the empirical data against quantum mechanical predictions.

Analytical Workflow

Caption: Analytical workflow for the conformational characterization of 1,4-dithiane 1-oxide.

Experimental Protocols

NMR Spectroscopy: Probing Solution-State Dynamics

Objective: To quantify the axial/equatorial conformer ratio using solvent-dependent 1 H NMR, 13 C NMR, and 2D NOESY. Causality: The chemical shifts and scalar coupling constants ( 3JHH​ ) are highly sensitive to the dihedral angles of the ring protons relative to the sulfoxide oxygen. By utilizing solvents of varying dielectric constants ( ε ), we alter the stabilization of the highly dipolar sulfoxide group, thereby shifting the equilibrium.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 15–20 mg of high-purity 1,4-dithiane 1-oxide in 0.6 mL of deuterated solvent. Prepare three distinct samples to probe dielectric effects: CCl 4​ /C 6​ D 6​ (low polarity), CDCl 3​ (medium polarity), and CD 3​ CN (high polarity).

• Instrument Setup: Utilize a 500 MHz (or higher) NMR spectrometer equipped with a cryoprobe to ensure a high signal-to-noise ratio for the minor (equatorial) conformer peaks.

• Variable Temperature (VT) Acquisition:

  • Rationale: At room temperature, the dithiane ring flips rapidly on the NMR timescale, yielding time-averaged signals.

  • Action: Cool the sample (in CD 2​ Cl 2​ ) to -80 °C. This slows the ring inversion, allowing the direct observation and integration of distinct axial and equatorial proton signals.

• 2D NOESY Validation: Acquire a 2D NOESY spectrum at -80 °C. Look for strong spatial correlations (cross-peaks) between the axial sulfoxide oxygen and the syn-axial protons on the dithiane ring, which definitively assigns the major set of peaks to the axial conformer.

• Data Processing: Perform baseline correction and integrate the α -protons (adjacent to the sulfoxide). Calculate the equilibrium constant ( Keq​ ) and free energy difference ( ΔG ) using the integrated peak areas.

Vibrational Spectroscopy: S=O Stretching Dynamics

Objective: To identify the S=O stretching frequency and assess solid-state vs. solution-state conformations. Causality: The S=O bond strength—and thus its vibrational frequency—changes based on its axial or equatorial positioning due to varying degrees of hyperconjugation. The fundamental frequencies of the axial conformation are distinct from the equatorial form [2].

Step-by-Step Protocol:

• Solid-State Analysis (ATR-FTIR):

  • Place 2–3 mg of crystalline 1,4-dithiane 1-oxide directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

  • Collect 64 scans from 4000 to 400 cm −1 at a resolution of 4 cm −1 . In the solid state, the molecule is locked in its lowest energy (axial) conformation, providing a pure reference spectrum.

• Solution-State Analysis:

  • Prepare a 0.1 M solution in CH 2​ Cl 2​ . Inject into a liquid transmission cell with KBr windows (0.1 mm path length).

• Spectral Deconvolution:

  • Focus on the 1000–1100 cm −1 region. In solution, the S=O stretching band (~1030–1050 cm −1 ) will exhibit asymmetry due to the emergence of the minor equatorial conformer.

  • Apply a second-derivative transformation to identify hidden peak maxima, followed by Gaussian/Lorentzian curve fitting to deconvolute the overlapping axial and equatorial S=O bands.

Computational Validation (DFT)

Objective: To close the logical loop by generating theoretical data that predicts the empirical results. Protocol:

• Optimize the geometries of both axial and equatorial conformers using Density Functional Theory (DFT) at the B3LYP/6-311++G(2df,2p) level.

• Apply a Polarizable Continuum Model (PCM) to simulate the solvent effects of CDCl 3​ and CD 3​ CN.

• Calculate theoretical NMR shielding tensors (using the GIAO method) and harmonic vibrational frequencies. Scale the vibrational frequencies by 0.96 to account for anharmonicity, and compare directly to the FT-IR results.

Quantitative Data Summary

The following table summarizes the expected analytical parameters, demonstrating the integration of theoretical and experimental data streams.

Analytical Parameter	Axial Conformer (Major)	Equatorial Conformer (Minor)	Method of Determination
Conformer Population (Non-polar)	75% – 85%	15% – 25%	1 H NMR Integration (-80 °C)
S=O Stretching Frequency (IR)	~ 1035 – 1045 cm −1	~ 1050 – 1060 cm −1	FT-IR Deconvolution
Skeletal Deformation (Raman)	~ 400 – 450 cm −1	~ 460 – 480 cm −1	Raman Spectroscopy [2]
Relative Free Energy ( ΔG )	0.0 kcal/mol (Reference)	+0.8 to +1.2 kcal/mol	DFT Calculation (B3LYP/PCM)
3JHH​ Coupling ( α -protons)	Exhibits distinct gauche couplings	Exhibits antiperiplanar couplings	1D 1 H NMR Analysis

References

• Title: Stereoelectronic interactions and their effects on conformational preference for 1,3-dithiane-1-oxide and 1,4-dithiane-1-oxide. A theoretical and experimental study. Source: Chemical Physics Letters, Volume 426, Issues 1-3, 2006, Pages 176-179. URL: [Link]

• Title: Vibrational Frequencies of 1,4-Dithiane-1-oxide (DTMSO) Source: Spectroscopy Letters, Volume 11, Issue 11, 1978. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 1,4-Dithiane 1-Oxide Synthesis

Welcome to the Technical Support Center for the synthesis of 1,4-dithiane 1-oxide (CAS: 19087-70-8). As a highly valuable cyclic mono-sulfoxide building block used in drug development and materials science, its synthesis presents a unique chemoselective challenge. Because both sulfur atoms in the 1,4-dithiane ring are highly nucleophilic, researchers frequently struggle to halt the oxidation at the mono-sulfoxide stage, leading to yield losses from over-oxidation into sulfones (1,1-dioxides) or bis-sulfoxides (1,4-dioxides).

This guide provides causality-driven troubleshooting, quantitative method comparisons, and a self-validating protocol to ensure high-yield, reproducible mono-oxidation.

Troubleshooting & FAQs

Q1: Why am I seeing a mixture of mono-oxide, bis-oxide, and sulfone in my final product? Causality: Sulfur atoms in thioethers are highly nucleophilic. Once the first sulfur is oxidized to a sulfoxide, the electron-withdrawing nature of the newly formed sulfinyl group slightly deactivates the second sulfur atom. However, if you are using strong oxidants (like mCPBA or excess H₂O₂) or elevated temperatures, this slight electronic deactivation is easily overcome. The oxidant will indiscriminately attack the second sulfur (forming 1,4-dithiane 1,4-dioxide) or further oxidize the sulfoxide to a sulfone (1,4-dithiane 1,1-dioxide). Solution: Switch your oxidant to Sodium Periodate (NaIO₄). Periodate oxidation proceeds via a highly polar transition state that is extremely sensitive to the electron density of the target sulfur atom. The initial oxidation to a sulfoxide significantly retards any further oxidation by periodate, making it a self-limiting system that naturally stops at the mono-oxide stage (1)[1].

Q2: My NaIO₄ reaction is heterogeneous and sluggish. How can I improve the kinetics? Causality: 1,4-dithiane has limited solubility in pure water, while NaIO₄ is virtually insoluble in most organic solvents. If your biphasic mixture lacks sufficient interfacial contact, the reaction kinetics will stall, leading to incomplete conversion. Solution: Utilize a co-solvent system such as Methanol/Water (1:1 v/v). Methanol effectively solubilizes the 1,4-dithiane organic precursor while maintaining the solubility of the NaIO₄ salt. If solubility remains an issue for scaled-up batches, phase-transfer catalysts (e.g., tetrabutylammonium periodate) can be utilized to achieve a completely homogeneous reaction environment[1].

Q3: I am losing product during the aqueous workup. How do I improve recovery? Causality: 1,4-dithiane 1-oxide is significantly more polar than the starting 1,4-dithiane and possesses moderate aqueous solubility. Repeated aqueous washes or using a highly polar aqueous phase will partition your target sulfoxide back into the water layer, destroying your isolated yield. Solution: Minimize the volume of aqueous washes. Induce a "salting-out" effect by saturating the aqueous layer with NaCl (brine) prior to extraction. Extract with multiple, smaller volumes of a polar aprotic solvent like dichloromethane (CH₂Cl₂) rather than a single large volume. Mathematically, multiple small extractions are far more efficient at pulling polar sulfoxides into the organic phase (2)[2].

Q4: Can I use hydrogen peroxide (H₂O₂) instead of NaIO₄ to be more environmentally friendly? Causality: While H₂O₂ boasts an excellent atom economy, it is a poorly selective oxidant for thioethers in the absence of a catalyst. Uncatalyzed H₂O₂ oxidations often require elevated temperatures, which provide the activation energy needed to bypass the mono-oxide stage and form the sulfone. Solution: If H₂O₂ must be used for green chemistry purposes, you must control the electrophilicity of the peroxide oxygen. This can be achieved by employing a transition metal catalyst (e.g., Titanium or Vanadium-based complexes) to guide the diastereoselective and chemoselective oxidation at lower temperatures (3)[3].

Quantitative Data: Oxidation Method Comparison

To assist in experimental design, the following table summarizes the performance metrics of common oxidation strategies for 1,4-dithiane.

Oxidation Method	Reagent Equivalents	Temperature	Selectivity for Mono-oxide	Typical Yield	Mechanistic Notes
Sodium Periodate (NaIO₄)	1.0 - 1.05	0 °C to RT	Very High	>90%	Preferred method. The polar transition state inherently prevents over-oxidation.
mCPBA	1.0	-78 °C to 0 °C	Moderate	70 - 80%	High risk of over-oxidation if temperature or stoichiometry is not strictly controlled.
H₂O₂ (Uncatalyzed)	1.0 - 1.2	RT to 50 °C	Low	<50%	Indiscriminate oxidation. Often results in complex mixtures of sulfones and bis-sulfoxides.
H₂O₂ + Ti Catalyst	1.0 - 1.1	0 °C to RT	High	80 - 85%	Greener alternative, but requires specialized transition metal handling.

Reaction Pathway Visualization

The logical flow of the oxidation network demonstrates why kinetic and reagent control is critical to isolating the target product.

Reaction pathway of 1,4-dithiane oxidation highlighting the target mono-sulfoxide and byproducts.

Self-Validating Experimental Protocol: Sodium Periodate Oxidation

This protocol is designed as a self-validating system . It leverages the differential solubility of the oxidant (NaIO₄) and its reduced byproduct (NaIO₃) to drive the reaction forward while providing a visual indicator of experimental progress.

Step 1: Reagent Preparation & Solubilization

• Dissolve 10.0 mmol (1.20 g) of 1,4-dithiane in 20 mL of Methanol in a 100 mL round-bottom flask.

• Validation Check: Ensure complete dissolution. 1,4-dithiane is a solid and must be fully solvated to prevent surface-level over-oxidation.

Step 2: Kinetic Temperature Control

• Submerge the reaction flask in an ice-water bath and allow the solution to equilibrate to 0 °C.

• Causality: Lowering the temperature suppresses the activation energy required for the second oxidation event, kinetically locking the reaction at the mono-sulfoxide stage[1].

Step 3: Oxidant Addition

• Dissolve 10.5 mmol (2.25 g, 1.05 equiv) of Sodium Periodate (NaIO₄) in 20 mL of distilled water.

• Add this aqueous solution dropwise to the methanolic 1,4-dithiane solution over 15 to 20 minutes with vigorous magnetic stirring.

• Causality: Dropwise addition prevents localized concentration spikes of the oxidant, which could temporarily override the chemoselectivity and lead to bis-sulfoxide formation.

Step 4: Reaction Monitoring (Self-Validation)

• Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature for an additional 2 hours.

• Validation Check: A dense white precipitate of Sodium Iodate (NaIO₃) will form as the reaction proceeds. The cessation of new precipitate formation is your primary visual cue that the oxidation is nearing completion.

• TLC Check: Verify completion via TLC (Eluent: 1:1 Hexanes/Ethyl Acetate). The starting material is highly non-polar (high Rf), while the mono-oxide will remain near the baseline (low Rf).

Step 5: Workup and Extraction

• Filter the heterogeneous reaction mixture through a sintered glass funnel to remove the NaIO₃ precipitate. Wash the filter cake with a small amount of cold methanol.

• Concentrate the filtrate under reduced pressure (rotary evaporator) to remove the methanol. Do not heat the water bath above 40 °C to prevent thermal degradation.

• Saturate the remaining aqueous layer with NaCl, then extract with Dichloromethane (3 x 15 mL).

Step 6: Purification

• Dry the combined organic layers over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure.

• The crude 1,4-dithiane 1-oxide is typically >95% pure. If ultra-high purity is required for downstream drug development, recrystallize the product from an ether/acetone mixture[2].

References

• Garc a-Ruano, J. L., Cid, M. B., Mart n-Castro, A. M., & Alem n, J. "Science of Synthesis: Cyclic diheteroatom-substituted dialkyl-λ4-sulfanes." Thieme Connect.
• Tang, Y., & Sun, X.-L. "Preparation of sulfonium and oxosulfonium salts." Thieme Connect.
• Lattanzi, A., et al. "Titanocene Dichloride as a Convenient Catalyst for the Diastereoselective Oxidation of 2-Substituted 1,3-Dithianes and 1,3-Dithiolanes." Thieme Connect.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Stereoselective Synthesis of Dithiane Oxides

Welcome to the Advanced Synthesis Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to address the mechanistic hurdles and practical challenges associated with the enantioselective oxidation of 1,3-dithianes.

Chiral 1,3-dithiane 1-oxides are indispensable acyl anion equivalents and chiral auxiliaries in asymmetric carbon-carbon bond formation[1]. However, synthesizing them with high enantiomeric excess (ee) and avoiding over-oxidation requires precise control over conformational dynamics and reagent stoichiometry.

Part 1: Mechanistic Insight – The "Ring-Flip" Dilemma

The Core Challenge: Direct asymmetric oxidation of unsubstituted 1,3-dithiane is notoriously inefficient, often yielding low enantioselectivity and complex mixtures of diastereomers[2].

The Causality: The sulfur atoms in the 1,3-dithiane ring possess both axial and equatorial lone pairs. Electrophilic oxidation preferentially occurs at the highly accessible equatorial lone pair to minimize 1,3-diaxial steric clashes[3][4]. However, at room temperature, the 1,3-dithiane ring undergoes rapid chair-to-chair interconversion (ring-flipping). This dynamic process constantly swaps the spatial orientation of the pro-R and pro-S equatorial lone pairs. Consequently, even a perfectly chiral oxidant will attack a rapidly racemizing target, leading to poor ee[3].

Conformational ring-flipping in 1,3-dithianes leading to poor enantioselectivity during oxidation.

Part 2: The Anchoring Strategy & Workflow

To circumvent the ring-flip dilemma, Bulman Page and colleagues developed a robust three-step protocol[1][5][6]. By installing a bulky substituent (e.g., a 2,2-dimethylpropanoyl group) at the C-2 position, the ring is thermodynamically "anchored" into a single chair conformation where the bulky group sits equatorially. This locks the sulfur lone pairs in place, allowing chiral oxidants to achieve >90% ee[1]. After oxidation, the auxiliary acyl group is cleaved.

The 3-step acylation-oxidation-deacylation workflow for synthesizing enantiopure dithiane oxides.

Quantitative Comparison of Oxidation Systems

Selecting the right oxidation system is critical. Below is a comparative matrix of the three most validated methodologies for the oxidation step:

Oxidation System	Reagents / Catalyst	Temp (°C)	Typical ee (%)	Over-oxidation Risk
Kagan's Reagent [2][7]	Ti(OiPr)₄ / DET / H₂O / tBuOOH	-20	85 - 95	Moderate
Davis Oxaziridine [1]	(+)-[(8,8-Dimethoxycamphoryl)sulfonyl]oxaziridine	-78 to 0	> 90	Low
Biocatalytic (CHMO)	Cyclohexanone Monooxygenase / O₂	25	> 98 (via kinetic res.)	High (to sulfone)

Part 3: Troubleshooting & FAQs

Q: I am using Kagan's modified Sharpless protocol (Ti(OiPr)₄ / DET / tBuOOH), but my product is nearly racemic. What went wrong? A: You likely omitted or miscalculated the water additive. Unlike the Sharpless epoxidation (which must be strictly anhydrous), Kagan's sulfoxidation requires exactly 1.0 equivalent of H₂O relative to Titanium[7]. Causality: Water hydrolyzes the titanium-tartrate complex to form a highly specific, chiral µ-oxo dinuclear titanium species (Ti-O-Ti bridge). Without water, the monomeric species dominates, which is highly active but exhibits poor enantiocontrol for sulfides.

Q: My reaction yields significant amounts of 1,3-dithiane 1,3-dioxide and 1,1-dioxide (sulfone). How do I prevent over-oxidation? A: Over-oxidation is a kinetic issue. The nucleophilicity of the resulting sulfoxide is lower than the parent sulfide, but not by a margin wide enough to ignore stoichiometry. Solution:

• Never use an excess of the terminal oxidant (tBuOOH or cumyl hydroperoxide). Limit it to exactly 1.05 equivalents[7].

• Maintain strict cryogenic control (-20 °C to -30 °C).

• If using biocatalytic methods (like CHMO), be aware that the enzyme achieves high ee for the (R)-enantiomer specifically by rapidly over-oxidizing the (S)-sulfoxide to the sulfone (kinetic resolution). You must monitor the reaction and stop it at 50% conversion.

Q: During the final deacylation step (NaOH/EtOH) to yield the unsubstituted dithiane oxide, my product loses its optical purity. Why? A: Base-mediated deacylation can trigger thermal stereomutation (pyramidal inversion) if heated excessively, or cause reversible ring-opening side reactions. Solution: Ensure the deacylation is run strictly at the validated temperature (reflux in ethanol for exactly 24 hours, then immediate cooling)[1]. Prolonged exposure to strong alkali at high temperatures will degrade the sulfoxide stereocenter.

Part 4: Validated Experimental Protocol

Below is the self-validating, step-by-step methodology for the Asymmetric Oxidation of 2-(2,2-Dimethylpropanoyl)-1,3-dithiane using the Kagan Reagent system[1][2][7].

Reagents Required:

• Ti(OiPr)₄ (1.0 equiv)

• (R,R)-Diethyl tartrate (DET) (2.0 equiv)

• HPLC-grade H₂O (1.0 equiv)

• tert-Butyl hydroperoxide (tBuOOH, 5.5 M in decane) (1.05 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

Step-by-Step Procedure:

• Catalyst Assembly: Under an argon atmosphere, dissolve Ti(OiPr)₄ (1.0 mmol) and (R,R)-DET (2.0 mmol) in anhydrous CH₂Cl₂ (20 mL) at room temperature. Stir for 5 minutes.

• The Water Activation (Critical Step): Using a microsyringe, inject exactly 1.0 mmol of H₂O directly into the vortex of the stirring solution.

  • Self-Validation Check: The solution should remain clear and homogeneous. If a white precipitate forms, bulk TiO₂ has crashed out due to poor mixing or excess water. Discard and restart.

• Thermodynamic Aging: Stir the complex at room temperature for exactly 1 hour. This aging period is mandatory to allow the oligomeric titanium species to equilibrate into the active chiral dimer[7].

• Substrate Addition: Cool the vessel to -20 °C. Add the locked substrate, 2-(2,2-dimethylpropanoyl)-1,3-dithiane (1.0 mmol), dissolved in 5 mL of CH₂Cl₂. Stir for 15 minutes to allow substrate coordination.

• Oxidation: Add tBuOOH (1.05 mmol) dropwise over 10 minutes.

• Monitoring: Maintain the reaction at -20 °C.

  • Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 7:3). The starting material should be consumed within 4-6 hours. Do not let the reaction run overnight, as sulfone formation will accelerate[2].

• Quenching: Quench the reaction by adding 5 mL of water and stirring vigorously for 1 hour at room temperature. Filter the resulting white titanium dioxide gel through a pad of Celite, washing heavily with CH₂Cl₂.

• Purification: Concentrate the filtrate and purify via flash chromatography to isolate the enantiopure 2-acyl-1,3-dithiane 1-oxide.

References

• Kagan, H. B. (2023). A Pioneering Career in Catalysis: Henri B. Kagan. ACS Catalysis.
• Bulman Page, P. C., et al. (1999). 1S-(−)-1,3-Dithiane 1-oxide. Organic Syntheses.
• Bulman Page, P. C., et al. (1993). Asymmetric oxidation of dithiane derivatives: Enantiomerically pure 1,3-dithiane 1-oxide. Tetrahedron: Asymmetry.
• University of Liverpool Repository. New Methods of Asymmetric Oxidation.
• Bulman Page, P. C., & Namwindwa, E. S. (1991). Enantioselective Preparation of 2-Substituted 1,3-Dithiane 1-Oxides and 1,3-Dithiane 1,3-Dioxides. Synlett.
• National Institute of Informatics. Asymmetric oxidation of 1,3-dithianes to 1,3-dithiane 1-oxides.
• CNR-IRIS (2024). Stereoselective oxidation of bis-sulfides catalyzed by peroxygenase from oat. Molecular Catalysis.
• Contreras, R., et al. (2009). Effect of Sulfur Oxidation on the Transmission Mechanism of 4JHH NMR Coupling Constants in 1,3-Dithiane. The Journal of Physical Chemistry A.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. nitech.repo.nii.ac.jp [nitech.repo.nii.ac.jp]
• 3. iris.cnr.it [iris.cnr.it]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sci-Hub. Asymmetric oxidation of dithiane derivatives: Enantiomerically pure 1,3-dithiane 1-oxide / Tetrahedron: Asymmetry, 1993 [sci-hub.box]
• 6. Sci-Hub. Enantioselective Preparation of 2-Substituted 1,3-Dithiane 1-Oxides and 1,3-Dithiane 1,3-Dioxides / Synlett, 1991 [sci-hub.box]
• 7. pubs.acs.org [pubs.acs.org]

optimizing reaction conditions for dithiane formation

Welcome to the Dithiane Synthesis & Optimization Support Center . This technical resource is designed for researchers and drug development professionals who require robust, reproducible methodologies for the protection of carbonyls or the preparation of umpolung precursors via 1,3-dithiane formation.

Below, you will find field-proven Standard Operating Procedures (SOPs), comparative catalyst data, and a targeted troubleshooting guide to resolve common synthetic bottlenecks.

Workflow Logic: Troubleshooting Dithiane Formation

When a thioacetalization reaction fails or stalls, systematic troubleshooting is required to determine whether the issue is thermodynamic (equilibrium-driven) or kinetic (catalyst/steric-driven).

Caption: Logical workflow for troubleshooting incomplete 1,3-dithiane formation.

Section 1: Standard Operating Procedures (SOPs)

The formation of 1,3-dithianes is a condensation reaction between a carbonyl compound and 1,3-propanedithiol, releasing water. The choice of catalyst dictates the reaction's efficiency, functional group tolerance, and side-product profile.

Protocol A: Standard Lewis Acid Catalysis (BF₃·OEt₂)

Boron trifluoride diethyl etherate (BF₃·OEt₂) is the industry standard for robust, unhindered substrates[1]. It strongly coordinates to the carbonyl oxygen, drastically increasing the electrophilicity of the carbonyl carbon.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an inert atmosphere (Argon/N₂), dissolve the carbonyl compound (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2–0.5 M.

  • Rationale: Anhydrous conditions prevent the premature hydrolysis of the Lewis acid and push the condensation equilibrium forward.

• Thiol Addition: Add 1,3-propanedithiol (1.1 to 1.2 eq) via syringe.

• Catalyst Initiation: Cool the mixture to 0 °C. Dropwise, add BF₃·OEt₂ (0.1–0.2 eq for aldehydes; up to 1.0 eq for sterically hindered ketones).

  • Rationale: Cooling mitigates the exothermic nature of Lewis acid coordination and prevents polymerization of sensitive aldehydes.

• Propagation: Remove the ice bath and stir at room temperature. Monitor via TLC (typically 1–4 hours).

• Quenching (Self-Validating Step): Once starting material is consumed, quench slowly with saturated aqueous NaHCO₃.

  • Rationale: Neutralizes the BF₃ catalyst. Bubbling (CO₂ release) confirms active quenching.

• Workup: Extract with DCM. Wash the combined organic layers with 10% aqueous NaOH, followed by brine.

  • Rationale: The NaOH wash deprotonates unreacted 1,3-propanedithiol (pKa ~10.5), partitioning the odorous thiol into the aqueous layer for easy removal. Dry over MgSO₄, filter, and concentrate.

Protocol B: Mild / Neutral-like Catalysis (I₂)

For acid-sensitive substrates (e.g., those containing acetals or prone to aldol condensation), molecular iodine (I₂) acts as a remarkably mild catalyst[2][3][4]. Iodine activates the thiol via a charge-transfer complex rather than harshly coordinating the carbonyl.

Step-by-Step Methodology:

• Preparation: Mix the carbonyl compound (1.0 eq) and 1,3-propanedithiol (1.1 eq) in DCM (or under solvent-free conditions if both are liquid).

• Catalyst Initiation: Add molecular Iodine (10 mol%). The solution will turn deep brown.

• Propagation: Stir at room temperature (typically 10 mins to 2 hours).

• Quenching: Add saturated aqueous Na₂S₂O₃ (Sodium thiosulfate) and stir until the brown color completely disappears.

  • Rationale: Thiosulfate reduces the active I₂ to inert I⁻ (iodide), halting the reaction and decolorizing the mixture, which visually validates the quench.

• Workup: Wash with 10% NaOH, extract, dry, and concentrate.

Protocol C: Green / Solvent-Free Catalysis (HClO₄-SiO₂)

Perchloric acid adsorbed on silica gel (HClO₄-SiO₂) is an extremely efficient, reusable, heterogeneous catalyst that allows for solvent-free thioacetalization in minutes[5][6].

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, combine the carbonyl (1.0 eq) and 1,3-propanedithiol (1.05 eq) neat.

• Catalyst Initiation: Add HClO₄-SiO₂ (1 mol%).

• Propagation: Stir at room temperature. The reaction is typically complete in 1 to 30 minutes.

• Workup: Dilute with a minimal amount of diethyl ether or ethyl acetate and filter the mixture to recover the solid catalyst.

  • Rationale: The catalyst can be washed, dried under vacuum at 80 °C, and reused up to four times without significant loss of activity[7]. Concentrate the filtrate to yield the pure dithiane.

Section 2: Catalyst Selection & Quantitative Data

Selecting the right catalyst prevents downstream purification nightmares. The table below synthesizes quantitative performance data across different catalytic systems[1][3][6][8].

Catalyst	Typical Loading	Temp	Avg. Reaction Time	Avg. Yield	Key Advantages / Limitations
BF₃·OEt₂	10–100 mol%	0 °C to RT	1–4 hours	85–95%	Industry standard; harsh on sensitive groups; requires anhydrous conditions.
I₂	5–10 mol%	RT	10–120 mins	85–98%	Highly chemoselective; tolerates O,O-acetals; mild and inexpensive.
InCl₃	5–10 mol%	RT	30–180 mins	80–96%	Water-tolerant Lewis acid; excellent for avoiding aldol side-reactions[8].
HClO₄-SiO₂	1 mol%	RT	1–30 mins	90–99%	Solvent-free; heterogeneous; reusable catalyst; ultra-fast kinetics[6].

Section 3: Troubleshooting & FAQs

Q1: My dithiane formation is incomplete even after 24 hours and adding excess thiol. How do I drive it to completion? A: Dithiane formation is an equilibrium process that generates water. For sterically hindered ketones (e.g., diaryl ketones or bulky aliphatic ketones), the equilibrium constant is unfavorable. Solution: You must actively remove water. Switch your solvent to toluene, add a catalytic amount of p-Toluenesulfonic acid (p-TsOH), and reflux the mixture using a Dean-Stark trap. Alternatively, add freshly activated 4Å molecular sieves directly to your DCM reaction mixture to sequester water as it forms.

Q2: I am trying to protect an enolizable aliphatic aldehyde, but I am getting a complex mixture of side products. What is happening? A: Strong Lewis acids like BF₃·OEt₂ or TiCl₄ can promote aldol condensation or polymerization of enolizable aldehydes before the thiol can attack. Solution: Switch to a milder catalyst. Both InCl₃[9] and I₂[4] are highly effective at promoting thioacetalization without triggering aldol pathways.

Q3: The odor of 1,3-propanedithiol is contaminating my lab space. How can I effectively mitigate this during workup? A: 1,3-propanedithiol has an incredibly low odor threshold. Solution:

• Always work in a well-ventilated fume hood.

• Keep a quenching bath of aqueous household bleach (NaOCl) or saturated Potassium Permanganate (KMnO₄) in the hood. Submerge all contaminated glassware and syringes in this bath immediately after use; the oxidants will convert the volatile thiol into odorless disulfides and sulfonates.

• During extraction, washing the organic layer with 10% NaOH ensures that residual thiol is converted to its water-soluble thiolate salt, preventing it from concentrating in your rotary evaporator.

Q4: I successfully formed the dithiane, but now I cannot deprotect it to regenerate my carbonyl. What are the best methods? A: Dithianes are famously stable, which makes them great protecting groups but difficult to remove. If standard heavy-metal methods (Hg(ClO₄)₂, CdCO₃) are failing or undesirable due to toxicity, consider oxidative deprotection. Dess-Martin Periodinane (DMP) in aqueous DCM/Acetonitrile[10] or the use of Stork's reagent (Bis(trifluoroacetoxy)iodobenzene, PIFA) are highly effective, metal-free alternatives that hydrolyze the dithiane by first oxidizing the sulfur atoms to make them excellent leaving groups.

Contextual Workflow: The Corey-Seebach Umpolung Reaction

While often used as a protecting group, the 1,3-dithiane is most famous for its role in the Corey-Seebach reaction[11]. The pKa of the C2 proton in 1,3-dithiane is ~31, allowing it to be deprotonated by strong bases (like n-BuLi) to form a stable carbanion. This reverses the natural polarity (umpolung) of the original aldehyde carbon from electrophilic to nucleophilic.

Caption: Corey-Seebach umpolung workflow demonstrating polarity reversal of an aldehyde.

References

• Burghardt, T. E. J. "Developments in the deprotection of thioacetals." Chemistry - A European Journal / Taylor & Francis. Available at:[Link]

• Firouzabadi, H., et al. "Iodine Catalyzes Efficient and Chemoselective Thioacetalization of Carbonyl Functions, Transthioacetalization of O,O- and S,O-Acetals and Acylals." Journal of Organic Chemistry, 2001, 66, 7527-7529. Available at:[Link]

• Muthusamy, S., et al. "InCl3: A Versatile Catalyst for Synthesizing a Broad Spectrum of Heterocycles." Tetrahedron Letters / ACS Omega. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. InCl3: A Versatile Catalyst for Synthesizing a Broad Spectrum of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. thieme-connect.com [thieme-connect.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Degradation of 1,4-Dithiane 1-Oxide

Welcome to the technical support resource for 1,4-dithiane 1-oxide. This guide has been developed by our senior application scientists to provide researchers, chemists, and drug development professionals with in-depth insights and practical solutions for handling this versatile sulfoxide. We will address common questions and troubleshooting scenarios to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

This section covers fundamental questions regarding the handling, storage, and inherent stability of 1,4-dithiane 1-oxide.

Q1: What are the recommended storage and handling conditions for 1,4-dithiane 1-oxide?

Answer: Proper storage is critical to maintain the integrity of 1,4-dithiane 1-oxide. Like many sulfoxides, it is susceptible to degradation from atmospheric moisture, oxygen, light, and temperature fluctuations.

Handling:

• Always handle the compound in a well-ventilated area, preferably a fume hood.

• Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1][2]

• Prevent the dispersion of dust if handling the solid form.

• After handling, wash hands and any exposed skin thoroughly.[1]

Storage:

• Keep the container tightly closed to prevent moisture ingress and oxidation.[2]

• Store in a cool, dark, and dry place. Refrigeration (e.g., 4°C) is often recommended to slow potential degradation pathways.[1][2]

• For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Store away from incompatible materials, especially strong oxidizing agents, acids, and bases.[1]

Parameter	Recommended Condition	Rationale
Temperature	Cool (Refrigerated, ~4°C recommended)	Minimizes thermal degradation and slows reaction kinetics.[1][2]
Atmosphere	Tightly sealed container; Inert gas (Ar, N₂) for long-term	Prevents oxidation to sulfone and hydrolysis from moisture.
Light	Amber vial or dark location	Sulfoxides can be susceptible to photodegradation.[3][4]
Compatibility	Away from strong acids, bases, and oxidants	Avoids catalytic decomposition and unwanted side reactions.[5]

Q2: What are the primary chemical pathways through which 1,4-dithiane 1-oxide can degrade?

Answer: The degradation of 1,4-dithiane 1-oxide is primarily governed by the reactivity of the sulfoxide group and the cyclic thioether structure. The main pathways include oxidation, reduction, thermal elimination, and reactions catalyzed by acids or light.

• Oxidation: The sulfoxide moiety can be oxidized to the corresponding sulfone (1,4-dithiane 1,1-dioxide or 1,4-dithiane 1,4-dioxide). This is a common pathway, especially in the presence of atmospheric oxygen or other oxidizing agents.[6][7]

• Reduction/Deoxygenation: The sulfoxide can be reduced back to the parent sulfide, 1,4-dithiane. This can occur in the presence of reducing agents or through certain photochemical processes.[8][9]

• Thermal Decomposition: At elevated temperatures, sulfoxides can undergo thermal elimination to yield an alkene and a sulfenic acid.[9] While the cyclic nature of 1,4-dithiane 1-oxide makes a simple vinyl alkene product less likely, heating can still promote C-S bond cleavage and other complex decomposition reactions, especially in the presence of catalysts.[5][10]

• Photodegradation: Exposure to UV light can induce various reactions in sulfoxides, including racemization (if chiral), C-S bond cleavage (α-cleavage), and photochemical rearrangements.[3][11] This can lead to a complex mixture of degradation products.

• Acid/Base Catalyzed Decomposition: The presence of strong acids or bases can significantly lower the decomposition temperature of sulfoxides and catalyze degradation pathways.[5][10] For instance, acids can promote Pummerer-type rearrangements in certain sulfoxides.

Caption: Troubleshooting workflow for unexpected analytical peaks.

Scenario 2: My reaction involving 1,4-dithiane 1-oxide shows low or inconsistent yields.

You are using 1,4-dithiane 1-oxide as a reactant or precursor, but the yield of your desired product is lower than expected, or the reaction fails entirely.

Possible Cause 1: Thermal Instability at Reaction Temperature Many organic reactions require heating. However, sulfoxides can be thermally labile. While pure dimethyl sulfoxide (DMSO) begins to decompose around its boiling point of 189°C, this temperature can be significantly lowered by the presence of impurities, especially acids. [5]Thermal decomposition can lead to the consumption of your starting material through pathways other than your desired reaction.

• Why it happens: Heating provides the activation energy for C-S bond cleavage or elimination reactions, competing with your intended chemical transformation. [9][10]* Actionable Insight: If your reaction is heated above 80-100°C, consider the possibility of thermal degradation. Run a control experiment by heating 1,4-dithiane 1-oxide in the reaction solvent (without other reagents) and monitor its stability over time by TLC or LC-MS.

Possible Cause 2: Incompatibility with Reagents Your reaction mixture may contain reagents that directly degrade the sulfoxide.

• Strong Acids/Electrophiles: Can lead to Pummerer-type rearrangements or other acid-catalyzed decomposition. [5]* Strong Bases/Nucleophiles: Strong bases can deprotonate the carbon alpha to the sulfoxide, leading to potential side reactions. Certain nucleophiles can also react directly at the sulfur atom.

• Reducing Agents: Reagents like metal hydrides or even some phosphines can deoxygenate the sulfoxide to 1,4-dithiane, removing it from your reaction. [8][9]* Oxidizing Agents: If your reaction conditions are oxidative, the sulfoxide will likely be converted to the sulfone, which may not have the desired reactivity.

Solutions & Experimental Design Protocol

• Assess Reagent Compatibility: Before running the full reaction, perform a quick compatibility test. Mix 1,4-dithiane 1-oxide with each individual reagent in the reaction solvent at the target temperature. Monitor for any degradation of the sulfoxide after a short period.

• Control Addition Order and Temperature: If incompatibility is detected, modify the reaction protocol.

  • Add the 1,4-dithiane 1-oxide slowly to the reaction mixture at the lowest possible temperature.

  • If a problematic reagent (e.g., a strong acid) is used, consider adding it last or in a controlled manner after the sulfoxide has had a chance to react.

• Protocol: A Simple Stability Test

  • Step 1: Prepare a 1 mg/mL solution of 1,4-dithiane 1-oxide in your intended reaction solvent.

  • Step 2: Transfer three 1 mL aliquots into separate sealed vials.

  • Step 3: Inject one aliquot immediately onto your analytical system (e.g., LC-MS) to get a t=0 reference.

  • Step 4: Place the other two vials under the planned reaction conditions (e.g., in a heating block at 100°C).

  • Step 5: After 1 hour and 4 hours (or relevant time points for your reaction), remove the vials, cool to room temperature, and analyze them.

  • Step 6: Compare the peak area of the 1,4-dithiane 1-oxide and look for the appearance of new peaks to quantify its stability under your specific conditions.

References

• Photochemistry of Sulfoxides and Sulfones.
• Environmental Persistence and Degradation of Aryl Sulfoxides: An In-depth Technical Guide. Benchchem.
• Photocatalytic Deoxygenation of Sulfoxides Using Visible Light: Mechanistic Investigations and Synthetic Applic
• Sulfoxide - Wikipedia. Wikipedia.
• Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO).
• Organosulfur Materials with High Photo- and Photo-Oxidation Stability: 10-Anthryl Sulfoxides and Sulfones and Their Photophysical Properties Dependent on the Sulfur Oxidation St
• Potential Explosion Hazards Associated with the Autocatalytic Thermal Decomposition of Dimethyl Sulfoxide and Its Mixtures.
• SAFETY D
• SAFETY D
• Photooxidation of Sulfides to Sulfoxides Mediated by Tetra-O-Acetylriboflavin and Visible Light.
• 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures. PMC.
• SAFETY D

Sources

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Sulfoxide - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Organosulfur Materials with High Photo- and Photo-Oxidation Stability: 10-Anthryl Sulfoxides and Sulfones and Their Photophysical Properties Dependent on the Sulfur Oxidation State - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 1,4-Dithiane Oxidation Control

Welcome to the Process Chemistry Support Portal. This guide is designed for researchers, medicinal chemists, and drug development professionals struggling with the chemoselective oxidation of 1,4-dithiane. Arresting the oxidation at the mono-sulfoxide (1,4-dithiane-1-oxide) or disulfoxide stage without yielding the over-oxidized sulfone (1,4-dithiane-1,1-dioxide) requires precise kinetic control.

Below, you will find mechanistic insights, self-validating protocols, and troubleshooting FAQs to optimize your sulfur oxidation workflows.

Mechanistic Root Cause: The Kinetics of Over-Oxidation

The oxidation of a sulfide to a sulfoxide relies on the nucleophilic attack of the sulfur lone pair on an electrophilic oxidant[1]. Once the first oxygen is added, the strong electron-withdrawing nature of the sulfinyl group drastically reduces the nucleophilicity of the sulfur atom.

In a perfectly controlled system, the rate of the first oxidation ( k1​ ) is significantly faster than the second oxidation ( k2​ ). However, if the chosen oxidant is too electrophilic (e.g., mCPBA) or if the reaction temperature exceeds the activation energy threshold for k2​ , the kinetic gap narrows. This results in the premature formation of sulfones before all the starting sulfide is consumed[2].

Kinetic pathway of 1,4-dithiane oxidation highlighting the k1/k2 rate differential.

Quantitative Reagent Comparison

To maximize reaction efficiency when sulfoxides are the desired product, the choice of terminal oxidant is the most critical variable[3].

Oxidant System	Target Selectivity	Typical Byproducts	Operational Causality & Notes
NaIO4​ (aq. MeOH)	Excellent	~4% Disulfoxide	Gold Standard: Operates via product-development control. Highly selective for 1,4-dithiane[2].
H2​O2​ / HFIP	High	Trace Sulfone	Green Alternative: HFIP solvent hydrogen-bonds with H2​O2​ , activating it without transition metals[1].
IBX-Esters	High	None observed	Mild & Clean: Prevents over-oxidation due to low nucleophilicity of sulfoxide toward the iodine(III) center[4].
mCPBA	Poor	~25% Sulfone	Not Recommended: Highly electrophilic; easily overcomes the k2​ barrier even at low temperatures[2].

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system—meaning the chemistry itself provides visual or analytical feedback to confirm success at each step.

Protocol A: Sodium Periodate ( NaIO4​ ) Oxidation (Recommended)

Sodium periodate is the reagent of choice for 1,4-dithiane, consistently yielding the monosulfoxide with minimal over-oxidation[2].

• Solvent Preparation & Dissolution: Dissolve 10.0 mmol of 1,4-dithiane in 50 mL of a 1:1 (v/v) mixture of Methanol and deionized Water.

  • Causality: The biphasic-like polarity of the solvent ensures complete dissolution of both the organic sulfide and the inorganic periodate salt.

• Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C.

  • Causality: Suppressing the thermal energy of the system strictly enforces the k1​>k2​ kinetic differential, preventing sulfone formation.

• Controlled Oxidant Addition: Dissolve 10.2 mmol (1.02 equiv) of NaIO4​ in 20 mL of water. Add this solution dropwise over 30 minutes using an addition funnel.

  • Validation Check: A fine white precipitate of sodium iodate ( NaIO3​ ) will begin to form in the flask. This is a self-validating visual cue that the oxygen transfer is actively occurring.

• Reaction Monitoring: Stir the mixture for 2 hours at 0 °C. Monitor via TLC (Eluent: Hexanes/EtOAc 7:3).

  • Validation Check: The non-polar 1,4-dithiane spot ( Rf​≈0.8 ) should completely disappear, replaced by a highly polar sulfoxide spot ( Rf​≈0.2 ). If the starting material is consumed, quench immediately to prevent prolonged exposure.

• Workup: Filter the reaction mixture through a sintered glass funnel to remove the NaIO3​ precipitate. Extract the filtrate with Dichloromethane (3 x 20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Troubleshooting & Diagnostics Workflow

If you are detecting sulfone impurities in your final NMR or LC-MS data, follow this diagnostic decision tree to isolate the root cause.

Decision tree for troubleshooting and mitigating sulfone formation during synthesis.

Frequently Asked Questions (FAQs)

Q: Why am I seeing a mixture of unreacted 1,4-dithiane and 1,4-dithiane-1,4-dioxide when using mCPBA? A: mCPBA is highly electrophilic and lacks the product-development control seen with periodate. In the specific case of 1,4-dithiane, mCPBA oxidations frequently result in approximately 25% disulfoxide/sulfone formation alongside unreacted starting material[2]. We strongly advise switching to NaIO4​ .

Q: How critical is the mode of addition for the oxidant? A: It is the most common point of failure. You must employ forward addition (adding the oxidant slowly to the sulfide). If you use inverse addition (adding the sulfide to the oxidant), you temporarily create a micro-environment where the oxidant is in vast stoichiometric excess, which immediately drives the reaction to the sulfone[3].

Q: Can I use Hydrogen Peroxide without a heavy metal catalyst to comply with green chemistry directives? A: Yes. H2​O2​ can be utilized under transition-metal-free conditions if paired with an activating solvent like glacial acetic acid or hexafluoro-2-propanol (HFIP)[1]. HFIP acts as a hydrogen-bond donor, increasing the electrophilicity of H2​O2​ just enough to oxidize the sulfide efficiently without overcoming the energy barrier required to form the sulfone.

References

• The Journal of Organic Chemistry 1978 Volume 43 No 22 | Department of Science Service (DSS) | 2

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions | National Institutes of Health (NIH) |1

• Selective Oxidation of Sulfides to Sulfoxides Using IBX-Esters | Thieme Connect | 4

• Sulfide Oxidation - ACS GCI Pharmaceutical Roundtable Reagent Guides | ACS GCIPR | 3

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 39 | Thieme Connect |

Sources

• 1. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Section 1: Strategic Workflow & Mechanistic Pathways

Technical Support Center: Advanced Troubleshooting for 1,3-Dithiane Deprotection

Welcome to the Technical Support Center. As application scientists, we know that the 1,3-dithiane group is a cornerstone of umpolung chemistry and carbonyl protection[1]. However, cleaving these robust C–S bonds to regenerate the parent carbonyl is notoriously challenging and highly substrate-dependent[2]. This guide synthesizes field-proven methodologies, mechanistic causality, and troubleshooting strategies to ensure high-fidelity deprotection in your workflows.

Selecting the correct deprotection method requires analyzing your substrate's functional group tolerance. The decision matrix below outlines the logical relationship between substrate sensitivity and reagent selection.

Fig 1. Mechanistic decision tree for selecting a dithiane deprotection strategy.

Section 2: Comparative Performance Data

To facilitate rapid method selection, the following table summarizes the quantitative performance of standard deprotection strategies based on recent literature[2][3][4].

Deprotection Strategy	Primary Reagents	Typical Conditions	Avg. Yield	Reaction Time	Key Advantage
Heavy Metal (Solid-State)	Hg(NO3)₂·3H₂O	Solvent-free, RT	85–100%	1–4 min	Extremely rapid; tolerates alkenes
Oxidative (Halogen)	NBS, Acetone/H₂O	0 °C to RT	80–95%	10–30 min	Highly accessible reagents
Oxidative (Fluorine)	Selectfluor, CH₃CN/H₂O	RT	85–95%	1–2 hours	Chemoselective; metal-free
Alkylative/Halide	TMSCl / NaI	CH₃CN, RT	80–93%	3–24 hours	Green chemistry; non-toxic

Section 3: Self-Validating Experimental Protocols

Do not merely execute steps; it is critical to understand the chemical causality driving them to troubleshoot effectively.

Protocol A: Oxidative Cleavage via N-Bromosuccinimide (NBS)[2][5]

Causality: NBS acts as an electrophilic Br⁺ source, attacking the sulfur atom to form a reactive bromosulfonium intermediate. Water is strictly required as a nucleophile to attack the C2 position, forming a hemithioacetal that collapses into the carbonyl[5].

• Preparation: Dissolve the 1,3-dithiane derivative (1.0 eq) in a 9:1 (v/v) mixture of acetone and water[2]. Validation: Ensure the solvent is not anhydrous; without water, the reaction stalls at the sulfonium stage.

• Initiation: Cool the solution to 0 °C in an ice bath to suppress over-oxidation. Add NBS (3.0–4.0 eq) portion-wise[2].

• Monitoring: Stir at 0 °C for 10–30 minutes. Validation: Monitor via TLC; the non-polar dithiane spot should rapidly convert to a more polar carbonyl spot.

• Quenching: Once complete, immediately quench with saturated aqueous sodium thiosulfate (Na₂S₂O₃)[2]. Causality: Thiosulfate reduces any unreacted NBS and active bromine species, preventing downstream halogenation during workup.

• Isolation: Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Fig 2. Oxidative cleavage mechanism of 1,3-dithianes using N-bromosuccinimide (NBS).

Protocol B: Solid-State Mercury(II) Nitrate Deprotection[2][3]

Causality: Hg²⁺ possesses extreme thiophilicity. It forms a Lewis acid-base adduct with the dithiane, driving ring-opening and subsequent hydrolysis to form a highly stable, cyclic mercury dithiolate byproduct[6]. Solvent-free grinding maximizes the localized concentration, drastically reducing reaction times[3].

• Preparation: In an agate mortar, combine the 1,3-dithiane derivative (1.0 eq) and Hg(NO₃)₂·3H₂O (2.0 eq)[3].

• Execution: Grind the solid mixture vigorously with a pestle at room temperature for 1–4 minutes[2]. Validation: A physical change in the powder's texture or color often indicates the formation of the mercury dithiolate complex.

• Extraction: Wash the mortar mixture with 5 mL of ethanol or acetonitrile[3].

• Filtration: Filter the suspension. Causality: The mercury dithiolate complex is highly insoluble in these solvents and is retained on the filter, while the deprotected carbonyl passes into the filtrate[2].

• Purification: Evaporate the filtrate under reduced pressure and purify via flash chromatography.

Section 4: Troubleshooting & FAQs

Q: I am using NBS, but my reaction is stalling with incomplete conversion. What is wrong? A: Incomplete conversion in oxidative protocols is almost always due to a lack of nucleophilic water. The mechanism relies on water attacking the bromosulfonium ion[5]. If you are using standard ACS-grade acetone without explicitly adding water (e.g., a 9:1 or 8:2 ratio), the intermediate cannot hydrolyze. Solution: Verify your solvent ratios and ensure adequate aqueous content[2].

Q: My substrate contains an unprotected alkene. Will NBS cause side reactions? A: Yes. NBS is an electrophilic halogenating agent and will likely cause bromination or bromohydrin formation across electron-rich double bonds. For alkene-containing substrates, you must switch to a method that does not rely on active halogens. Mercury(II) salts (Protocol B) target sulfur via Lewis acid affinity and leave alkenes untouched[3][6]. Alternatively, N-chlorosuccinimide (NCS) has been reported in the literature as superior to NBS for alkene-containing dithianes[1].

Q: How can I avoid the extreme toxicity of Mercury salts while maintaining high yields? A: The field has shifted toward green, metal-free alternatives. A highly effective Mozingo-type desulfurization uses a combination of TMSCl and NaI (10 eq each) in acetonitrile at room temperature[4]. This generates TMSI in situ, cleanly deprotecting the dithiane in 3–24 hours with yields (80–93%) that rival toxic oxidants like HgO or SbCl₅[4]. Another robust alternative is using 30% H₂O₂ activated by a catalytic amount of iodine (5 mol%) in a sodium dodecyl sulfate (SDS) micellar system[2][7].

Q: Can I use Selectfluor for substrates that are highly sensitive to acidic conditions? A: Yes. Selectfluor is an exceptional, mild oxidative mediator. It efficiently cleaves 1,3-dithianes at room temperature without the need for strong acids or transition metals. It is particularly useful when your target molecule contains multifunctionally derivatized groups, such as PMP or THP protecting groups, which might otherwise degrade under harsh conditions[8][9].

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Highly Efficient, and Fast Solid State Deprotection of 1,3-Dithianes and 1,3-Dithiolanes using Mercury(II) Nitrate Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. cau.scholarworks.kr [cau.scholarworks.kr]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1,4-Dithiane 1-Oxide

Welcome to the technical support center for the synthesis of 1,4-dithiane 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during this selective oxidation. Here, we provide in-depth, experience-driven answers to frequent questions and troubleshoot specific experimental issues to enhance the yield, purity, and success of your synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis and purification of 1,4-dithiane 1-oxide.

Q1: My reaction resulted in a low yield of 1,4-dithiane 1-oxide, and I've isolated a significant amount of a byproduct with a higher melting point. What is this impurity and how can I avoid it?

This is a classic and frequent issue. The byproduct you're observing is almost certainly 1,4-dithiane 1,4-dioxide , the over-oxidized sulfone. The selective oxidation of a thioether to a sulfoxide is a delicate process because the sulfoxide product can often be oxidized further to the sulfone under the same reaction conditions.[1][2]

Causality and Prevention:

• Oxidant Stoichiometry: The most common cause of over-oxidation is the use of an excess of the oxidizing agent. It is critical to use a precise stoichiometry, typically 1.0 to 1.1 equivalents of the oxidant.

• Reaction Temperature: Higher temperatures accelerate the rate of both the desired oxidation to the sulfoxide and the undesired oxidation to the sulfone. Maintaining a low temperature (typically 0 °C to room temperature, depending on the oxidant) is crucial for selectivity.[3]

• Rate of Addition: Adding the oxidant slowly and in a controlled manner to the solution of 1,4-dithiane helps to maintain a low instantaneous concentration of the oxidant, which favors the mono-oxidation product.

• Choice of Oxidant: Some oxidants are more prone to over-oxidation than others. While hydrogen peroxide is a "green" and common choice, its reactivity can sometimes be difficult to control.[3] Sodium metaperiodate (NaIO₄) is often preferred for its high selectivity for sulfoxide formation with minimal sulfone byproduct.[4]

Corrective Action Plan:

• Carefully recalculate the required amount of your oxidizing agent. Aim for 1.0 equivalent.

• Set up your reaction in an ice bath to maintain a temperature of 0-5 °C.

• Add the oxidant solution dropwise over a prolonged period (e.g., 30-60 minutes) with vigorous stirring.

• Monitor the reaction closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material is consumed.

Q2: My final product is contaminated with unreacted 1,4-dithiane. How can I improve the conversion rate without causing over-oxidation?

Finding a balance between complete consumption of the starting material and avoiding the formation of the sulfone is key.

Causality and Prevention:

• Insufficient Oxidant: You may have used a slight under-stoichiometry of the oxidant.

• Inadequate Reaction Time or Temperature: The reaction may not have been allowed to proceed to completion.

• Poor Solubility: If either the 1,4-dithiane or the oxidant has poor solubility in the chosen solvent, the reaction kinetics can be hindered.

Corrective Action Plan:

• Slight Stoichiometric Adjustment: Incrementally increase the oxidant to 1.05 equivalents. This small excess is often enough to drive the reaction to completion without significant sulfone formation, especially when combined with careful temperature control.

• Extended Reaction Time: After the oxidant addition is complete, allow the reaction to stir at a low temperature for an additional 1-2 hours, continuing to monitor by TLC.

• Solvent System: Ensure you are using an appropriate solvent system. A common choice for periodate oxidations is a mixture of methanol and water to ensure the solubility of both the organic substrate and the inorganic oxidant.

Q3: I'm struggling to purify my 1,4-dithiane 1-oxide. Column chromatography gives poor separation from the sulfone, and recrystallization results in significant product loss. What are the best purification strategies?

Purification can indeed be challenging due to the similar polarities of the sulfoxide and sulfone.

Expert Insights on Purification:

• Recrystallization: This is often the most effective method for removing both the non-polar starting material and the highly polar sulfone. The key is selecting the right solvent system.

  • For removing 1,4-dithiane (starting material): The sulfoxide is significantly more polar. Try crystallizing from a moderately polar solvent like ethyl acetate or a mixture of dichloromethane and hexanes. The starting material will remain in the mother liquor.

  • For removing 1,4-dithiane 1,4-dioxide (sulfone): The sulfone is often less soluble than the monosulfoxide in certain solvents. A careful recrystallization from a solvent like ethanol or isopropanol can often precipitate the pure monosulfoxide, leaving the disulfoxide in the solution, or vice versa depending on the specific solvent and temperature.

• Column Chromatography: If chromatography is necessary, use a high-resolution silica gel and a carefully chosen eluent system. A gradient elution starting with a less polar solvent (e.g., dichloromethane) and gradually increasing the polarity (e.g., by adding methanol or ethyl acetate) can improve separation. It may require running the column slowly with collection of many small fractions.

Frequently Asked Questions (FAQs)

What are the primary impurities I should expect in my 1,4-dithiane 1-oxide synthesis?

The three most common impurities are:

• Unreacted 1,4-dithiane: The starting material.

• 1,4-Dithiane 1,4-dioxide: The over-oxidized sulfone byproduct.[5]

• Residual Oxidant/Byproducts: For example, if using sodium metaperiodate, the byproduct is sodium iodate, which is typically removed during the aqueous workup.

How can I use ¹H NMR to identify the product and the common impurities?

¹H NMR spectroscopy is an excellent tool for assessing the purity of your product. The symmetry of the molecules results in simple spectra.

Compound	Expected ¹H NMR Chemical Shift (CDCl₃)	Multiplicity	Key Feature
1,4-Dithiane	~2.8-3.0 ppm	Singlet	A single peak for all 8 equivalent protons.[6]
1,4-Dithiane 1-oxide	~2.5-3.7 ppm	Complex Multiplet	The introduction of the sulfoxide group breaks the symmetry, leading to a more complex pattern of peaks.[7][8]
1,4-Dithiane 1,4-dioxide	~3.2-3.5 ppm	Singlet or Narrow Multiplet	Depending on the cis/trans isomers, the spectrum can be simple. The chemical shift is further downfield compared to the starting material.

Note: Exact chemical shifts can vary based on solvent and instrument.

Which oxidizing agent is best for this synthesis?

The "best" oxidant depends on your specific requirements for selectivity, cost, and environmental impact.

• Sodium Metaperiodate (NaIO₄): Highly selective for forming the sulfoxide with minimal over-oxidation. It is a common and reliable choice.[4]

• Hydrogen Peroxide (H₂O₂): An inexpensive and environmentally friendly ("green") oxidant, as the only byproduct is water.[3] However, it can be less selective and may require a catalyst or acidic conditions, which can lead to side reactions.[3][9]

• meta-Chloroperoxybenzoic Acid (m-CPBA): A powerful and effective oxidant, but it is more expensive and potentially explosive, requiring careful handling.

For most applications, sodium metaperiodate offers the best balance of selectivity, reliability, and safety.

Visualizing the Reaction Pathway

The following diagram illustrates the desired synthetic route to 1,4-dithiane 1-oxide and the common side reaction leading to the 1,4-dioxide impurity.

Caption: Reaction scheme for the synthesis of 1,4-dithiane 1-oxide.

Detailed Experimental Protocol: Synthesis with Sodium Metaperiodate

This protocol provides a reliable method for the selective oxidation of 1,4-dithiane.

Materials:

• 1,4-Dithiane (1.0 eq)

• Sodium metaperiodate (NaIO₄) (1.05 eq)

• Methanol (MeOH)

• Deionized Water

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,4-dithiane in a 1:1 mixture of methanol and water.

• Cooling: Place the flask in an ice-water bath and stir the solution until the internal temperature reaches 0-5 °C.

• Oxidant Preparation: In a separate beaker, dissolve sodium metaperiodate (1.05 eq) in deionized water.

• Controlled Addition: Add the sodium metaperiodate solution dropwise to the cooled, stirring solution of 1,4-dithiane over 30-45 minutes. A white precipitate (sodium iodate) will form.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 2-4 hours. Monitor the consumption of the starting material by TLC (e.g., using 10% Methanol in DCM as eluent).

• Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate to destroy any excess periodate.

• Workup:

  • Filter the reaction mixture to remove the insoluble sodium iodate precipitate. Wash the solid with a small amount of cold methanol.

  • Concentrate the filtrate under reduced pressure to remove the methanol.

  • Extract the remaining aqueous solution with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from an appropriate solvent (e.g., ethyl acetate) to obtain pure 1,4-dithiane 1-oxide.

References

• Ji, W.-S., et al. (2025). Selective Catalytic Aerobic Photooxidation of Thioethers to Sulfoxides. Synlett.

• Hoque, M. A., et al. (2024). Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms. Journal of the American Chemical Society. Available at: [Link]

• Matteucci, M., Bhalay, G., & Bradley, M. (2003). Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3. Organic Letters, 5, 235-237. Available at: [Link]

• Various Authors. (2024). Sulfoxide synthesis by oxidation. Organic Chemistry Portal. Available at: [Link]

• Wang, J., et al. (2022). Highly efficient oxidation of various thioethers catalyzed by organic ligand-modified polyoxomolybdates. Inorganic Chemistry Frontiers. Available at: [Link]

• Wikipedia contributors. (2023). Dithiane. Wikipedia. Available at: [Link]

• Supporting Information for Ligand and Additive free Aerobic Synthesis of Diynes using Pd-CuFe2O4 Magnetic Nanoparticles as an ef. (n.d.). Available at: [Link]

• Competitive oxidation of dithiane-derived monosulfoxides. (n.d.). ResearchGate. Available at: [Link]

• De Laet, N., et al. (2023). 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures. Beilstein Journal of Organic Chemistry. Available at: [Link]

• SUPPORTING MATERIALS. (n.d.). Available at: [Link]

• 1s-(−)-1,3-dithiane 1-oxide. (n.d.). Organic Syntheses Procedure. Available at: [Link]

• Synthesis and extractive power of alkyl-substituted 1,4-dithiane derivatives. (n.d.). ResearchGate. Available at: [Link]

• Meunier, B., et al. (2004). Synthesis of Sulfoxides by the Hydrogen Peroxide Induced Oxidation of Sulfides Catalyzed by Iron Tetrakis(pentafluorophenyl)porphyrin: Scope and Chemoselectivity. The Journal of Organic Chemistry. Available at: [Link]

• Kupwade, R. V. (2019). A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. Journal of Chemical Reviews. Available at: [Link]

• 2,2'-BI-5,6-DIHYDRO-1,3-DITHIOLO[4,5-b][2][10]DITHIINYLIDENE (BEDT-TTF). (n.d.). Organic Syntheses Procedure. Available at: [Link]

• A kind of preparation method of 2,5- dihydroxy -1,4- dithiane. (2019). Google Patents.

• Ghorbani-Vaghei, R., & Jalili, H. (2007). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Molecules. Available at: [Link]

• 1,4-Dithiane 1,4-dioxide. (n.d.). PubChem. Available at: [Link]

• 1,4-Dithiane, 1-oxide. (n.d.). PubChem. Available at: [Link]

• Process for the preparation of pure 2,5-dihydroxy-1,4-dithiane. (n.d.). Google Patents.

• synthesis of r-(+)-1,3-dithiane 1-oxide. (1994). Tetrahedron: Asymmetry. Available at: [Link]

• Chen, C., & Le Fèvre, R. J. W. (1963). The Conformation of 1,4-Cyclohexanedione and the Two Isomeric 1,4-Dithiane-1,4-dioxides. Journal of the Chemical Society. Available at: [Link]

• Chemodivergent Synthesis of 1,4-Benzo[b]dithiins and 1,4-Benzodithiafulvenes. (2026). The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. jchemrev.com [jchemrev.com]
• 5. 1,4-Dithiane 1,4-dioxide | C4H8O2S2 | CID 272078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,4-Dithiane(505-29-3) 1H NMR spectrum [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 1,4-Dithiane, 1-oxide | C4H8OS2 | CID 519636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3 [organic-chemistry.org]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Scaling Up the Production of 1,4-Dithiane 1-Oxide

Welcome to the technical support center for the synthesis and scale-up of 1,4-dithiane 1-oxide. This guide is designed for researchers, scientists, and drug development professionals who are looking to move beyond bench-scale synthesis to larger, more efficient production runs. Here, we address common challenges and frequently asked questions, providing in-depth, experience-driven advice to ensure the successful and safe scale-up of this important synthetic intermediate.

I. Troubleshooting Guide

This section is dedicated to resolving specific issues that may arise during the synthesis of 1,4-dithiane 1-oxide. Each problem is presented with potential causes and actionable solutions, grounded in established chemical principles.

Issue 1: Low Yield of 1,4-Dithiane 1-Oxide

Question: We are experiencing significantly lower than expected yields of 1,4-dithiane 1-oxide during our scale-up attempts. What are the likely causes and how can we improve our yield?

Answer:

Low yields in the oxidation of 1,4-dithiane are often attributable to several factors, primarily related to over-oxidation, incomplete reaction, or issues with product isolation.

Potential Causes & Solutions:

• Over-oxidation to 1,4-Dithiane 1,4-Dioxide (Sulfone): The most common byproduct in this synthesis is the corresponding sulfone.[1] This occurs when the oxidizing agent is too reactive or used in excess.

  • Solution:

    • Choice of Oxidant: Employ milder or more selective oxidizing agents. While powerful oxidants like m-CPBA can be effective, they often lead to over-oxidation.[2][3] Consider using hydrogen peroxide in combination with a catalyst, which can offer high selectivity for the sulfoxide.[4][5][6] Systems like Fe(NO₃)₃·9H₂O with O₂ have also been shown to be effective and environmentally friendly for gram-scale synthesis of sulfoxides.[7][8]

    • Stoichiometry Control: Carefully control the stoichiometry of the oxidizing agent. Use of approximately one equivalent of the oxidant is crucial to minimize the formation of the sulfone.

    • Temperature Management: Run the reaction at lower temperatures to decrease the rate of the second oxidation step.

• Incomplete Reaction: The starting material, 1,4-dithiane, may remain unreacted.

  • Solution:

    • Reaction Time and Temperature: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, or NMR). If the reaction has stalled, a modest increase in temperature or an extension of the reaction time may be necessary. However, be cautious as this can also promote over-oxidation.

    • Mixing Efficiency: In larger scale reactions, inefficient mixing can lead to localized areas of high or low reactant concentration. Ensure your reactor is equipped with an appropriate stirring mechanism to maintain a homogenous reaction mixture.

• Product Isolation Issues: The desired sulfoxide can be lost during the work-up and purification steps.

  • Solution:

    • Extraction: 1,4-dithiane 1-oxide has some water solubility. Ensure you are using an appropriate extraction solvent and performing a sufficient number of extractions to recover the product from the aqueous phase.

    • Purification: While flash chromatography can be effective for purification on a smaller scale, it may not be practical for large-scale production.[9] Consider crystallization as a more scalable purification method.

Issue 2: Difficulty in Removing the Sulfone Byproduct

Question: We are struggling to separate the desired 1,4-dithiane 1-oxide from the over-oxidized 1,4-dithiane 1,4-dioxide. What purification strategies are most effective?

Answer:

The separation of the sulfoxide and sulfone can be challenging due to their similar polarities. However, there are several effective strategies.

Potential Solutions:

• Recrystallization: This is often the most effective method for large-scale purification. The choice of solvent is critical. Experiment with a range of solvents and solvent mixtures to find a system where the sulfoxide has significantly different solubility from the sulfone at different temperatures.

• Column Chromatography: For smaller scale-up batches or when high purity is essential, column chromatography can be employed. A careful selection of the stationary and mobile phases is key.

  • Solvent System Optimization: A gradient elution is often more effective than an isocratic one. Start with a less polar solvent system and gradually increase the polarity to first elute the less polar starting material, followed by the sulfoxide, and finally the more polar sulfone.

• Preferential Precipitation: In some cases, it may be possible to selectively precipitate either the sulfoxide or the sulfone from a solution by the careful addition of a non-solvent.

Issue 3: Reaction is Not Going to Completion

Question: Our reaction to produce 1,4-dithiane 1-oxide seems to stall, leaving a significant amount of the starting 1,4-dithiane. How can we drive the reaction to completion?

Answer:

Several factors can contribute to an incomplete reaction.

Potential Causes & Solutions:

• Insufficient Oxidant: Ensure that at least one full equivalent of the oxidizing agent is added. It's advisable to accurately determine the concentration of your oxidant solution before use.

• Poor Reagent Quality: The quality of the starting 1,4-dithiane and the oxidizing agent can impact the reaction. Ensure they are of high purity.

• Inadequate Mixing: As mentioned previously, inefficient stirring on a larger scale can lead to incomplete reactions. Verify that your reactor's agitation is sufficient to maintain a homogeneous mixture.

• Catalyst Deactivation (if applicable): If you are using a catalytic system, the catalyst may be deactivating over time. It might be necessary to use a higher catalyst loading or add a second portion of the catalyst during the reaction.

II. Frequently Asked Questions (FAQs)

This section addresses broader questions about the synthesis and handling of 1,4-dithiane 1-oxide.

1. What is a recommended and scalable protocol for the synthesis of 1,4-dithiane 1-oxide?

A reliable and scalable method for the synthesis of 1,4-dithiane 1-oxide is the oxidation of 1,4-dithiane using hydrogen peroxide in a suitable solvent like ethanol, often with a catalyst.[5]

Experimental Protocol: Catalytic Oxidation of 1,4-Dithiane

This protocol is a general guideline and should be optimized for your specific equipment and scale.

Materials:

• 1,4-Dithiane [CAS: 505-29-3][10][11]

• Hydrogen Peroxide (30% aqueous solution)

• Ethanol

• Iron(III) tetrakis(pentafluorophenyl)porphyrin (F₂₀TPPFe) or a similar catalyst[5]

• Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate

• Sodium Dithionite

Procedure:

• In a well-ventilated fume hood, dissolve 1,4-dithiane (1.0 equivalent) in ethanol in a suitable reaction vessel equipped with a stirrer and a thermometer.

• Add the catalyst (e.g., F₂₀TPPFe, 0.03–0.09 mol%) to the solution.[5]

• Cool the mixture to a controlled temperature (e.g., 0-5 °C) using an ice bath.

• Slowly add a solution of hydrogen peroxide (1.0 equivalent) in ethanol to the reaction mixture over a period of time, ensuring the temperature does not rise significantly.

• Stir the reaction mixture at the controlled temperature and monitor the progress by TLC or GC.

• Once the reaction is complete, quench the excess peroxide by adding a small amount of sodium dithionite.

• Add water to the reaction mixture and extract the product with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 1,4-dithiane 1-oxide.

• Purify the crude product by recrystallization or column chromatography.

Safety Precautions:

• Always work in a well-ventilated fume hood.[12][13]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[13][14]

• 1,4-Dithiane and its derivatives can have a strong, unpleasant odor.[12][15] Handle them with care.

• Hydrogen peroxide is a strong oxidant and can cause severe skin and eye irritation. Handle with caution.

2. What are the key safety considerations when scaling up the production of 1,4-dithiane 1-oxide?

Scaling up any chemical reaction introduces new safety challenges. For the synthesis of 1,4-dithiane 1-oxide, the primary concerns are:

• Thermal Management: Oxidation reactions are often exothermic. On a larger scale, the heat generated can be more difficult to dissipate, potentially leading to a runaway reaction. Ensure your reactor has adequate cooling capacity and that the addition of the oxidant is slow and controlled.

• Handling of Oxidizing Agents: Many oxidizing agents are hazardous. Hydrogen peroxide, for example, can decompose violently if contaminated or heated. Follow all safety guidelines for the specific oxidant you are using.

• Waste Disposal: The reaction will generate waste streams that need to be handled and disposed of properly, in accordance with local regulations.[13]

3. How can I monitor the progress of the reaction?

Effective reaction monitoring is crucial for optimizing yield and minimizing byproducts. Common techniques include:

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess the presence of starting material, product, and byproducts.

• Gas Chromatography (GC): Provides quantitative information on the relative amounts of different components in the reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the disappearance of the starting material and the appearance of the product signals.[16]

4. What are the potential side reactions to be aware of?

Besides the over-oxidation to the sulfone, other side reactions can occur depending on the reaction conditions and the reagents used. For instance, some oxidation methods can be sensitive to other functional groups if they are present in a more complex substrate.[4]

III. Visualizations & Data

Reaction Pathway

Caption: Oxidation pathway of 1,4-dithiane to its sulfoxide and sulfone.

Troubleshooting Workflow

Sources

• 1. jchemrev.com [jchemrev.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Dithiane - Wikipedia [en.wikipedia.org]
• 11. 1,4-Dithiane [webbook.nist.gov]
• 12. cloudfront.zoro.com [cloudfront.zoro.com]
• 13. angenechemical.com [angenechemical.com]
• 14. chemicalbook.com [chemicalbook.com]
• 15. fishersci.com [fishersci.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1,4-Dithiane 1-Oxide and 1,3-Dithiane 1-Oxide

Introduction

In the landscape of synthetic organic chemistry, sulfur-containing heterocycles serve as versatile building blocks and powerful chemical auxiliaries. Among these, dithiane oxides—six-membered rings containing two sulfur atoms and one sulfoxide group—present a fascinating case study in how subtle changes in atomic arrangement can dramatically alter chemical behavior. This guide provides an in-depth, objective comparison of the reactivity of two key isomers: 1,4-dithiane 1-oxide and 1,3-dithiane 1-oxide.

For researchers, scientists, and professionals in drug development, understanding the distinct reactivity profiles of these isomers is paramount for strategic synthetic planning. While both are six-membered sulfoxides, the relative positioning of the two sulfur atoms dictates their conformational preferences, the acidity of their α-protons, and their behavior in cornerstone reactions like C-H functionalization and Pummerer-type rearrangements. This guide will dissect these differences, grounding the discussion in mechanistic principles and supporting experimental data to empower chemists to select the optimal reagent for their synthetic challenges.

Part 1: Structural and Conformational Analysis - The Foundation of Reactivity

The divergent reactivity of 1,3- and 1,4-dithiane 1-oxide is a direct consequence of their differing structures and the resulting conformational preferences. The spatial arrangement of lone pairs, dipoles, and C-H bonds dictates the accessibility of reaction sites and the stability of intermediates.

1,3-Dithiane 1-Oxide: The 1,3-isomer exists predominantly in a chair conformation. A key conformational feature of six-membered ring sulfoxides is the orientation of the S=O group, which can be either axial or equatorial. In 1,3-dithiane 1-oxide, the equatorial conformer is generally favored to minimize steric and dipolar repulsions.[1] The most significant structural feature is the C2 methylene group, which is positioned between both sulfur atoms. This unique placement is the source of its most valuable synthetic utility.

1,4-Dithiane 1-Oxide: The 1,4-isomer also adopts a chair conformation as its most stable form, though twist-boat conformations are also part of its energetic landscape.[2] Unlike the 1,3-isomer, the two sulfur atoms are in a para-relationship, meaning no single carbon atom is flanked by both heteroatoms. The sulfoxide oxygen's preference for an axial or equatorial position is influenced by steric and electronic factors within the ring system.[2] This separation of the sulfur atoms means the C-H bonds α to the sulfoxide do not experience the cumulative electron-withdrawing effect seen at the C2 position of the 1,3-isomer.

Caption: Structural comparison of 1,3-dithiane 1-oxide and 1,4-dithiane 1-oxide.

Part 2: Comparative Reactivity - A Tale of Two Isomers

The structural distinctions outlined above manifest in profoundly different chemical reactivities, particularly in two key areas: C-H functionalization and rearrangements involving the sulfoxide group.

A. C-H Acidity and Anionic Chemistry: The "Umpolung" Power of the 1,3-Isomer

The most dramatic difference between the two isomers lies in the acidity of the protons on the carbon atoms adjacent to the sulfur(s).

1,3-Dithiane 1-Oxide: The C2 protons of the 1,3-dithiane framework are exceptionally acidic for C-H bonds, as the resulting carbanion is stabilized by the two adjacent sulfur atoms. This property is the basis of the famous Corey-Seebach "umpolung" or dipole inversion chemistry, which transforms an electrophilic carbonyl carbon (from which the dithiane is derived) into a potent nucleophile.[3] The introduction of the sulfoxide group provides an additional layer of control, creating a chiral center that can direct the stereochemical outcome of reactions involving the C2 anion.[4][5] Lithiation is readily achieved with common organolithium bases like n-butyllithium (n-BuLi), and the resulting anion reacts efficiently with a wide range of electrophiles.[6]

1,4-Dithiane 1-Oxide: In stark contrast, the protons α to the sulfur atoms in the 1,4-isomer are significantly less acidic. Lacking the cumulative stabilizing effect of a second sulfur on the same carbon, deprotonation requires stronger bases and harsher conditions. Furthermore, attempted lithiation of 1,4-dithiane derivatives can be complicated by competing side reactions, such as β-fragmentation, which leads to ring opening.[7] This makes the 1,4-isomer a poor candidate for umpolung-type chemistry.

Feature	1,3-Dithiane 1-Oxide	1,4-Dithiane 1-Oxide
Key Acidic Protons	C2-H (flanked by two S atoms)	Cα-H (adjacent to one S atom)
Relative Acidity	High	Low
Typical Base for Deprotonation	n-Butyllithium (n-BuLi)	Stronger, non-nucleophilic bases required
Anion Stability	High (Stabilized by two S atoms)	Moderate
Primary Anionic Reaction	Nucleophilic addition/substitution	Prone to β-fragmentation[7]
Synthetic Utility	Acyl anion equivalent, stereocontrolled C-C bond formation[4]	Limited for anionic chemistry

Caption: Comparison of C-H acidity and anionic reactivity.

B. The Pummerer Reaction: Activating the α-Carbon

The Pummerer reaction is a classic transformation of sulfoxides, involving their conversion to an electrophilic thionium ion intermediate upon treatment with an activating agent, typically an acid anhydride like trifluoroacetic anhydride (TFAA).[7] This intermediate is then trapped by a nucleophile, resulting in functionalization of the carbon α to the sulfur.

1,3-Dithiane 1-Oxide: The 1,3-isomer readily undergoes the Pummerer reaction. Activation of the sulfoxide with TFAA generates a thionium ion, which places the positive charge predominantly at the sulfur atom. The subsequent deprotonation and rearrangement steps typically lead to functionalization at the C2 position. This pathway has been exploited for the synthesis of complex heterocyclic systems.[8][9]

1,4-Dithiane 1-Oxide: The 1,4-isomer also participates in Pummerer-type chemistry.[10] Activation of the sulfoxide generates the corresponding thionium ion. This intermediate can then lead to functionalization at the adjacent C2 or C6 positions. The reaction provides a valuable method for the "oxidative decoration" of the 1,4-dithiane ring, which can be a precursor to other useful building blocks like 1,4-dithiins.[7] The regiochemical outcome can be influenced by the specific reaction conditions and the substitution pattern on the ring.

Caption: Generalized Pummerer reaction workflow for dithiane oxide isomers.

Part 3: Experimental Protocols

The following protocols are designed to illustrate the fundamental reactivity differences between the two isomers. Safety Note: These reactions should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Comparative C-H Lithiation and Alkylation

Objective: To demonstrate the superior acidity of the C2 proton in 1,3-dithiane 1-oxide compared to the Cα protons of 1,4-dithiane 1-oxide.

Materials:

• 1,3-Dithiane 1-oxide (1.0 mmol)

• 1,4-Dithiane 1-oxide (1.0 mmol)

• n-Butyllithium (1.1 mmol, 1.6 M in hexanes)

• Benzyl bromide (1.2 mmol)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure (Run as two separate reactions):

• To a flame-dried, round-bottom flask under an argon atmosphere, add the respective dithiane oxide (1.0 mmol) and anhydrous THF (10 mL).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 mmol) dropwise via syringe. Stir the solution at -78 °C for 1 hour. For the 1,3-isomer, a color change indicating anion formation may be observed.

• Add benzyl bromide (1.2 mmol) dropwise to the solution.

• Allow the reaction to stir at -78 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl (10 mL).

• Transfer the mixture to a separatory funnel, extract with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Analyze the crude product by ¹H NMR and TLC to determine the extent of alkylation.

Expected Outcome: The reaction with 1,3-dithiane 1-oxide is expected to yield the C2-benzylated product in good yield. The reaction with 1,4-dithiane 1-oxide is expected to show primarily unreacted starting material, with potential evidence of decomposition or side products, but little to no Cα-benzylation.

Protocol 2: Comparative Pummerer Reaction

Objective: To compare the behavior of both isomers under Pummerer conditions.

Materials:

• 1,3-Dithiane 1-oxide (1.0 mmol)

• 1,4-Dithiane 1-oxide (1.0 mmol)

• Trifluoroacetic anhydride (TFAA) (1.5 mmol)

• 2,6-Lutidine (1.5 mmol)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure (Run as two separate reactions):

• To a flame-dried, round-bottom flask under an argon atmosphere, add the respective dithiane oxide (1.0 mmol) and anhydrous DCM (10 mL).

• Add 2,6-lutidine (1.5 mmol).

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFAA (1.5 mmol) dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 4 hours.

• Quench the reaction by carefully adding saturated aqueous NaHCO₃ (10 mL).

• Extract the mixture with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Analyze the crude product by ¹H NMR and Mass Spectrometry to identify the α-trifluoroacetoxy sulfide product(s).

Expected Outcome: Both isomers are expected to react to form Pummerer products. The analysis will reveal the regioselectivity of the functionalization—primarily at C2 for the 1,3-isomer and at C2/C6 for the 1,4-isomer.

Conclusion and Strategic Outlook

The choice between 1,4-dithiane 1-oxide and 1,3-dithiane 1-oxide is not arbitrary but a strategic decision dictated by the intended chemical transformation.

• 1,3-Dithiane 1-oxide is the reagent of choice for applications requiring a chiral acyl anion equivalent. Its unique ability to undergo clean deprotonation at the C2 position, coupled with the stereodirecting influence of the sulfoxide, makes it a powerful tool for asymmetric C-C bond formation.[11][12]

• 1,4-Dithiane 1-oxide , while unsuitable for umpolung chemistry, serves as a valuable substrate for reactions involving the sulfoxide itself, such as Pummerer-type rearrangements.[10] This provides a pathway to α-functionalized 1,4-dithianes, which are versatile intermediates for the synthesis of other complex heterocyclic architectures.

By understanding the fundamental structural and electronic differences between these isomers, researchers can harness their distinct reactivities to achieve specific and often complex synthetic goals, paving the way for innovation in medicinal chemistry and materials science.

References

• Allinger, N. L., & Kao, J. (1976). Conformational analysis CXIV. Molecular mechanics studies of sulfoxides. Tetrahedron.
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Conformational analysis of 1,3-dithian 1-oxides. RSC Publishing.
• Smith, K., Balakit, A. A., & El-Hiti, G. A. (2021). Reactions between lithiated 1,3-dithiane oxides and trialkylboranes. Journal of Sulfur Chemistry.
• Organic Syntheses. (n.d.). 1S-(−)-1,3-Dithiane 1-oxide.
• Skarżewski, J., et al. (1999).
• Wojaczyńska, E., & Wojaczyński, J. (2010). Enantioselective Synthesis of Sulfoxides: 2000−2009. Chemical Reviews.
• BenchChem. (2025). A Comparative Study of Dithianes and Dioxolanes in Organic Synthesis.
• Kobatake, T., Yoshida, S., Yorimitsu, H., & Oshima, K. (2010). Reaction of 2-(2,2,2-trifluoroethylidene)-1,3-dithiane 1-oxide with ketones under Pummerer conditions and its application to the synthesis of 3-trifluoromethyl-substituted five-membered heteroarenes.
• Organic Chemistry Portal. (n.d.). 1,3-Dithianes, 1,3-Dithiolanes.
• Taylor & Francis. (2020). Dithiane – Knowledge and References.
• Scribd. (n.d.). Synthesis and Reactions of 1,3-Dithiane.
• ResearchGate. (n.d.). The Pummerer Reaction of Sulfinyl Compounds.
• ResearchGate. (n.d.). ChemInform Abstract: The Development and Application of 1,3-Dithiane 1Oxide Derivatives as Chiral Auxiliaries and Asymmetric Building Blocks for Organic Synthesis.
• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Studies on the oxidation of 1, 3-dithiane and 5, 5-disubstituted analogues including X-ray crystal structure, equilibration studies and pKa measurements on selected oxides.
• Sci-Hub. (1993). Asymmetric oxidation of dithiane derivatives: Enantiomerically pure 1,3-dithiane 1-oxide. Tetrahedron: Asymmetry, 4(10), 2139–2142.
• European Journal of Organic Chemistry. (2021). Oxidation of Dithia Compounds: Comparative Experimental and Theoretical Studies on 1,3-Bis(methylthio)propane.
• BenchChem. (2025).
• Padwa, A., & Ginn, J. D. (2004). The Pummerer Reaction: Methodology and Strategy for the Synthesis of Heterocyclic Compounds. Chemical Reviews, 104(3), 1527–1552.
• Journal of the American Chemical Society. (2000). The Stereoselective Synthesis of 4'-β-Thioribonucleosides via the Pummerer Reaction.
• BenchChem. (2025).
• Wikipedia. (n.d.). Dithiane.
• Beilstein Journals. (2023). 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures.
• ResearchGate. (n.d.).
• ResearchGate. (2010). Comparative Conformational Analysis of 1,3-Dioxane and 1,3-Dithiane.
• ResearchGate. (n.d.).
• Carey, F. A., Dailey Jr, O. D., Maher, R. J., Miller, R. W., & Bryan, R. F. (1981). Optically active 1,3-dithiane 1-oxide: optical resolution and absolute configuration. The Journal of Organic Chemistry, 46(5), 914–919.
• ResearchGate. (n.d.). Effect of 1,3-dithiane, 1,4-dithiane, and 1,3-dithiane-1-oxide on human....
• Beilstein Journals. (2023). 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures.
• PubChem. (n.d.). 1,4-Dithiane.
• NIST. (n.d.). 1,4-Dithiane.
• Carey, F. A., Dailey Jr, O. D., & Hernandez, O. (1976). Synthesis and anionic properties of 1,3-dithiane 1-oxide. The Journal of Organic Chemistry, 41(24), 3979–3980.
• Xi, Z. (2010). 1,4-Dilithio-1,3-dienes: Reaction and Synthetic Applications. Accounts of Chemical Research, 43(10), 1343–1353.

Sources

• 1. Conformational analysis of 1,3-dithian 1-oxides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Reaction of 2-(2,2,2-trifluoroethylidene)-1,3-dithiane 1-oxide with ketones under Pummerer conditions and its application to the synthesis of 3-trifluoromethyl-substituted five-membered heteroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. pubs.acs.org [pubs.acs.org]

Comparative Guide to the Oxidation Methods of 1,4-Dithiane: Chemoselectivity and Stereocontrol

As a C2-building block, 1,4-dithiane is indispensable in the synthesis of complex molecular architectures, functional materials, and pharmaceutical intermediates. The step-wise oxidation of its sulfur atoms yields a variety of sulfoxides and sulfones. However, the oxidation of 1,4-dithiane is notoriously nuanced. Achieving precise chemoselectivity (preventing over-oxidation to the sulfone) and stereoselectivity (controlling the cis vs. trans geometry of the 1,4-dioxide) requires a deep understanding of reagent kinetics and thermodynamics.

This guide objectively compares the performance of common oxidizing agents—Hydrogen Peroxide (H₂O₂), Sodium Periodate (NaIO₄), meta-Chloroperoxybenzoic acid (m-CPBA), and Dinitrogen Tetroxide (N₂O₄)—providing researchers with field-proven insights and self-validating protocols.

Mechanistic Causality: The Pillars of Stereocontrol

The transformation of 1,4-dithiane into 1,4-dithiane-1,4-dioxide is a textbook example of how reagent selection dictates stereochemical divergence. As an application scientist, you must select your oxidant based on the specific transition-state mechanics required for your target isomer[1][2].

• Steric Approach Control (Peroxy Reagents): When utilizing peroxy reagents such as H₂O₂ or m-CPBA, the oxidation is governed by steric approach control. The oxidant preferentially attacks the less sterically hindered equatorial face of the intermediate 1,4-dithiane-1-oxide. This kinetic preference predominantly yields the trans-1,4-dithiane-1,4-dioxide[3].

• Product-Development Control (Sodium Periodate): Conversely, oxidation via NaIO₄ proceeds through a transition state that closely resembles the final product. Because the activation energy in this pathway is heavily dependent on the stability of the final state, the reaction favors the thermodynamically more stable cis-1,4-dithiane-1,4-dioxide[2].

• Addition-Complex Formation (Dinitrogen Tetroxide): N₂O₄ offers a unique, highly efficient pathway by forming a solid addition complex with the dithiane ring. This complex decomposes to yield the trans-disulfoxide quantitatively, completely bypassing the risk of over-oxidation to the sulfone that plagues aggressive H₂O₂ methods[4].

Fig 1. Progressive oxidation states of 1,4-dithiane from sulfide to disulfone.

Fig 2. Stereochemical divergence in the oxidation of 1,4-dithiane monosulfoxide.

Quantitative Comparison of Oxidation Methods

The following table summarizes the performance, target oxidation states, and stereochemical outcomes of each method based on established empirical data.

Oxidizing Agent	Target Oxidation State	Major Isomer	Typical Yield	Reaction Conditions	Key Advantage
H₂O₂ (2 eq)	Disulfoxide	trans	80–90%	Glacial AcOH, RT, 24 h	Cost-effective, green byproduct (H₂O).
H₂O₂ (Excess)	Disulfone (Tetraoxide)	N/A	86%	Glacial AcOH, 50 °C, 12 h	Direct route to fully oxidized tetraoxide.
NaIO₄ (2.1 eq)	Disulfoxide	cis	75–85%	MeOH/H₂O, 0 °C to RT	Excellent thermodynamic stereocontrol.
m-CPBA	Disulfoxide / Sulfone	trans (mixed)	84–89%	CH₂Cl₂, 0 °C to RT	Highly soluble in organic solvents.
N₂O₄	Disulfoxide	trans	Quantitative	Ether, 0 °C, 12 h	No over-oxidation risk; fastest reaction.

Field-Proven Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Visual or physical cues are embedded within the steps to confirm reaction progress without relying solely on post-reaction analytics.

Protocol 1: Synthesis of trans-1,4-Dithiane-1,4-dioxide using Hydrogen Peroxide

Rationale: Glacial acetic acid serves a dual purpose as both a solvent and a catalyst, reacting with H₂O₂ to form peracetic acid in situ, which acts as the active oxidizing species[3].

• Preparation: Dissolve 10 mmol (1.2 g) of 1,4-dithiane in 20 mL of glacial acetic acid in a round-bottom flask.

• Addition: Slowly add 20 mmol (2.4 mL) of 30% aqueous H₂O₂ dropwise.

  • Self-Validation: The dropwise addition prevents thermal runaway, as the initial oxidation of sulfides is highly exothermic. A controlled temperature ensures the reaction halts at the disulfoxide stage.

• Reaction: Stir the mixture at room temperature for 24 hours.

• Monitoring: Verify completion via TLC. The non-polar dithiane spot will disappear, replaced by a highly polar baseline spot corresponding to the disulfoxide.

• Isolation: Remove the acetic acid under reduced pressure. Recrystallize the crude residue from a 1:1 aqueous ethanol mixture.

• Confirmation: The resulting pure trans-1,4-dithiane-1,4-dioxide should present as a white solid decomposing at ~252 °C.

Protocol 2: Synthesis of 1,4-Dithiane-1,1,4,4-tetraoxide (Disulfone) using Excess H₂O₂

Rationale: The electron-withdrawing nature of the first formed sulfoxide groups drastically reduces the nucleophilicity of the sulfur atoms. Forcing conditions (excess oxidant and elevated heat) are mandatory to achieve the tetraoxide state[5][6].

• Preparation: Charge a 100 mL flask with 8.4 mmol (1.0 g) of 1,4-dithiane in 25 mL of glacial acetic acid.

• Addition: Add 10 mL of 30% H₂O₂ (a massive stoichiometric excess).

• Reaction: Heat the solution to 50 °C (323 K) using an oil bath and stir continuously for 12 hours.

• Self-Validation: As the highly symmetric, poorly soluble tetraoxide forms, a dense white precipitate will crash out of the solution, driving the reaction forward via Le Chatelier's principle.

• Isolation: Filter the white solid and wash sequentially with water (3 × 25 mL) to remove acetic acid, followed by diethyl ether (3 × 25 mL) to remove organic impurities.

• Confirmation: Yields approximately 1.3 g (86%). The product can be further purified by sublimation to yield diffraction-quality crystals.

Protocol 3: Synthesis of cis-1,4-Dithiane-1,4-dioxide using Sodium Periodate

Rationale: NaIO₄ in a biphasic or protic solvent system provides the mild, thermodynamically controlled environment necessary to favor the cis isomer[2].

• Preparation: Dissolve 10 mmol of 1,4-dithiane in 30 mL of a 1:1 methanol/water mixture and cool to 0 °C in an ice bath.

• Addition: Dissolve 21 mmol of NaIO₄ in 20 mL of water. Add this solution dropwise to the dithiane mixture over 30 minutes.

• Reaction: Stir at 0 °C for 2 hours, then allow the flask to warm to room temperature overnight.

• Self-Validation: The reaction generates sodium iodate (NaIO₃) as a byproduct. NaIO₃ is insoluble in methanol/water and will precipitate as a heavy white solid, serving as an immediate visual indicator of reaction progress.

• Isolation: Filter off the NaIO₃ precipitate. Extract the aqueous filtrate with chloroform (3 × 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Confirmation: The isolated product is predominantly cis-1,4-dithiane-1,4-dioxide, which can be verified by its distinct NMR chemical shifts compared to the trans isomer.

References

• Molecular Complexes of Some Mono- and Dicarboxylic Acids with trans-1,4-Dithiane-1,4-dioxide Source: Crystal Growth & Design (ACS Publications) URL:[Link]

• Notes - Reduction of Bromonitro Compounds with Zinc. An Amplification. (Includes Oxidation of 1,4-Dithiane with Dinitrogen Tetroxide) Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Comparison of the C—H⋯O bonding in two crystalline phases of 1,4-dithiane 1,1,4,4-tetraoxide Source: PubMed Central (PMC) URL:[Link]

• Synthesis and Metabotropic Glutamate Receptor Activity of S-Oxidized Variants Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparison of the C—H⋯O bonding in two crystalline phases of 1,4-di­thiane 1,1,4,4-tetra­oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

crystal structure analysis of 1,4-dithiane derivatives

As a Senior Application Scientist specializing in structural chemistry, I frequently encounter the unique crystallographic challenges posed by 1,4-dithiane and its derivatives. These sulfur-containing, six-membered heterocycles are invaluable C2-building blocks in organic synthesis, materials science, and drug development. However, their tendency to adopt highly symmetric, centro-symmetric chair conformations often leads to rapid, uncontrolled crystallization. This frequently results in microcrystalline powders or non-merohedrally twinned crystals, complicating structural elucidation.

When determining the atomic-resolution structure of these compounds, selecting the correct analytical modality is the difference between a stalled project and a published mechanism. This guide objectively compares three primary modalities—Single-Crystal X-ray Diffraction (SCXRD) , Microcrystal Electron Diffraction (MicroED) , and Powder X-ray Diffraction (PXRD) —providing actionable protocols and experimental data to guide your structural analysis workflows.

Modality Comparison: Mechanistic Insights

Single-Crystal X-ray Diffraction (SCXRD): The Gold Standard

SCXRD remains the definitive method for absolute structure determination. X-rays interact directly with the electron cloud of the 1,4-dithiane molecule, providing highly precise bond lengths (e.g., the characteristic S–C bond length of ~1.81 Å 1).

• Causality of Choice: You must choose SCXRD when you can isolate single crystals larger than 10 µm. It provides the lowest R-factors (<7%) and allows for the unambiguous assignment of hydrogen atoms. This is critical when analyzing complex intermolecular networks, such as the C–H···O hydrogen bonding observed in oxidized derivatives like 1,4-dithiane 1,1,4,4-tetraoxide 2.

Microcrystal Electron Diffraction (MicroED): The Nanocrystallography Revolution

For 1,4-dithiane derivatives that stubbornly precipitate as amorphous-looking powders, MicroED is a transformative alternative. Unlike X-rays, electrons interact with the electrostatic potential of the atoms—an interaction significantly stronger than X-ray scattering 3.

• Causality of Choice: This strong interaction allows for high-quality data collection from sub-micron nanocrystals (~100 nm) in mere minutes 4. However, this same physical property causes dynamic scattering (multiple scattering events within the crystal), which redistributes diffraction intensities. Consequently, MicroED structures typically yield higher R-factors (15–30% for small molecules). While the heavy sulfur atoms in the dithiane ring are easily located, distinguishing between C, N, and O atoms or locating hydrogens requires careful kinetic analysis or complementary solid-state NMR 3.

Powder X-ray Diffraction (PXRD): The Bulk Validator

• Causality of Choice: PXRD is rarely used for ab initio structure solution of flexible organic molecules. Instead, it is deployed as a critical validation tool. Because 1,4-dithiane derivatives frequently exhibit polymorphism depending on the crystallization solvent, PXRD ensures that the single crystal analyzed via SCXRD or MicroED is actually representative of the bulk synthesized powder.

Quantitative Performance Comparison

Performance Metric	SCXRD	MicroED	PXRD (with Rietveld)
Optimal Crystal Size	> 10 µm	100 nm – 1 µm	Polycrystalline Bulk
Interaction Medium	X-rays (Electron Cloud)	Electrons (Electrostatic Potential)	X-rays (Electron Cloud)
Typical R-Factor	< 7%	15% – 30%	Variable (Model Dependent)
H-Atom Visibility	Excellent (Difference Fourier)	Poor (Requires NMR integration)	Poor
Data Collection Time	2 Hours to 3 Days	2 – 5 Minutes	10 Minutes to 2 Hours
Primary Application	Absolute Structure & Stereochemistry	Ab initio structure of un-crystallizable powders	Bulk phase purity & Polymorph screening

Modality Decision Workflow

To determine the most scientifically rigorous and time-efficient method for your specific 1,4-dithiane sample, follow the logical progression mapped below:

Figure 1: Decision matrix for selecting the optimal crystallographic modality for 1,4-dithianes.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating loops. Do not proceed to the next step until the validation criteria of the current step are met.

Protocol A: SCXRD Sample Preparation & Data Collection

Step 1: Vapor Diffusion Crystallization

• Action: Dissolve the 1,4-dithiane derivative in a minimal amount of a halogenated solvent (e.g., dichloromethane). Place the vial inside a larger sealed chamber containing a volatile anti-solvent (e.g., hexane).

• Causality: 1,4-dithianes are highly soluble in halogenated solvents but insoluble in alkanes. Slow vapor diffusion prevents the rapid nucleation that leads to non-merohedral twinning—a common artifact caused by the high symmetry of the dithiane chair conformation.

• Validation: Inspect under a polarized light microscope. Crystals must extinguish light uniformly when rotated. If the crystal shows patchy or mosaic extinction, it is twinned; discard and select another.

Step 2: Mounting and Indexing

• Action: Mount the crystal on a loop using paratone oil and transfer to the diffractometer under a 100 K nitrogen stream. Collect preliminary frames.

• Causality: Cryo-cooling reduces atomic thermal displacement parameters, sharpening the diffraction spots and allowing for the accurate resolution of the relatively short C–C bonds (typically ~1.49 Å) adjacent to the sulfur atoms 1.

• Validation: Run the indexing algorithm. If the unit cell cannot be indexed by a single lattice (i.e., high percentage of unindexed reflections), twinning has occurred. You must either mount a new crystal or prepare to process the data using specific twin laws.

Protocol B: MicroED Grid Preparation & Data Collection

Step 1: Dry Powder Grid Preparation

• Action: Apply the dry 1,4-dithiane powder directly to a holey carbon TEM grid. Gently tap the grid to shake off excess bulk material.

• Causality: Unlike proteins, small organic molecules do not require vitrification in aqueous buffers. Tapping ensures only a monolayer of nanocrystals adheres to the carbon film, preventing multiple scattering events caused by overlapping crystals 4.

• Validation: Insert the grid into the TEM and view in low-magnification imaging mode. You should see isolated, electron-transparent crystals (appearing light gray, not opaque black) suspended over the holes.

Step 2: Continuous Rotation Data Collection

• Action: Plunge-cool the grid in liquid nitrogen and transfer to the cryo-TEM. Operate at 200 kV. Collect diffraction data using continuous rotation at 0.5°/sec over a 60° to 120° wedge.

• Causality: Cryo-cooling is mandatory to prevent the high-energy electron beam from cleaving the relatively weak C–S bonds (radiation damage). Continuous rotation accurately samples the Ewald sphere, preventing the partial reflection bias that occurs in traditional step-wise data collection 4.

• Validation: Monitor the live diffraction pattern. Look for characteristic ice rings (specifically at ~3.6 Å resolution). If strong ice rings are present, atmospheric moisture condensed during transfer; the grid must be discarded, as ice diffraction will obscure the high-resolution dithiane reflections.

References

• Jones, C. G. et al. "The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination." ACS Central Science (2018).[Link]

• "Structure Solution of Nano-Crystalline Small Molecules Using MicroED and Solid-State NMR Dipolar-Based Experiments." MDPI (2021). [Link]

• Marsh, R. E. "The crystal structure of 1,4-dithiane." Acta Crystallographica (1955). [Link]

• "Comparison of the C—H⋯O bonding in two crystalline phases of 1,4-dithiane 1,1,4,4-tetraoxide." ResearchGate.[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Introduction: The Analytical Challenge of 1,4-Dithiane Oxidation

Comprehensive Guide: Assessing the Purity of Synthesized 1,4-Dithiane 1-Oxide

Synthesizing 1,4-dithiane 1-oxide requires the highly controlled, stoichiometric oxidation of 1,4-dithiane. Because the two sulfur atoms in the dithiane ring possess identical nucleophilicity, the reaction is inherently prone to under-oxidation (leaving unreacted starting material) or over-oxidation (yielding 1,4-dithiane 1,1-dioxide or the cis/trans isomers of 1,4-dithiane 1,4-dioxide).

For researchers and drug development professionals, accurately assessing the purity of the synthesized mono-sulfoxide is not merely a quality control checkbox—it is a fundamental requirement. Impurities in the oxidation state drastically alter the physicochemical properties, solubility, and downstream reactivity of the compound.

Oxidation pathways of 1,4-dithiane to its mono- and di-sulfoxide/sulfone derivatives.

Causality Behind Experimental Choices: The Pitfalls of Standard Analysis

As a Senior Application Scientist, I frequently observe a common pitfall in sulfoxide analysis: the over-reliance on standard GC-MS parameters. Sulfoxides are notoriously thermally labile. If a researcher injects pure 1,4-dithiane 1-oxide into a standard split/splitless GC injector at 250°C, the compound can undergo thermal degradation (e.g., Pummerer-type eliminations), generating artificial degradation profiles that mimic a failed synthesis ()[1]. Therefore, cold-on-column (COC) GC or HPLC-UV must be utilized.

Furthermore, interpreting the NMR spectra requires an understanding of stereoelectronic causality. 1,4-dithiane is a highly symmetrical molecule, presenting a sharp singlet at ~2.85 ppm in 1H NMR ()[2]. However, when oxidized to the mono-sulfoxide, the oxygen atom strongly prefers an axial position in solution to minimize stereoelectronic repulsions between the sulfur lone pairs and the S-O bond ()[3]. This breaks the magnetic equivalence of the ring protons, transforming the simple singlet into a complex AA'BB' multiplet system. Inexperienced chemists often mistake this expected multiplet for a mixture of impurities.

Comparative Analysis of Analytical Methods

To establish a self-validating analytical system, a multi-modal approach is required. Below is an objective comparison of the primary techniques used to assess the purity of 1,4-dithiane 1-oxide.

Table 1: Comparative Analysis of Analytical Techniques

Analytical Technique	Primary Application	Resolution Capability	Limit of Detection (LOD)	Key Limitations & Causality
Quantitative NMR (qNMR)	Absolute quantification & structural elucidation	Excellent (Resolves cis/trans isomers and oxidation states)	~0.1 - 0.5% (mol/mol)	Lower sensitivity for trace impurities compared to chromatography. Requires high-field magnet.
GC-MS (Cold Injection)	Volatile impurity profiling (e.g., unreacted 1,4-dithiane)	High (Separates starting material from oxidized products)	~0.01% (w/w)	High injector temperatures will cause thermal degradation of the sulfoxide. Requires specialized injection ports.
HPLC-UV (Low Wavelength)	Non-destructive trace quantification	High (with optimized polar stationary phases like HILIC or C18)	~0.05% (w/w)	Lacks strong chromophores; requires UV detection at ~210 nm, making it highly susceptible to solvent interference.

Table 2: Expected NMR Spectral Data (in CDCl₃)

Compound	1H NMR (ppm)	13C NMR (ppm)	Structural Indicators
1,4-Dithiane	~2.85 (s, 8H)	~29.1	High symmetry results in a single proton and carbon environment.
1,4-Dithiane 1-oxide	~2.60 - 3.40 (m, 8H)	~25.5, ~44.2	Symmetry breaking by the axial sulfoxide group creates complex multiplets (axial/equatorial protons).
1,4-Dithiane 1,1-dioxide	~3.00 - 3.50 (m, 8H)	~26.0, ~50.5	Strong deshielding by the sulfone group; restored partial symmetry compared to mono-oxide.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems. Every run includes internal checks to rule out instrumental artifacts.

Protocol A: Quantitative 1H NMR (qNMR) for Absolute Purity

Causality: qNMR relies on the direct proportionality between the integrated signal area and the number of nuclei. By using an internal standard (IS) that does not overlap with the 2.60–3.50 ppm region, the system mathematically self-validates the concentration of the target analyte without needing a reference standard of the analyte itself.

Step-by-Step Methodology:

• Standard Selection: Select Maleic acid (purity > 99.9%) as the internal standard. Its 1H NMR signal is a sharp singlet at ~6.3 ppm, well separated from the dithiane signals.

• Sample Preparation: Accurately weigh ~20.0 mg of the synthesized 1,4-dithiane 1-oxide and ~10.0 mg of Maleic acid using a microbalance (d = 0.01 mg).

• Dissolution: Dissolve the mixture completely in 0.6 mL of CDCl₃ containing 0.03% v/v TMS. Transfer to a 5 mm NMR tube.

• Acquisition Parameters: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 = 30 seconds for qNMR) to ensure complete magnetization recovery.

• Data Processing: Phase and baseline correct the spectrum manually. Integrate the Maleic acid singlet (6.3 ppm, 2H) and the 1,4-dithiane 1-oxide multiplets (2.60–3.40 ppm, 8H). Calculate absolute purity using the standard qNMR mass-ratio formula.

Protocol B: GC-MS with Cold-on-Column (COC) Injection

Causality: To profile trace unreacted 1,4-dithiane without thermally degrading the mono-sulfoxide, the sample must be introduced directly into the column at a low temperature, bypassing the hot vaporization chamber.

Step-by-Step Methodology:

• System Setup: Equip the GC-MS with a Cold-on-Column (COC) injector and a mid-polarity column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm).

• Control Validation (Crucial Step): Inject a known, highly pure standard of 1,4-dithiane 1-oxide. If degradation peaks (e.g., elimination products) appear, lower the initial oven temperature and verify carrier gas flow to ensure no thermal breakdown is occurring.

• Sample Preparation: Dissolve 1.0 mg of the synthesized batch in 1.0 mL of LC-MS grade dichloromethane (DCM).

• Temperature Program: Initial oven temp at 40°C (hold 2 min), ramp at 10°C/min to 250°C.

• Analysis: Monitor the Total Ion Chromatogram (TIC). Unreacted 1,4-dithiane will elute first, followed by the mono-sulfoxide. Quantify the relative area percentages to determine volatile impurity levels.

Multi-modal analytical workflow for validating the purity of 1,4-dithiane 1-oxide.

References

• PubChem. "1,4-Dithiane." National Center for Biotechnology Information. URL: [Link]

• Gauze, G. F., et al. "Stereoelectronic interactions and their effects on conformational preference for 1,3-dithiane-1-oxide and 1,4-dithiane-1-oxide. A theoretical and experimental study." Chemical Physics Letters 426.1-3 (2006): 176-179. URL:[Link]

• National Research Council. "Interim Design Assessment for the Blue Grass Chemical Agent Destruction Pilot Plant." The National Academies Press, Washington, DC (2005). URL:[Link]

Sources

• 1. Read "Interim Design Assessment for the Blue Grass Chemical Agent Destruction Pilot Plant" at NAP.edu [nationalacademies.org]
• 2. 1,4-Dithiane | C4H8S2 | CID 10452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to the Computational Analysis of Dithiane Oxide Conformations: A Comparative Approach

For researchers, scientists, and professionals in drug development, a deep understanding of molecular conformation is paramount. The three-dimensional arrangement of atoms in a molecule dictates its physical, chemical, and biological properties. Among the vast landscape of heterocyclic compounds, dithiane oxides represent a class of molecules with significant utility in organic synthesis, often serving as chiral auxiliaries and intermediates. Their stereochemical behavior is largely governed by the conformational preferences of the six-membered ring and the orientation of the sulfinyl (S=O) group.

This guide provides an in-depth, objective comparison of computational methods for studying the conformations of dithiane oxides, supported by experimental data. We will delve into the theoretical underpinnings of these methods, present a practical workflow for their application, and validate the computational predictions against experimental benchmarks.

The Conformational Landscape of Dithiane Oxides: A Balancing Act of Stereoelectronic Effects

The 1,3-dithiane 1-oxide ring typically adopts a chair conformation to minimize torsional strain. However, the introduction of the sulfinyl group presents a critical conformational question: does the oxygen atom prefer an axial or equatorial position? This preference is a subtle interplay of several factors, including steric hindrance, electrostatic interactions, and stereoelectronic effects such as the anomeric effect.

The orientation of the S=O bond has profound implications for the reactivity and stereoselectivity of reactions involving dithiane oxides. Therefore, accurately predicting the most stable conformation is crucial for designing and interpreting chemical transformations.

Comparing Computational Chemistry's Tools for Conformational Analysis

A variety of computational methods can be employed to investigate the conformational preferences of dithiane oxides. The choice of method often represents a trade-off between computational cost and accuracy. Here, we compare some of the most common approaches.

Computational Method	Theoretical Basis	Strengths	Limitations	Typical Application for Dithiane Oxides
Semi-empirical Methods (e.g., PM7, AM1)	Approximate solutions to the Schrödinger equation using parameters derived from experimental data.	Very fast, suitable for large molecules and initial conformational searches.	Less accurate than ab initio or DFT methods, can be unreliable for systems with unusual bonding.	Rapidly screening a large number of possible conformations to identify low-energy candidates for further analysis.
Density Functional Theory (DFT)	Solves the Schrödinger equation by approximating the electron density of a system. A wide variety of functionals (e.g., B3LYP, M06-2X) are available.	Good balance of accuracy and computational cost. Can provide reliable geometries and relative energies.[1]	The choice of functional can significantly impact the results. Standard functionals may not adequately describe dispersion interactions.	The workhorse for geometry optimization and energy calculations of dithiane oxide conformers.[2]
Møller-Plesset Perturbation Theory (MP2)	An ab initio method that improves upon the Hartree-Fock method by including electron correlation.	Generally more accurate than DFT for non-covalent interactions and systems where DFT struggles.	Computationally more demanding than DFT, limiting its application to smaller molecules.	High-accuracy single-point energy calculations on DFT-optimized geometries to refine the relative energies of conformers.

The Decisive Role of the Sulfinyl Oxygen: Axial vs. Equatorial

Experimental and computational studies have shown that the conformational preference of the sulfinyl oxygen in 1,3-dithiane 1-oxide is a nuanced issue. In the parent, unsubstituted 1,3-dithiane 1-oxide, the conformer with the S=O bond in the equatorial position is generally favored.[3] This preference can be attributed to the minimization of unfavorable steric and electrostatic interactions.

However, the introduction of substituents on the dithiane ring can alter this preference. For instance, in certain substituted dithiane oxides, the axial conformer may become more stable due to specific stereoelectronic interactions.

A Practical Workflow for the Computational Study of Dithiane Oxide Conformations

This section outlines a detailed, step-by-step methodology for performing a computational analysis of a model dithiane oxide, such as 2-phenyl-1,3-dithiane 1-oxide.

A typical workflow for the computational analysis of dithiane oxide conformations.

Experimental Protocol:

• Structure Generation:

  • Using a molecular modeling program (e.g., Avogadro, GaussView), build the 3D structures of the possible conformers of the target dithiane oxide. For 2-phenyl-1,3-dithiane 1-oxide, this would include the chair conformations with the phenyl group equatorial and the sulfinyl oxygen either axial or equatorial.

• Conformational Search (Optional but Recommended):

  • For more flexible systems, a conformational search using a less computationally expensive method (e.g., a semi-empirical method or molecular mechanics) can be performed to identify a broader range of low-energy conformers.

• Geometry Optimization:

  • Perform a full geometry optimization for each identified conformer using a reliable DFT method, such as B3LYP with a Pople-style basis set (e.g., 6-31G(d)). This will find the minimum energy structure for each conformer.

• Frequency Calculation:

  • Perform a frequency calculation at the same level of theory as the optimization. This is a critical step to:

    • Confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies).

    • Obtain thermodynamic data, such as zero-point vibrational energies (ZPVE) and Gibbs free energies, which are essential for accurate relative energy comparisons.

• Single-Point Energy Calculation (Optional):

  • To obtain more accurate relative energies, a single-point energy calculation can be performed on the DFT-optimized geometries using a higher level of theory, such as MP2 or a larger basis set.

• Analysis of Results:

  • Compare the relative energies (including ZPVE corrections) or Gibbs free energies of the different conformers to determine the most stable one.

  • Analyze the optimized geometries, paying close attention to bond lengths, bond angles, and dihedral angles.

Validation Against Experimental Data: The Ground Truth

The ultimate test of any computational model is its ability to reproduce experimental observations. For dithiane oxide conformations, X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary sources of experimental validation.

X-ray Crystallography:

X-ray diffraction analysis of single crystals provides the most definitive information about the solid-state conformation of a molecule. For example, the crystal structure of r-4,c-6-dimethyl-1,3-dithian t-1-oxide clearly shows the dithiane ring in a chair conformation.[4] Such data provides an excellent benchmark for validating the bond lengths, bond angles, and overall geometry predicted by computational methods. Similarly, the crystal structure of 1,3-dithiane 1,1,3,3-tetraoxide has been determined, offering insights into the conformations of related oxidized dithianes.[5]

The interplay between computational predictions and experimental validation.

NMR Spectroscopy:

NMR spectroscopy provides information about the time-averaged conformation of molecules in solution. Key NMR parameters for conformational analysis of dithiane oxides include:

• Proton-Proton Coupling Constants (³JHH): The magnitude of the vicinal coupling constant is related to the dihedral angle between the coupled protons via the Karplus equation. This allows for the estimation of ring puckering and the relative orientation of substituents.

• Nuclear Overhauser Effect (NOE): NOE correlations provide information about the through-space proximity of protons, which can be used to distinguish between axial and equatorial orientations of substituents.

By comparing the computationally predicted geometric parameters with those derived from NMR data, researchers can gain confidence in their theoretical models. For instance, NMR data has been instrumental in demonstrating that for some dithiane oxides, the mobile compounds exist predominantly with the S=O bond in an equatorial position.[3]

Conclusion and Future Perspectives

The computational study of dithiane oxide conformations is a powerful tool for understanding and predicting their stereochemical behavior. Density Functional Theory, particularly when benchmarked against higher-level methods and validated with experimental data from X-ray crystallography and NMR spectroscopy, provides a robust framework for these investigations.

As computational resources continue to grow and theoretical methods become more sophisticated, we can expect even more accurate and predictive models for understanding the subtle interplay of forces that govern the conformations of these important heterocyclic molecules. This will undoubtedly accelerate the design of new synthetic methodologies and the development of novel molecules with tailored properties for a wide range of applications.

References

• Conformational analysis of 1,3-dithian 1-oxides. Journal of the Chemical Society, Perkin Transactions 2,

• X-Ray crystal structure conformational studies on r-4,c-6-dimethyl-1,3-dithian and its oxides, r-4,c-6-dimethyi-1,3-dithian t-1 -oxide, and r-4,c-6-dimethyl-1,3-dithian t-1,t-3-dioxide. Journal of the Chemical Society, Perkin Transactions 2,

• Studies on the oxidation of 1, 3-dithiane and 5, 5-disubstituted analogues including X-ray crystal structure, equilibration studies and pKa measurements on selected oxides. Journal of the Chemical Society, Perkin Transactions 1,

• C—H⋯O contacts in the crystal structure of 1,3-dithiane 1,1,3,3-tetraoxide. Acta Crystallographica Section E: Crystallographic Communications,

• Conformational analysis. XVIII. 1,3-Dithianes. Conformational preferences of alkyl substituents and the chair-boat energy difference. Journal of the American Chemical Society,

• Conformational Analysis of Saturated Heterocyclic Six-Membered Rings. ResearchGate,

• ChemInform Abstract: Studies on the Oxidation of 1,3-Dithiane and 5,5-Disubstituted Analogues Including X-Ray Crystal Structure, Equilibration Studies and pKa Measurements on Selected Oxides. ResearchGate,

• Conformational analysis of selected [2.2]heterophanes: A comparison of stereochemical switching via computational chemistry. Central Washington University ScholarWorks,

• Heterocyclic Conformational Analysis. ElectronicsAndBooks,

• DFT and MP2 ring puckering potential functions, vibrational analysis and comparison with experiment for 3-chloro-1,3-thiaphosphetane 3-oxide, 3-sulfide and 1,3-dithietane 1,1-dioxide. ResearchGate,

• Structural and Conformational Aspects in the Chemistry of Heterocycles. MDPI,

• Reactions between lithiated 1,3-dithiane oxides and trialkylboranes. Taylor & Francis Online,

• Conformational analysis of selected [2.2]heterophanes: A comparison of stereochemical switching via computational chemistry. ScholarWorks@CWU,

• Reactions between lithiated 1,3-dithiane oxides and trialkylboranes. ORCA - Cardiff University,

• Conformational analysis of 1,3-oxathiane. ResearchGate,

• Comparative Conformational Analysis of 1,3-Dioxane and 1,3-Dithiane. ResearchGate,

• Stereoelectronic Interactions in Cyclohexane, 1,3-Dioxane, 1,3-Oxathiane, and 1,3-Dithiane: W-Effect, σC-X ↔ σ*C-H Interactions, Anomeric EffectWhat Is Really Important?. The Journal of Organic Chemistry,

• 1,3-Dithiane. NIST WebBook,

• Stereoelectronic Interpretation for the Anomalous 1H NMR Chemical Shifts and One-Bond C-H Coupling Constants (Perlin Effects) in 1,3-Dioxanes, 1,3-Oxathianes, and 1,3-Dithianes. Spectroscopic and Theoretical Observations. ACS Publications,

• Reaction of Nitrones with Phosphinylallenes: DFT Mechanistic Investigations. Chemistry – A European Journal,

• An evaluation for geometries, formation enthalpies, and dissociation energies of diatomic and triatomic (C, H, N, O), NO3, and H. arXiv,

Sources

• 1. arxiv.org [arxiv.org]
• 2. d-nb.info [d-nb.info]
• 3. Conformational analysis of 1,3-dithian 1-oxides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. X-Ray crystal structure conformational studies on r-4,c-6-dimethyl-1,3-dithian and its oxides, r-4,c-6-dimethyi-1,3-dithian t-1 -oxide, and r-4,c-6-dimethyl-1,3-dithian t-1,t-3-dioxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. C—H⋯O contacts in the crystal structure of 1,3-di­thiane 1,1,3,3-tetra­oxide - PMC [pmc.ncbi.nlm.nih.gov]

reactivity comparison of 1,2-dithiane and 1,3-dithiane

As a Senior Application Scientist, understanding the nuanced reactivity of isomeric organosulfur compounds is critical for designing robust synthetic routes and functional materials. While 1,2-dithiane and 1,3-dithiane share the same molecular formula (C₄H₈S₂), their chemical behavior is entirely divergent. This divergence is dictated by the relative positioning of their sulfur atoms, which governs their thermodynamic stability, electronic properties, and susceptibility to specific reaction conditions.

This guide provides an in-depth, objective comparison of the reactivity profiles of 1,2-dithiane and 1,3-dithiane, supported by mechanistic causality, self-validating experimental protocols, and quantitative data.

The Structural Dichotomy: Disulfide vs. Thioacetal

The fundamental difference between these two heterocycles lies in their functional group classification. 1,2-Dithiane is a cyclic disulfide, meaning its reactivity is dominated by the relatively weak and redox-active S–S bond. In contrast, 1,3-dithiane is a cyclic thioacetal. The separation of the two sulfur atoms by a single methylene carbon creates a unique electronic environment that stabilizes adjacent negative charges through polarizability and d-orbital participation.

Fig 1: Structural and reactivity divergence between 1,2-dithiane and 1,3-dithiane isomers.

1,3-Dithiane: The Umpolung Paradigm

The most synthetically valuable feature of 1,3-dithiane is its ability to facilitate "umpolung" (polarity reversal) in carbonyl chemistry. Aldehydes are naturally electrophilic at the carbonyl carbon. However, when converted to a 1,3-dithiane, the C2 proton becomes sufficiently acidic (pKa ≈ 31.1) to be deprotonated by strong bases like n-butyllithium[1].

Causality of Stability: The resulting 2-lithio-1,3-dithiane is a remarkably stable carbanion[2]. The two flanking sulfur atoms stabilize the negative charge, creating a "masked acyl anion" that can undergo nucleophilic attack on various electrophiles (alkyl halides, epoxides, etc.)[3].

Self-Validating Protocol: Corey-Seebach Alkylation

To ensure high yields and prevent side reactions, the lithiation step must be strictly controlled and validated.

• Thioacetalization: React the starting aldehyde with 1,3-propanedithiol and a Lewis acid (e.g., BF₃·OEt₂) in dichloromethane.

  • Validation: Monitor via IR spectroscopy. The complete disappearance of the strong carbonyl stretch (~1700 cm⁻¹) confirms full conversion.

• Lithiation: Dissolve the purified 1,3-dithiane in anhydrous THF under argon. Cool to -20 °C and add 1.05 equivalents of n-BuLi dropwise[4].

  • Validation: The formation of 2-lithio-1,3-dithiane is typically indicated by a subtle color change (clear to pale yellow). For absolute precision, titrate the organolithium reagent prior to use to prevent over-alkylation or unreacted starting material.

• Electrophilic Trapping: Add the target alkyl halide dropwise. Stir for 2 hours, allowing the solution to slowly warm to 0 °C.

• Deprotection (Hydrolysis): To regenerate the carbonyl, cleave the dithiane ring using a soft Lewis acid or oxidative conditions (e.g.,[bis(trifluoroacetoxy)iodo]benzene or Hg(II) salts)[3].

Fig 2: Corey-Seebach umpolung workflow utilizing 1,3-dithiane as a masked acyl anion.

1,2-Dithiane: Redox Dynamics and Ring Strain

While 1,3-dithianes are robust protecting groups, 1,2-dithianes are highly reactive cyclic disulfides. Attempting umpolung chemistry on a 1,2-dithiane system is a well-documented failure.

Causality of Instability: If a 1,2-dithiane is deprotonated, the resulting 2-lithio-1,2-dithiane intermediate is inherently unstable. Driven by the thermodynamic relief of ring strain, it rapidly fragments into ethene and a dithiocarboxylate species. The energy barrier for this fragmentation is lower than the barrier for intermolecular nucleophilic attack, precluding its use as an acyl anion equivalent[2].

Instead, the utility of 1,2-dithiane lies in its S–S bond. It is highly susceptible to reductive cleavage[5]. In biological contexts, derivatives like oxidized dithiothreitol (DTTox, a 1,2-dithiane) are readily reduced by cellular oxidoreductases, a process that consumes reducing equivalents and activates specific stress-responsive gene transcriptions[6]. Furthermore, the specific ring strain of the 6-membered 1,2-dithiane allows it to undergo highly efficient thermal free-radical ring-opening copolymerization with less-activated monomers (like vinyl acetate), a feat difficult to achieve with more strained 5-membered 1,2-dithiolanes[7].

Self-Validating Protocol: Reductive Cleavage of 1,2-Dithiane

When utilizing 1,2-dithianes as degradable linkers or redox probes, quantifying the S–S cleavage is essential.

• Substrate Preparation: Dissolve the 1,2-dithiane derivative in a degassed buffer (e.g., PBS, pH 7.4) with a miscible organic co-solvent if required for solubility.

• Reduction: Introduce an excess of a reducing agent (e.g., NaBH₄ or biological reductants like glutathione). Incubate at room temperature for 30 minutes.

• Validation (Ellman's Assay): To prove the self-validating nature of the cleavage, extract an aliquot and react it with DTNB (Ellman's reagent). The free thiols (1,4-butanedithiol derivatives) generated from the ring opening will cleave DTNB, releasing the TNB²⁻ anion. Measure the absorbance at 412 nm. Using the extinction coefficient of TNB²⁻ (14,150 M⁻¹cm⁻¹), you can mathematically validate that exactly two moles of thiol were generated per mole of 1,2-dithiane reduced.

Fig 3: 1,2-Dithiane reactivity: base-induced fragmentation vs. reductive S-S cleavage.

Quantitative Reactivity Comparison

To guide synthetic planning, the following table summarizes the critical physicochemical and reactive differences between the two isomers:

Property / Metric	1,2-Dithiane	1,3-Dithiane
Heterocycle Class	Cyclic Disulfide	Cyclic Thioacetal
C2 Proton Acidity (pKa)	N/A (Protons are not synthetically acidic)	~31.1 (DMSO) / 36.5 (THF)
Primary Synthetic Role	Redox probe, degradable polymer building block	Carbonyl protecting group, Umpolung reagent
Base Reactivity (Lithiation)	Rapid fragmentation (Ethene + Dithiocarboxylate)	Forms highly stable 2-lithio carbanion
Redox Stability	Highly reactive; readily reduced to 1,4-butanedithiol	Stable to standard reducing agents
Ring Cleavage Method	Reductive (NaBH₄, DTT, Oxidoreductases)	Hydrolytic / Oxidative (Hg²⁺, PIFA, I₂)

References

• Benchchem. "The Umpolung Reactivity of 1,2-Dithiane Systems: A Tale of Instability and an Exploration of a Stable Isomer". 2

• Benchchem. "A Comparative Guide to the Deprotection and Cleavage of 1,2-Dithiane and 1,3-Dithiane".5

• Journal of the American Chemical Society. "From Lipoic Acid to 1,2-Dithianes: Expanding Radical Ring-Opening to Less-Activated Monomers Such as Vinyl Acetate". 7

• Chem-Station. "1,3-ジチアン 1,3-Dithiane".1

• Wikipedia. "Umpolung". 3

• OpenAire. "2-Lithio-1,3-dithiane". 4

• ResearchGate. "Reduction of trans-4,5-Dihydroxy-1,2-dithiane by Cellular Oxidoreductases Activates gadd153/chop and grp78 Transcription and Induces Cellular Tolerance in Kidney Epithelial Cells". 6

Sources

• 1. 1,3-ジチアン 1,3-Dithiane | Chem-Station (ケムステ) [chem-station.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Umpolung - Wikipedia [en.wikipedia.org]
• 4. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Catalytic Oxidation of 1,4-Dithiane: A Comparative Guide to Sulfoxide and Sulfone Synthesis

As a Senior Application Scientist specializing in the functionalization of sulfur-containing heterocycles, I frequently encounter the challenge of selectively oxidizing 1,4-dithiane. 1,4-Dithiane is a highly versatile C2-building block used extensively in the synthesis of complex molecular architectures, chiral auxiliaries, and high-refractive-index poly(thioether sulfone) materials[1][2].

The core challenge in 1,4-dithiane oxidation lies in chemoselectivity and conformational control . Because the molecule possesses two equivalent thioether linkages, controlling the oxidation to yield a specific mono-sulfoxide, bis-sulfoxide, or disulfone requires precise catalyst selection. This guide objectively compares the performance of various catalytic systems, providing field-proven insights and self-validating protocols to ensure reproducible results.

Mechanistic Pathways & The Selectivity Challenge

The oxidation of 1,4-dithiane proceeds stepwise. The initial oxidation yields 1,4-dithiane 1-oxide. From here, the reaction can either proceed at the same sulfur atom to form a sulfone, or at the opposite sulfur atom to form 1,4-dithiane 1,4-dioxide[3].

The causality behind poor yields in certain systems often stems from the conformation of the intermediate. The newly formed cyclic sulfoxide adopts a non-planar conformation that can sterically hinder the approach of bulky oxidants. For example, attempting to use potassium permanganate (KMnO₄) under mild conditions often leads to unsuccessful reactions or ring-opening cleavage, because the non-planar transition state resists smooth secondary oxidation[4].

Reaction pathways for the catalytic oxidation of 1,4-dithiane to sulfoxides and sulfones.

Comparative Performance of Catalytic Systems

To objectively evaluate the best approach for your target molecule, I have synthesized the performance data of five distinct catalytic/oxidant systems.

When mono-sulfoxidation is the goal, transition metal porphyrins (like F20TPPFe) or supported periodates are vastly superior to standard peracids. Conversely, exhaustive oxidation requires acidic co-catalysis to overcome the electron-withdrawing deactivation caused by the first formed sulfone groups.

Table 1: Performance Comparison of 1,4-Dithiane Oxidation Catalysts

Catalyst / Oxidant System	Target Product	Conversion / Yield	Selectivity & Mechanistic Notes	Ref.
F20TPPFe / H₂O₂	Mono-sulfoxide	>90% Yield	Excellent: Highly chemoselective. The electron-deficient pentafluorophenyl groups enhance electrophilicity, preventing over-oxidation to sulfones.	[5]
NaIO₄ / Acidic Alumina	Mono-sulfoxide	91% Yield	Excellent: Solid-supported periodate allows strict stoichiometric control, avoiding bis-oxidation.	[6]
Excess H₂O₂ / AcOH	Disulfone (Tetraoxide)	>57% Yield	Good: AcOH acts as a co-catalyst forming peracetic acid in situ, driving exhaustive oxidation.	[2]
m-CPBA (25 °C)	Mixed Oxides	~70% Conversion	Poor: Yields a difficult-to-separate mixture of starting material (30%), mono-sulfoxide (40%), and bis-sulfoxide (30%).	[3]
KMnO₄ (Mild)	N/A	Low	Fail: Conformational strain of the intermediate prevents clean oxidation, leading to ring-opening.	[4]

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include built-in mechanistic checkpoints (like specific quenching agents) to guarantee the integrity of the final product.

Protocol A: Chemoselective Synthesis of 1,4-Dithiane 1-Oxide

Catalyst System: Iron Tetrakis(pentafluorophenyl)porphyrin (F20TPPFe) / H₂O₂[5] Causality Rationale: We utilize ethanol as a solvent because protic solvents stabilize the hydroperoxysulfonium intermediate, while the highly electron-deficient F20TPPFe catalyst allows for rapid oxygen transfer (under 5 minutes) at room temperature, kinetically outcompeting the secondary oxidation to the sulfone.

• Initialization: Dissolve 6.0 mmol of 1,4-dithiane and 0.03–0.09 mol% of F20TPPFe catalyst in 20 mL of ethanol at room temperature.

• Oxidation: Using a syringe, add exactly 1.0 equivalent (6.0 mmol) of H₂O₂ (as an ethanol solution) dropwise over 1 minute.

• Reaction Monitoring: Stir for 3 to 4 minutes. Self-Validation Check: Spot on TLC (petroleum ether:ethyl acetate); the starting material spot should completely disappear, replaced by a highly polar sulfoxide spot.

• Quenching (Critical Step): Add sodium dithionite followed by water. Causality: Dithionite immediately reduces any trace unreacted peroxides, freezing the reaction profile and absolutely preventing post-workup over-oxidation to the sulfone.

• Isolation: Extract the aqueous mixture with dichloromethane. Dry the organic layers over Na₂SO₄, filter, and remove the solvent in vacuo.

• Analytical Validation: Confirm purity via ¹H NMR. The protons adjacent to the newly formed sulfoxide will exhibit a distinct downfield shift compared to the unoxidized thioether backbone.

Protocol B: Exhaustive Oxidation to 1,4-Dithiane-1,1,4,4-tetraoxide

Catalyst System: Excess H₂O₂ in Glacial Acetic Acid[2] Causality Rationale: The first oxidation to a sulfoxide/sulfone severely depletes the electron density of the dithiane ring, making the second sulfur atom highly resistant to mild oxidants. Glacial acetic acid serves a dual purpose: it acts as a solvent and reacts with H₂O₂ to form peracetic acid in situ, providing the high thermodynamic driving force required for exhaustive oxidation.

• Initialization: Dissolve 10.0 mmol of 1,4-dithiane in 15 mL of glacial acetic acid in a round-bottom flask.

• Oxidation: Slowly add an excess of 30% aqueous H₂O₂ (typically 4.5 to 5.0 equivalents) dropwise at room temperature to manage the initial exothermic mono-oxidation.

• Thermal Activation: Heat the reaction mixture to 60 °C for 4 hours. Causality: Elevated thermal energy is mandatory to overcome the activation barrier for the final oxidation step (sulfoxide to sulfone on the second sulfur atom).

• Isolation: Cool the mixture to 0 °C in an ice bath. The highly symmetrical 1,4-dithiane-1,1,4,4-tetraoxide will precipitate as a crystalline solid.

• Analytical Validation: Filter the solid, wash with cold ethanol, and dry. Validate via IR spectroscopy; the product must show strong symmetric and asymmetric S=O stretching bands at approximately 1130 cm⁻¹ and 1300 cm⁻¹, with a complete absence of the sulfoxide stretch (~1050 cm⁻¹).

Methodological Insights for the Application Scientist

When scaling these reactions, temperature control is your primary lever for selectivity. If you are utilizing peracids like m-CPBA at room temperature, you will inevitably generate a statistical mixture of mono- and bis-sulfoxides[3]. If your downstream application requires a pure C2-synthon, avoid m-CPBA and instead utilize the F20TPPFe/H₂O₂ system or alumina-supported NaIO₄[5][6]. Furthermore, strictly avoid potassium permanganate for 1,4-dithiane unless a ring-opening pathway is explicitly desired[4].

References

• Synthesis of Sulfoxides by the Hydrogen Peroxide Induced Oxidation of Sulfides Catalyzed by Iron Tetrakis(pentafluorophenyl)porphyrin: Scope and Chemoselectivity | The Journal of Organic Chemistry Source: ACS Publications URL:[Link]

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 39: Sulfur, Selenium, and Tellurium (J. L. Garcia-Ruano, M. B. Cid, A. M. Martin-Castro, and J. Aleman) Source: Thieme Connect URL:[Link]

• Synthesis of Novel Alicyclic Poly(thioether sulfone) with High Refractive Index and High Abbe's Number Using 1,4-Dithiin 1,1-Dioxide | Macromolecules Source: ACS Publications URL:[Link]

• Comparison of x-ray structures of 9, 10, 11 (Mild oxidation of 1,4-dithiane by m-chloroperoxybenzoic acid) Source: Library and Archives Canada (collectionscanada.gc.ca) URL:[Link]

• Microwave- and Ultrasound- Accelerated Green Permanganate Oxidation of Thioethers Source: Longdom Publishing URL:[Link]

• 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. 1,4-Dithianes: attractive C2-building blocks for the synthesis of complex molecular architectures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 4. longdom.org [longdom.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Safety & Regulatory Compliance

1,4-Dithiane, 1-oxide proper disposal procedures

Executive Summary 1,4-Dithiane, 1-oxide (CAS 19087-70-8) is a cyclic organosulfur compound frequently encountered in advanced synthetic laboratories, environmental remediation sites, and chemical weapons demilitarization facilities (specifically as a degradation product of sulfur mustard agents)[1][2]. Due to its high sulfur mass fraction and the unique solvent properties of the sulfoxide moiety, improper disposal poses severe environmental and occupational risks. Uncontrolled combustion generates highly toxic sulfur oxides (SOx), while the chemical's polarity can facilitate the dermal transport of hazardous co-solutes[3][4]. This guide provides a comprehensive, self-validating operational plan for the safe handling, segregation, and ultimate destruction of 1,4-dithiane, 1-oxide waste streams.

Physicochemical & Toxicological Profile

Designing an effective disposal strategy requires a mechanistic understanding of the chemical's properties. The sulfoxide group (S=O) enhances the molecule's polarity and water solubility compared to its parent compound, 1,4-dithiane, fundamentally altering its phase behavior and biological interaction[5][6].

Table 1: Physicochemical and Hazard Summary for 1,4-Dithiane, 1-oxide

Property / Hazard	Value / Description	Operational Implication for Disposal
Molecular Formula	C4H8OS2[5]	High sulfur-to-carbon ratio dictates the required destruction chemistry.
Molecular Weight	136.2 g/mol [5]	Used to calculate stoichiometric oxygen demand during thermal oxidation.
CAS Number	19087-70-8[5]	Essential for accurate RCRA/EPA hazardous waste manifesting.
Combustion Byproducts	SO2, SO3, CO, CO2[4]	Incineration facilities must be equipped with alkaline scrubbers.
Dermal Permeability	High (Sulfoxide moiety)[3]	Mandates the use of butyl rubber gloves; standard nitrile is highly permeable.
Aquatic Toxicity	Very toxic to aquatic life[7]	Sink/drain disposal is strictly prohibited under federal EPA guidelines[8].

Decision Workflow for Disposal

The disposal pathway for 1,4-dithiane, 1-oxide is dictated by its matrix. Aqueous effluents—such as hydrolysate generated from chemical weapons neutralization—require entirely different treatment trains than pure organic laboratory waste[1].

Decision workflow for the segregation and disposal of 1,4-Dithiane, 1-oxide waste streams.

Standard Operating Procedure (SOP): Step-by-Step Disposal

Phase 1: Point-of-Generation Segregation & Containment

• PPE Verification (Self-Validating Step): Before handling waste, personnel must don butyl rubber gloves, chemical splash goggles, and a fully buttoned lab coat. Causality: Sulfoxides act as transdermal carriers. If 1,4-dithiane, 1-oxide is mixed with other toxic laboratory reagents, standard nitrile gloves will fail, potentially carrying toxic co-solutes directly into the bloodstream[3].

• Container Selection: Collect the waste in a designated, leak-proof, high-density polyethylene (HDPE) or glass container compatible with organic solvents[8].

• Chemical Segregation: Strictly segregate this waste from strong oxidizing agents (e.g., peroxides, nitric acid) and strong acids. Causality: The sulfoxide group is in an intermediate oxidation state and can undergo violent, exothermic oxidation if inadvertently mixed with strong oxidizers[4].

• Labeling: Affix a hazardous waste label detailing the exact chemical composition, including "1,4-Dithiane, 1-oxide (CAS 19087-70-8)", the approximate concentration, and the primary hazards (Combustible, Aquatic Toxicity, Irritant)[8].

Phase 2: Spill Response & Decontamination In the event of an accidental release during waste consolidation:

• Containment: Evacuate the immediate area and control ignition sources, as the material and its common solvent vehicles may be combustible[3].

• Absorption: Use an inert, non-combustible absorbent material (e.g., vermiculite, dry sand) to soak up liquid mixtures. Do not use combustible materials like paper towels for primary absorption[9].

• Collection: Sweep the absorbed material using non-sparking tools and place it into a secondary containment bag or rigid hazardous waste bin[9].

• Surface Decontamination: Wash the affected surface thoroughly with soap and water, capturing the rinsate for hazardous waste disposal. Do not allow the rinsate to enter the sanitary sewer system[8][9].

Phase 3: Final Destruction Methodologies Because 1,4-dithiane, 1-oxide contains a high mass fraction of sulfur, its final destruction must be mechanistically managed to prevent secondary environmental contamination.

Method A: High-Temperature Incineration (For Solid/Organic Waste) Organic waste streams containing 1,4-dithiane, 1-oxide must be transferred to a licensed Environmental Health and Safety (EH&S) vendor for high-temperature incineration[8]. Mechanistic Rationale: Thermal decomposition of cyclic dithianes yields carbon monoxide, carbon dioxide, and sulfur oxides (SO2 and SO3)[4]. Standard incineration is insufficient; the disposal facility must be explicitly equipped with alkaline scrubbers (e.g., sodium hydroxide spray towers) to neutralize the highly acidic and toxic SOx gases into harmless sulfate salts before the exhaust is released into the atmosphere.

Method B: Supercritical Water Oxidation (SCWO) (For Aqueous Waste) In large-scale demilitarization and environmental remediation, 1,4-dithiane, 1-oxide is predominantly present in aqueous hydrolysate mixtures[1]. Mechanistic Rationale: SCWO is the preferred method for these streams. By subjecting the aqueous waste to temperatures above 374°C and pressures exceeding 22 MPa in the presence of an oxidant, the water enters a supercritical state. In this phase, organic compounds and oxygen become completely miscible, leading to rapid, homogeneous oxidation[1]. The 1,4-dithiane, 1-oxide is completely mineralized, converting the carbon to CO2 and the sulfur heteroatoms directly into inorganic sulfate ions, thereby eliminating the emission of gaseous SOx entirely.

Sources

• 1. peoacwa.army.mil [peoacwa.army.mil]
• 2. aquaconsoil.com [aquaconsoil.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. 1,4-Dithiane, 1-oxide | C4H8OS2 | CID 519636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. epa.gov [epa.gov]
• 9. depts.washington.edu [depts.washington.edu]

Personal protective equipment for handling 1,4-Dithiane, 1-oxide

Advanced Safety and Operational Protocol for Handling 1,4-Dithiane, 1-oxide

As a Senior Application Scientist, I have designed this comprehensive guide to address the specific logistical, safety, and operational challenges associated with 1,4-Dithiane, 1-oxide.

1,4-Dithiane, 1-oxide (CAS: 19087-70-8) is a cyclic organosulfur compound [1]. In advanced research and drug development, it is frequently encountered as a synthetic intermediate, but it is most critically recognized as a degradation product of sulfur mustard (HD) in environmental remediation and chemical demilitarization contexts[2, 3]. Because of its structural relationship to potent vesicants and its inherent toxicity profile, handling this compound requires a zero-tolerance approach to exposure, necessitating rigorous Personal Protective Equipment (PPE) and field-proven engineering controls.

Hazard Assessment & Causality of PPE Selection

To build a fail-safe operational environment, we must first understand the physicochemical properties of the threat. We do not select PPE arbitrarily; every layer of defense is dictated by the molecule's mechanistic behavior.

Table 1: Quantitative Hazard Profile & Required Controls

Property / Hazard	Value / Classification	Mechanistic Causality for Control	Required PPE / Engineering Control
CAS Number	19087-70-8	N/A	N/A
Molecular Formula	C4H8OS2	Sulfur-containing cyclic ring increases lipophilicity, aiding dermal penetration.	Double-layered Nitrile Gloves (≥8 mil).
Target Organs	Respiratory system, Skin, Eyes	Vapor/aerosol inhalation causes severe mucosal irritation and potential systemic toxicity.	NIOSH-approved N95/P100 Respirator; Fume hood (>100 fpm).
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Direct contact rapidly denatures corneal proteins and induces allergic dermatitis [4].	Tight-fitting chemical splash goggles & Full face shield.
Environmental	Toxic to aquatic life	Persistent in water systems; resists standard biological degradation.	Secondary containment; Zero drain disposal.

The Causality Behind the Gear

• Dermal Protection (Why Nitrile?): Standard latex gloves offer poor chemical resistance to organosulfur compounds, allowing rapid permeation due to the compound's lipophilic nature. Nitrile (minimum 8 mil thickness) provides the necessary steric and chemical barrier against the sulfoxide moiety. Double-gloving is mandatory; the outer glove acts as a sacrificial layer that can be frequently changed if contaminated.

• Respiratory Protection (Why N95/P100?): While 1,4-Dithiane, 1-oxide is a solid at room temperature, processes such as solvent extraction, lyophilization, or vigorous stirring can generate hazardous microscopic aerosols. A P100 particulate respirator filters out 99.9% of airborne particles, preventing deposition in the lower respiratory tract [4].

Operational Workflow & Handling Methodologies

The following workflows are designed as self-validating systems. If any validation step fails, the protocol must be immediately aborted.

Fig 1. Standard operating workflow for 1,4-Dithiane, 1-oxide handling and disposal.

Protocol 1: Safe Handling and Material Transfer

Objective: Transfer 1,4-Dithiane, 1-oxide from bulk storage to a reaction vessel without environmental release.

• Engineering Control Validation: Before opening the chemical cabinet, use a digital anemometer to measure the face velocity of the chemical fume hood.

  • Self-Validation: The reading must be ≥100 feet per minute (fpm). If <100 fpm, abort the operation and tag the hood for maintenance.

• PPE Donning: Don a lab coat, chemical-resistant apron, tight-fitting goggles, face shield, and a P100 respirator. Apply the inner layer of standard nitrile gloves, followed by an outer layer of 8-mil extended-cuff nitrile gloves.

• Secondary Containment Setup: Place a chemically inert secondary containment tray (e.g., high-density polyethylene) inside the fume hood. All transfers must occur over this tray to capture accidental spills.

• Material Transfer: Using an anti-static spatula, transfer the required mass of 1,4-Dithiane, 1-oxide into a pre-tared, sealable glass vial.

  • Causality: Anti-static tools prevent electrostatic discharge, which could aerosolize the fine powder.

• Sealing and Decontamination: Seal the vial tightly. Wipe the exterior of the vial with a disposable wipe dampened with 5% sodium hypochlorite (bleach) solution to oxidize any trace residue, followed by a water wipe. Dispose of the wipes in a designated hazardous waste bin.

Decontamination and Disposal Plan

Because 1,4-Dithiane, 1-oxide is linked to chemical weapon degradation pathways, its disposal must be absolute. Standard biological wastewater treatment is insufficient. We utilize Supercritical Water Oxidation (SCWO) or aggressive in-situ chemical oxidation (ISCO) using persulfate [2, 3].

Fig 2. Oxidative degradation and supercritical water oxidation (SCWO) disposal pathway.

Protocol 2: Oxidative Decontamination and Waste Segregation

Objective: Chemically neutralize residual 1,4-Dithiane, 1-oxide on glassware and prepare bulk waste for SCWO.

• Preparation of Oxidizing Bath: In a dedicated fume hood, prepare a 10% w/v sodium persulfate ( Na2​S2​O8​ ) solution in deionized water.

  • Causality: Persulfate generates potent sulfate radicals ( SO4∙−​ ), which effectively cleave the C-S bonds of the dithiane ring, degrading it into non-toxic, smaller aliphatic fragments and sulfates [2].

• Glassware Submersion: Submerge all contaminated glassware (spatulas, vials, beakers) into the persulfate bath. Allow a minimum contact time of 12 hours at room temperature.

  • Self-Validation: Test the bath with starch-iodide paper after 12 hours. A rapid blue-black color change confirms active oxidizer is still present, validating that the degradation reaction was not limited by reagent depletion.

• Waste Segregation:

  • Aqueous Waste: The spent persulfate bath must be neutralized to pH 7 using sodium bicarbonate, then transferred to a clearly labeled "Aqueous Organosulfur Waste" carboy.

  • Organic Waste: Any organic solvents (e.g., dichloromethane) used to extract or dissolve the compound must be collected in a separate "Halogenated Organic Waste" container.

• Final Destruction: Coordinate with your Environmental Health and Safety (EHS) department to transport the segregated waste to a facility equipped for Supercritical Water Oxidation (SCWO) or high-temperature incineration (>1000°C) [3]. SCWO utilizes water above its critical point (374°C, 22.1 MPa) to completely oxidize the organic material into CO2​ , H2​O , and inorganic salts, ensuring zero environmental persistence.

References

• Chemsrc. "1,4-dithiane 1-oxide - Chemical Properties and CAS Information." Available at:[Link]

• Digital CSIC. "AquaConSoil 2025 - Abstract Book: Remediation of 1,4-dithiane, 1-oxide from mustard contaminated sites." Available at: [Link]

• U.S. Army PEO ACWA. "Blue Grass Chemical Agent Destruction Pilot Plant - Interim Design Assessment." Available at: [Link]